2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine

• CAS: 69980-83-2

Core Science & Biosynthesis

Synthesis pathway for 2-(2H-Benzo[d]triazol-2-yl)ethanamine

An In-Depth Technical Guide to the Synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine

Introduction

2-(2H-Benzo[d]triazol-2-yl)ethanamine is a key building block in medicinal chemistry and materials science. The unique physicochemical properties of the benzotriazole moiety, particularly its role as a UV absorber and its ability to engage in various intermolecular interactions, make it a privileged scaffold in the design of novel compounds. This guide provides a detailed, field-proven pathway for the synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine, focusing on the underlying chemical principles, experimental causality, and practical considerations for researchers in drug development and chemical synthesis.

The core of this synthetic approach is a robust two-step sequence that leverages the principles of nucleophilic substitution and the Gabriel synthesis of primary amines. This pathway is designed for clarity, efficiency, and control over the final product's purity.

Synthetic Strategy Overview

The synthesis of the target molecule is logically approached in two primary stages, starting from commercially available benzotriazole and N-(2-bromoethyl)phthalimide.

• N-Alkylation of Benzotriazole: This initial step involves the alkylation of the benzotriazole ring with N-(2-bromoethyl)phthalimide. A critical challenge in this step is controlling the regioselectivity of the alkylation, as benzotriazole exists as a mixture of 1H and 2H tautomers, leading to the potential for both N1 and N2 substitution. While various catalytic systems have been developed for selective alkylation, this guide will focus on a classical approach and address the separation of the desired N2 isomer.[1][2]

• Gabriel Amine Synthesis: Deprotection: The second stage employs the well-established Gabriel synthesis methodology.[3][4] The phthalimide group, which serves as a protected form of a primary amine, is removed from the N-alkylated intermediate via hydrazinolysis. This method is highly effective for producing primary amines without the risk of over-alkylation, a common side reaction when using other amination methods.[5][6]

The overall synthetic workflow is depicted below.

Sources

• 1. Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. N2-selective alkylation of NH-1,2,3-triazoles with vinyl ethers via gold catalysis - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to 2-(benzotriazol-2-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Data Landscape for a Niche Molecule

In the vast expanse of chemical research, some molecules are extensively characterized, while others, like 2-(benzotriazol-2-yl)ethanamine , remain in the realm of predicted properties and potential applications. This guide is crafted to provide the most comprehensive technical overview of 2-(benzotriazol-2-yl)ethanamine currently possible. It is crucial for the reader to note that a significant portion of the physicochemical data presented herein is based on computational predictions due to a scarcity of published experimental studies for this specific compound. This document, therefore, serves a dual purpose: to consolidate the available information on 2-(benzotriazol-2-yl)ethanamine and to provide a framework for its potential experimental investigation by outlining established methodologies for the determination of its key properties.

Molecular Overview and Isomeric Considerations

2-(benzotriazol-2-yl)ethanamine is a heterocyclic compound featuring a benzotriazole moiety linked to an ethanamine side chain. The position of the ethanamine group on the triazole ring is of critical importance. This guide focuses exclusively on the 2-substituted isomer (2-(2H-benzotriazol-2-yl)ethanamine), where the side chain is attached to the central nitrogen atom of the triazole ring. It is essential to distinguish this from its isomer, 2-(benzotriazol-1-yl)ethanamine, as the point of attachment significantly influences the molecule's electronic properties, conformation, and, consequently, its chemical behavior and biological activity.

Chemical Structure:

Caption: 2D structure of 2-(benzotriazol-2-yl)ethanamine.

Physicochemical Properties: A Blend of Predicted and Known Data

The following table summarizes the key physicochemical properties of 2-(benzotriazol-2-yl)ethanamine. It is important to reiterate that many of these values are predicted and should be confirmed through experimental validation.

Property	Value	Source
Molecular Formula	C8H10N4	[1][2]
Molecular Weight	162.19 g/mol	[1][2]
CAS Number	69980-83-2	[1][2]
Boiling Point	320.0 ± 44.0 °C (Predicted)	[2]
Density	1.33 ± 0.1 g/cm³ (Predicted)	[2]
pKa	7.70 ± 0.10 (Predicted)	[2]
Storage Temperature	2–8 °C, under inert gas	[2]

Synthesis Strategies: A Generalized Approach

A plausible synthetic pathway would involve the reaction of benzotriazole with a suitable 2-aminoethyl halide or a protected precursor.

Caption: Generalized synthetic workflow for 2-(benzotriazol-2-yl)ethanamine.

The key challenge in this synthesis is the separation of the 1- and 2-isomers, which would likely require careful chromatographic purification. The choice of a protected ethanamine derivative, such as N-(2-bromoethyl)phthalimide, followed by deprotection, can sometimes offer better yields and easier handling.

Potential Applications in Drug Discovery and Materials Science

The benzotriazole scaffold is recognized as a "privileged structure" in medicinal chemistry, appearing in a wide range of biologically active compounds.[3][4][5] Its derivatives have been investigated for various therapeutic applications, including antimicrobial, antiviral, anticancer, and anti-inflammatory activities.[6][7] The ethanamine side chain of 2-(benzotriazol-2-yl)ethanamine introduces a basic and nucleophilic center, which can be crucial for interactions with biological targets or for further chemical modifications.

Potential areas of application include:

• Scaffold for Library Synthesis: The primary amine group serves as a versatile handle for combinatorial chemistry, allowing for the generation of a library of derivatives for high-throughput screening.

• Bioisosteric Replacement: The benzotriazole moiety can act as a bioisostere for other aromatic systems, such as indole or benzimidazole, in drug design.[5]

• Corrosion Inhibition: Benzotriazole and its derivatives are well-known for their ability to inhibit the corrosion of copper and its alloys. The ethanamine derivative could be explored for the development of novel, functionalized corrosion inhibitors.

• Coordination Chemistry: The triazole nitrogens and the primary amine can act as ligands for metal ions, suggesting potential applications in the design of metal complexes with catalytic or biological properties.

Experimental Protocols for Physicochemical Characterization

Given the lack of experimental data, the following section outlines standard, field-proven methodologies for determining the key physicochemical properties of 2-(benzotriazol-2-yl)ethanamine.

Determination of pKa by Potentiometric Titration

The pKa of the primary amine is a critical parameter influencing its ionization state at physiological pH and thus its pharmacokinetic and pharmacodynamic properties.

Methodology:

• Sample Preparation: Accurately weigh a sample of 2-(benzotriazol-2-yl)ethanamine and dissolve it in a known volume of deionized water or a suitable co-solvent if solubility is low. The solution should be of a known concentration.

• Titration Setup: Calibrate a pH meter with standard buffers. Place the sample solution in a beaker with a magnetic stirrer and immerse the pH electrode.

• Titration: Add a standardized solution of a strong acid (e.g., 0.1 M HCl) in small, precise increments.

• Data Acquisition: Record the pH of the solution after each addition of the titrant, ensuring the reading has stabilized.

• Data Analysis: Plot the pH versus the volume of titrant added to generate a titration curve. The pKa is the pH at the half-equivalence point. For more precise determination, a first or second derivative plot can be used to identify the equivalence point.

Caption: Workflow for pKa determination by potentiometric titration.

Solubility Determination

A compound's solubility in aqueous and organic solvents is fundamental to its formulation and delivery.

Methodology:

• Solvent Screening: In a series of small test tubes, add a small, accurately weighed amount of 2-(benzotriazol-2-yl)ethanamine (e.g., 10 mg).

• Solvent Addition: To each tube, add a specific volume (e.g., 1 mL) of a different solvent (e.g., water, phosphate-buffered saline (PBS) pH 7.4, ethanol, DMSO, dichloromethane).

• Equilibration: Agitate the tubes at a constant temperature for a set period (e.g., 24 hours) to ensure equilibrium is reached.

• Observation and Quantification: Visually inspect for complete dissolution. For quantitative analysis, centrifuge the samples, and analyze the supernatant for the concentration of the dissolved compound using a suitable analytical technique like HPLC-UV.

Caption: General workflow for quantitative solubility determination.

Safety and Handling

Specific safety data for 2-(benzotriazol-2-yl)ethanamine is not available. Therefore, it should be handled with the precautions appropriate for a novel chemical compound of unknown toxicity. General safety guidelines for related benzotriazole derivatives should be followed.

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and a lab coat.

• Handling: Avoid contact with skin and eyes. Do not breathe dust or vapors. Handle in a well-ventilated area or a chemical fume hood.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Conclusion and Future Directions

2-(benzotriazol-2-yl)ethanamine represents a molecule with untapped potential, primarily due to the limited availability of experimental data. The predicted physicochemical properties, coupled with the known biological and material science applications of the benzotriazole scaffold, suggest that this compound could be a valuable building block for further research. This guide has aimed to provide a realistic and scientifically grounded overview, emphasizing the need for experimental validation of the predicted data. Future work should focus on developing a reliable synthetic route, thoroughly characterizing the compound using modern analytical techniques (NMR, MS, IR, and elemental analysis), and exploring its potential in the areas of medicinal chemistry and materials science.

References

• A review of benzotriazole derivatives: versatile scaffolds for advancing therapeutics in medicinal chemistry. (2025). ResearchGate. [Link]

• A review of benzotriazole derivatives: versatile scaffolds for advancing therapeutics in medicinal chemistry. (n.d.). Semantic Scholar. [Link]

• Benzotriazole: An overview on its versatile biological behavior. (n.d.). PubMed Central (PMC). [Link]

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. (2024). GSC Online Press. [Link]

• A Review on: Synthesis of Benzotriazole. (n.d.). ijariie. [Link]

• Cas 69980-83-2,2-(2H-BENZO[D][3][4][5]TRIAZOL-2-YL)ETHANAMINE. (n.d.). lookchem. [Link]

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An In-depth Technical Guide to the Characterization of 2-(2H-Benzo[d]triazol-2-yl)ethanamine (CAS Number: 69980-83-2)

An In-depth Technical Guide to the Characterization of 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine (CAS Number: 69980-83-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the characterization of 2-(2H-Benzo[d][1]triazol-2-yl)ethanamine, a heterocyclic amine with potential applications in medicinal chemistry. While publicly available experimental data for this specific compound is limited, this document consolidates known information and presents a robust framework for its synthesis and detailed characterization. The guide is designed to be a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutics, offering insights into the requisite analytical methodologies for structural elucidation, purity assessment, and physicochemical profiling.

Introduction

2-(2H-Benzo[d][1]triazol-2-yl)ethanamine (Figure 1) belongs to the benzotriazole class of compounds, which are recognized for their diverse biological activities, including antibacterial, antiviral, and anticancer properties. The unique structural motif of the benzotriazole ring system, coupled with the ethanamine side chain, suggests its potential as a scaffold in drug design and development. A thorough characterization of this molecule is the foundational step for any further investigation into its biological activity and therapeutic potential. This guide outlines the essential physicochemical properties, a putative synthetic route, and a comprehensive analytical workflow for the definitive characterization of this compound.

Figure 1. Chemical structure of 2-(2H-Benzo[d][1]triazol-2-yl)ethanamine.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 2-(2H-Benzo[d][1]triazol-2-yl)ethanamine is presented in Table 1. It is important to note that much of the available data is based on computational predictions and awaits experimental verification.

Table 1: Physicochemical Properties of 2-(2H-Benzo[d][1]triazol-2-yl)ethanamine

Property	Value	Source
CAS Number	69980-83-2
Molecular Formula	C₈H₁₀N₄	[2]
Molecular Weight	162.19 g/mol	[2]
Predicted Boiling Point	320.0 ± 44.0 °C	[2]
Predicted Density	1.33 ± 0.1 g/cm³	[2]
Predicted pKa	7.70 ± 0.10	[2]
Appearance	Not available (likely a solid at room temperature)
Solubility	Not available (expected to have some solubility in organic solvents)
Melting Point	Not available

Synthesis and Purification

A plausible synthetic route for 2-(2H-Benzo[d][1]triazol-2-yl)ethanamine involves the N-alkylation of benzotriazole. A general, two-step protocol is outlined below.

Proposed Synthetic Pathway

Caption: Proposed synthesis of 2-(2H-Benzo[d][1]triazol-2-yl)ethanamine.

Experimental Protocol

Step 1: N-Alkylation of Benzotriazole

• To a solution of benzotriazole (1.0 eq) in a suitable polar aprotic solvent such as dimethylformamide (DMF), add a base, for instance, potassium carbonate (K₂CO₃, 2.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 2-bromoethylamine hydrobromide (1.1 eq) portion-wise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent like ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, which will likely be a mixture of N1 and N2 alkylated isomers.

Step 2: Isomer Separation and Purification

• Purify the crude product by column chromatography on silica gel.

• Use a gradient elution system, for example, a mixture of hexane and ethyl acetate, to separate the N1 and N2 isomers. The polarity difference between the two isomers should allow for their effective separation.

• Collect the fractions containing the desired N2 isomer (2-(2H-Benzo[d][1]triazol-2-yl)ethanamine).

• Combine the pure fractions and evaporate the solvent to yield the final product.

Spectroscopic and Analytical Characterization

A comprehensive characterization is essential to confirm the identity and purity of the synthesized compound. The following analytical techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzotriazole ring and the aliphatic protons of the ethanamine side chain. The chemical shifts and coupling patterns will be crucial in confirming the substitution pattern and the identity of the N2 isomer.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon atoms in the molecule, further confirming the structure.

• 2D NMR (COSY, HSQC, HMBC): These experiments will be invaluable in assigning the proton and carbon signals unambiguously and confirming the connectivity of the atoms within the molecule.

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight of the compound and to gain insights into its fragmentation pattern.

• High-Resolution Mass Spectrometry (HRMS): This will provide the exact mass of the molecule, allowing for the determination of its elemental composition and confirming the molecular formula (C₈H₁₀N₄).

Infrared (IR) Spectroscopy

IR spectroscopy will be used to identify the functional groups present in the molecule. Key expected vibrational frequencies include:

• N-H stretching vibrations for the primary amine.

• C-H stretching vibrations for the aromatic and aliphatic moieties.

• C=C and C=N stretching vibrations within the benzotriazole ring.

Purity Analysis

• High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for assessing the purity of a compound. A suitable method would involve a reverse-phase column with a mobile phase gradient of water and acetonitrile containing a small amount of a modifier like trifluoroacetic acid.

• Elemental Analysis: This will determine the percentage composition of carbon, hydrogen, and nitrogen, which should be in close agreement with the theoretical values for the molecular formula C₈H₁₀N₄.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Handling: Handle the compound in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials. The predicted storage condition is under an inert gas (nitrogen or Argon) at 2–8 °C.[2]

The following GHS hazard statements are generally associated with benzotriazole derivatives and should be considered:

• May cause an allergic skin reaction.

• Causes serious eye irritation.

• May cause respiratory irritation.

• Harmful to aquatic life with long-lasting effects.

Potential Applications and Future Directions

The benzotriazole scaffold is a privileged structure in medicinal chemistry. Derivatives have shown a wide range of biological activities. The ethanamine side chain in 2-(2H-Benzo[d][1]triazol-2-yl)ethanamine provides a handle for further chemical modification, allowing for the generation of a library of analogs for structure-activity relationship (SAR) studies. Future research could focus on:

• Screening for antibacterial, antifungal, antiviral, and anticancer activities.

• Modification of the ethanamine side chain to explore its impact on biological activity.

• Investigation of its potential as a ligand for metal complexes with catalytic or therapeutic applications.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of 2-(2H-Benzo[d][1]triazol-2-yl)ethanamine. Although detailed experimental data for this specific compound is not widely available, the protocols and analytical methods described herein represent a robust and scientifically sound approach to its characterization. This information is intended to empower researchers and drug development professionals to confidently work with this and similar molecules, paving the way for the exploration of their therapeutic potential.

References

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An In-Depth Technical Guide to the Molecular Structure of 2-(2H-Benzotriazol-2-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the molecular structure of 2-(2H-Benzotriazol-2-yl)ethanamine, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document delves into the nuanced structural features, spectroscopic signatures, and conformational analysis of the molecule. Furthermore, it outlines a robust synthetic protocol and discusses the extensive biological activities exhibited by benzotriazole derivatives, positioning 2-(2H-Benzotriazol-2-yl)ethanamine as a promising scaffold for future research and development. This guide is intended to be a critical resource for researchers and professionals engaged in drug discovery, offering foundational knowledge and practical insights into the chemical and biological landscape of this versatile molecule.

Introduction: The Significance of the Benzotriazole Scaffold

Benzotriazole, a fused heterocyclic system comprising a benzene ring and a triazole ring, represents a privileged scaffold in the realm of medicinal chemistry.[1][2] Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[3][4][5] The unique electronic properties and the ability of the three nitrogen atoms to participate in hydrogen bonding and coordination complexes contribute to their versatile biological interactions.[1] 2-(2H-Benzotriazol-2-yl)ethanamine, the subject of this guide, is a key derivative that incorporates a flexible ethanamine side chain, offering a reactive handle for further molecular elaboration and interaction with biological targets. Understanding the intricacies of its molecular structure is paramount to unlocking its full potential in various scientific applications.

Molecular Structure and Isomerism

The molecular formula of 2-(2H-Benzotriazol-2-yl)ethanamine is C₈H₁₀N₄, with a molecular weight of 162.19 g/mol .[6][7] A critical aspect of its structure is the position of the ethanamine substituent on the benzotriazole ring. The designation "2H" indicates that the substituent is attached to the nitrogen atom at position 2 of the triazole ring. This is in contrast to its isomer, 2-(1H-Benzotriazol-1-yl)ethanamine, where the ethanamine group is attached to the nitrogen at position 1.[8][9] This seemingly subtle difference in substitution can significantly impact the molecule's electronic distribution, steric hindrance, and ultimately, its biological activity.

Table 1: Physicochemical Properties of 2-(2H-Benzotriazol-2-yl)ethanamine

Property	Value	Source
CAS Number	69980-82-1	[6][7]
Molecular Formula	C₈H₁₀N₄	[6][7]
Molecular Weight	162.19 g/mol	[6][7]
Predicted Boiling Point	320.0 ± 44.0 °C	[6]
Predicted Density	1.33 ± 0.1 g/cm³	[6]
Predicted pKa	7.70 ± 0.10	[6]

Conformational Analysis and Structural Insights from Crystallography

While a crystal structure for 2-(2H-Benzotriazol-2-yl)ethanamine is not publicly available, analysis of related structures provides valuable insights into its likely conformation. The dihedral angle between the benzotriazole and a substituted phenyl ring in related molecules is typically small, suggesting a relatively planar core.[10][11] For instance, in 2-(2H-Benzotriazol-2-yl)-6-[(diethylamino)methyl]-4-methylphenol, the dihedral angle is a mere 6.4(2)°.[10] The ethanamine side chain introduces conformational flexibility, allowing the terminal amino group to adopt various orientations. This flexibility is crucial for its interaction with biological macromolecules, as it can adapt its conformation to fit into binding pockets.

The presence of intramolecular hydrogen bonding is a common feature in substituted benzotriazoles, often influencing their conformation. In phenolic derivatives, an intramolecular O—H···N hydrogen bond between the phenol and the benzotriazole nitrogen is frequently observed.[10][11][12] This interaction contributes to the planarity of the molecule.

Figure 1: 2D representation of the core benzotriazole ring system with an attached ethanamine chain.

Synthesis and Characterization

The synthesis of 2-(2H-Benzotriazol-2-yl)ethanamine can be achieved through several established methods for N-alkylation of benzotriazoles. A common approach involves the reaction of benzotriazole with a suitable 2-aminoethylating agent.

Proposed Synthetic Protocol

A plausible and efficient synthesis involves the reaction of benzotriazole with 2-chloroethylamine hydrochloride in the presence of a base.

Step 1: Reaction Setup

• To a solution of benzotriazole (1 equivalent) in a suitable polar aprotic solvent, such as dimethylformamide (DMF), add a base like potassium carbonate (2.5 equivalents).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the benzotriazole anion.

• Add 2-chloroethylamine hydrochloride (1.1 equivalents) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor the progress by thin-layer chromatography (TLC).

Step 2: Work-up and Purification

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford 2-(2H-Benzotriazol-2-yl)ethanamine.

This reaction typically yields a mixture of the 1H and 2H isomers, which can be separated by chromatography.

Spectroscopic Characterization

The structural elucidation of 2-(2H-Benzotriazol-2-yl)ethanamine relies on a combination of spectroscopic techniques.

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzotriazole ring, typically in the range of 7.0-8.0 ppm. The methylene protons of the ethanamine side chain will appear as two distinct triplets, one for the CH₂ group adjacent to the benzotriazole ring and another for the CH₂ group adjacent to the amino group. The protons of the primary amine will likely appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons of the benzotriazole ring and two signals for the aliphatic carbons of the ethanamine chain.

4.2.2. Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. Key expected absorptions include:

• N-H stretching vibrations of the primary amine in the region of 3300-3500 cm⁻¹.

• C-H stretching vibrations of the aromatic ring just above 3000 cm⁻¹.

• C-H stretching vibrations of the aliphatic chain just below 3000 cm⁻¹.

• C=C and C=N stretching vibrations of the benzotriazole ring in the 1450-1600 cm⁻¹ region.[13][14]

4.2.3. Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of 162.19. Fragmentation patterns can provide further structural information.

Biological Activities and Potential Applications

Benzotriazole derivatives are a cornerstone in drug discovery due to their wide array of biological activities.[15] The introduction of the ethanamine side chain in 2-(2H-Benzotriazol-2-yl)ethanamine provides a key functional group for further derivatization, enabling the synthesis of a diverse library of compounds with potentially enhanced pharmacological profiles.

• Antimicrobial and Antifungal Activity: Numerous benzotriazole derivatives have demonstrated potent activity against a range of bacteria and fungi, including drug-resistant strains.[3][4][5]

• Antiviral Activity: The benzotriazole scaffold has been explored for the development of antiviral agents, with some derivatives showing promising activity against various viruses.[16][17]

• Anticancer Activity: Several benzotriazole-based compounds have been investigated as anticancer agents, with some showing inhibitory activity against key enzymes involved in cancer progression.[1][2]

• Corrosion Inhibition: Benzotriazoles are well-known corrosion inhibitors, particularly for copper and its alloys. The ethanamine derivative may also exhibit such properties.

Figure 2: Potential applications of 2-(2H-Benzotriazol-2-yl)ethanamine based on the known activities of benzotriazole derivatives.

Conclusion

2-(2H-Benzotriazol-2-yl)ethanamine is a molecule with a rich chemical and biological profile. Its structural features, including the versatile benzotriazole core and the reactive ethanamine side chain, make it a valuable building block in medicinal chemistry and materials science. This guide has provided a detailed overview of its molecular structure, synthesis, and characterization, alongside a discussion of the broad therapeutic potential of its derivatives. As research in this area continues, a deeper understanding of the structure-activity relationships will undoubtedly lead to the development of novel and effective therapeutic agents and advanced materials based on this promising scaffold.

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The Pharmacological Potential of Benzotriazole Ethanamine Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Benzotriazole Scaffold as a Privileged Structure in Medicinal Chemistry

Benzotriazole, a fused heterocyclic compound consisting of a benzene ring and a triazole ring, has emerged as a "privileged scaffold" in medicinal chemistry.[1][2] Its structural resemblance to the purine nucleus found in essential biomolecules like adenosine triphosphate (ATP) allows it to interact with a wide array of biological targets.[2] This inherent bioisosterism has spurred the development of a vast library of benzotriazole derivatives with a broad spectrum of pharmacological activities.[1][2] These activities include anticancer, antimicrobial, antiviral, anti-inflammatory, and neuroprotective effects.[1][3][4] The versatility of the benzotriazole core allows for substitutions at various positions, enabling the fine-tuning of its physicochemical properties and biological activity. This guide focuses on a specific and promising subclass: benzotriazole ethanamine derivatives . The introduction of an ethanamine side chain (-CH₂CH₂NH₂) offers unique opportunities for modulating solubility, basicity, and hydrogen bonding interactions, which can significantly impact target engagement and pharmacokinetic profiles.

This technical guide provides an in-depth exploration of the potential biological activities of benzotriazole ethanamine derivatives. It is designed for researchers, scientists, and drug development professionals, offering not only a comprehensive overview of the current landscape but also detailed experimental protocols and insights into the underlying mechanisms of action.

Anticancer Activity: Targeting the Machinery of Cell Proliferation

Benzotriazole derivatives have shown significant promise as anticancer agents, acting through various mechanisms to inhibit tumor growth and induce cancer cell death.[2][5] The ethanamine moiety can play a crucial role in enhancing these activities by improving aqueous solubility and providing a key interaction point with target proteins.

Mechanism of Action

The anticancer effects of benzotriazole derivatives are often multifactorial.[6] Key mechanisms include:

• Tubulin Polymerization Inhibition: Many benzotriazole compounds interfere with the dynamics of microtubule assembly and disassembly.[7] By binding to tubulin, they can disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[7] The ethanamine side chain can form hydrogen bonds with amino acid residues in the tubulin binding pocket, enhancing the inhibitory activity.

• Kinase Inhibition: Benzotriazole derivatives can act as inhibitors of various protein kinases that are crucial for cancer cell signaling and survival, such as Casein Kinase 2 (CK2) and Focal Adhesion Kinase (FAK).[2][6] Inhibition of these kinases can disrupt downstream signaling pathways, including the PI3K/Akt pathway, ultimately leading to apoptosis.[6]

• Induction of Apoptosis: A common outcome of the anticancer activity of benzotriazole derivatives is the induction of programmed cell death, or apoptosis.[5] This can be triggered through both intrinsic (mitochondrial) and extrinsic pathways.

Structure-Activity Relationship (SAR)

The anticancer potency of benzotriazole ethanamine derivatives is influenced by several structural features:

• Substitution on the Benzene Ring: The presence of electron-withdrawing or electron-donating groups on the benzene ring of the benzotriazole core can significantly modulate anticancer activity.[5]

• Position of the Ethanamine Chain: The ethanamine side chain can be attached at the N1 or N2 position of the triazole ring, leading to different isomers with potentially distinct biological activities.

• Modifications of the Ethanamine Moiety: Substitution on the terminal amine of the ethanamine chain can be explored to optimize potency and selectivity.

Experimental Workflow for Evaluating Anticancer Activity

Caption: Workflow for assessing the antiviral potential of benzotriazole ethanamine derivatives.

Detailed Protocol: Plaque Reduction Assay

The plaque reduction assay is a standard method for quantifying the infectivity of a lytic virus and evaluating the efficacy of antiviral compounds.

[8][9][10]Materials:

• Susceptible host cell line (e.g., Vero cells)

• Virus stock of known titer

• Complete cell culture medium

• 6-well or 12-well plates

• Benzotriazole ethanamine derivative stock solution (in DMSO)

• Overlay medium (e.g., medium containing 1% methylcellulose or low-melting-point agarose)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Formalin (10% in PBS)

Procedure:

• Cell Seeding: Seed host cells into 6-well or 12-well plates to form a confluent monolayer.

• Compound and Virus Preparation: Prepare serial dilutions of the benzotriazole ethanamine derivative. Mix each dilution with a known amount of virus (e.g., 100 plaque-forming units, PFU).

• Infection: Remove the culture medium from the cell monolayers and inoculate with the virus-compound mixtures. Include a virus control (virus without compound) and a cell control (no virus, no compound).

• Adsorption: Incubate the plates for 1-2 hours at 37°C to allow for viral adsorption. 5[11]. Overlay Application: After adsorption, remove the inoculum and add the overlay medium to each well. 6[11]. Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator for a period sufficient for plaque formation (typically 2-5 days). 7[8]. Plaque Visualization: Fix the cells with formalin and then stain with crystal violet solution. 8[11]. Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque inhibition for each compound concentration relative to the virus control and determine the EC₅₀ value (the concentration that inhibits plaque formation by 50%).

Neuroprotective Effects: A Potential Avenue for Neurodegenerative Diseases

Emerging evidence suggests that benzotriazole and its derivatives may possess neuroprotective properties, offering potential therapeutic avenues for neurodegenerative disorders. T[12]he ethanamine moiety could enhance blood-brain barrier permeability and interaction with neuronal targets.

Mechanism of Action

The potential neuroprotective mechanisms of benzotriazole ethanamine derivatives may involve:

• Antioxidant Activity: These compounds may scavenge reactive oxygen species (ROS) and reduce oxidative stress, a key contributor to neuronal damage in neurodegenerative diseases.

• Modulation of Ion Channels: They might modulate the activity of neuronal ion channels, such as voltage-gated sodium channels, to reduce excitotoxicity. *[13] Enhancement of GABAergic Neurotransmission: Some derivatives may enhance the activity of the inhibitory neurotransmitter GABA, thereby reducing neuronal hyperexcitability.

[13]#### Structure-Activity Relationship (SAR)

The neuroprotective SAR of these compounds is an active area of research. Key considerations include:

• Blood-Brain Barrier Permeability: The physicochemical properties of the molecule, including the ethanamine side chain, will be critical for its ability to cross the blood-brain barrier.

• Target Specificity: Modifications to the benzotriazole scaffold and the ethanamine group can be tailored to achieve selectivity for specific neuronal targets.

Experimental Workflow for Evaluating Neuroprotective Activity

Caption: Workflow for evaluating the neuroprotective effects of benzotriazole ethanamine derivatives.

Detailed Protocol: Neuroprotection Assay in SH-SY5Y Cells

The human neuroblastoma SH-SY5Y cell line is a widely used in vitro model to assess the neuroprotective effects of compounds against various neurotoxins.

[14][15][16]Materials:

• SH-SY5Y cells

• Complete cell culture medium (e.g., DMEM/F12 with 10% FBS)

• 96-well plates

• Benzotriazole ethanamine derivative stock solution (in DMSO)

• Neurotoxin (e.g., hydrogen peroxide (H₂O₂), 6-hydroxydopamine (6-OHDA))

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at an appropriate density and allow them to adhere for 24 hours. 2[15]. Compound Pre-treatment: Treat the cells with various concentrations of the benzotriazole ethanamine derivative for a specified period (e.g., 2-4 hours). 3[17]. Neurotoxin Exposure: Induce neurotoxicity by adding a neurotoxin (e.g., H₂O₂) to the wells. I[17]nclude a control group with the neurotoxin alone and an untreated control group.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator. 5[15]. Cell Viability Assessment: Perform an MTT assay as described in the anticancer section to assess cell viability. 6[15]. Data Analysis: Calculate the percentage of neuroprotection conferred by the compound at each concentration by comparing the viability of compound-treated, neurotoxin-exposed cells to that of cells exposed to the neurotoxin alone.

Conclusion and Future Directions

Benzotriazole ethanamine derivatives represent a promising class of compounds with the potential for diverse therapeutic applications. Their versatile scaffold allows for chemical modifications to optimize potency, selectivity, and pharmacokinetic properties. The ethanamine moiety, in particular, offers a valuable handle for modulating key drug-like properties.

Future research in this area should focus on:

• Synthesis of Novel Derivatives: Expanding the chemical space of benzotriazole ethanamine derivatives through innovative synthetic strategies.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways involved in their biological activities.

• In Vivo Efficacy and Safety: Evaluating the therapeutic potential and safety profiles of lead compounds in relevant animal models.

• Structure-Based Drug Design: Utilizing computational tools to design next-generation derivatives with improved efficacy and reduced off-target effects.

This in-depth technical guide provides a solid foundation for researchers and drug development professionals to explore the exciting therapeutic potential of benzotriazole ethanamine derivatives. The provided protocols and workflows offer a practical framework for their systematic evaluation, paving the way for the discovery of novel and effective therapeutic agents.

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Navigating the Solution Behavior of 2-(2H-Benzotriazol-2-yl)ethanamine: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2-(2H-Benzotriazol-2-yl)ethanamine, a benzotriazole derivative of interest in contemporary research and drug development. In the absence of extensive public solubility data for this specific molecule, this document serves as a practical resource for scientists. It synthesizes known physicochemical properties, offers a theoretical basis for solubility prediction in common laboratory solvents, and presents detailed, field-proven experimental protocols for both kinetic and thermodynamic solubility determination. This guide is designed to empower researchers to generate reliable and reproducible solubility data, a critical step in advancing the scientific and therapeutic applications of this compound.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a promising compound from the laboratory bench to a potential therapeutic agent is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, solubility stands as a primary gatekeeper, profoundly influencing a compound's absorption, distribution, metabolism, and excretion (ADME) profile. Poor solubility can lead to erratic and unreliable results in in-vitro assays, complicate formulation development, and ultimately hinder in-vivo efficacy.[1]

2-(2H-Benzotriazol-2-yl)ethanamine belongs to the benzotriazole class of heterocyclic compounds, which are recognized for their diverse biological activities and applications as synthetic auxiliaries.[2] The introduction of an ethanamine side chain to the benzotriazole core suggests a molecule with a nuanced polarity and the potential for pH-dependent solubility, making a thorough understanding of its solution behavior essential for its effective utilization in research and development.

This guide provides a detailed roadmap for characterizing the solubility of 2-(2H-Benzotriazol-2-yl)ethanamine, enabling researchers to make informed decisions in experimental design, from initial screening to preclinical development.

Physicochemical Properties and Predicted Solubility Profile

While experimental data for 2-(2H-Benzotriazol-2-yl)ethanamine is limited, we can infer its likely solubility behavior from its structural features and the known properties of related compounds.

Table 1: Key Physicochemical Properties of 2-(2H-Benzotriazol-2-yl)ethanamine

Property	Value	Source
Molecular Formula	C₈H₁₀N₄	[3][4]
Molecular Weight	162.19 g/mol	[3][4]
Predicted pKa	7.70 ± 0.10	[3]
Appearance	Assumed to be a solid at room temperature	General knowledge

The presence of the benzotriazole ring system, which is known to be soluble in many organic solvents, combined with the polar ethylamine side chain, suggests a degree of solubility in a range of solvents.[5][6] The predicted pKa of 7.70 is particularly noteworthy. This value indicates that the ethylamine group will be protonated at pH values below 7.70, forming a cationic species. This protonation will significantly increase the compound's polarity and is expected to enhance its solubility in aqueous and polar protic solvents.

Table 2: Predicted Qualitative Solubility of 2-(2H-Benzotriazol-2-yl)ethanamine in Common Laboratory Solvents

Solvent Category	Solvent	Predicted Solubility	Rationale
Polar Protic	Water (neutral pH)	Low to Moderate	The molecule has polar groups but also a nonpolar aromatic ring system.
Water (acidic pH, e.g., pH 4-5)	High	Protonation of the amine group to form a soluble salt.
Ethanol	High	"Like dissolves like"; ethanol is a polar protic solvent capable of hydrogen bonding.
Methanol	High	Similar to ethanol, a polar protic solvent.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	High	A strong polar aprotic solvent capable of dissolving a wide range of compounds.
N,N-Dimethylformamide (DMF)	High	Another powerful polar aprotic solvent.
Acetonitrile	Moderate	A less polar aprotic solvent compared to DMSO and DMF.
Nonpolar	Dichloromethane (DCM)	Moderate to High	The benzotriazole core contributes to some nonpolar character.
Chloroform	Moderate to High	Similar to DCM.
Ethyl Acetate	Moderate	Intermediate polarity.
Hexane	Low	The compound's polarity is likely too high for significant solubility in a nonpolar alkane.

Experimental Determination of Solubility: Protocols and Workflows

To obtain definitive solubility data, experimental determination is essential. The following sections provide detailed protocols for both thermodynamic and kinetic solubility assays.

Thermodynamic Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining thermodynamic or equilibrium solubility.[7] It measures the concentration of a compound in a saturated solution after a prolonged equilibration period.

Experimental Protocol:

• Preparation:

  • Accurately weigh an excess amount of 2-(2H-Benzotriazol-2-yl)ethanamine (e.g., 5-10 mg) into a clear glass vial. The exact amount should be recorded.

  • Add a precise volume of the desired solvent (e.g., 1-2 mL) to the vial.

• Equilibration:

  • Seal the vial tightly.

  • Place the vial on a shaker or rotator in a temperature-controlled environment (typically 25 °C).

  • Agitate the mixture for at least 24 hours to ensure equilibrium is reached. A longer duration (e.g., 48-72 hours) may be necessary and should be validated.

• Sample Processing:

  • After equilibration, allow the vial to stand undisturbed for a short period to allow undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred.

  • Filter the supernatant through a 0.45 µm syringe filter to remove any remaining undissolved compound.

• Quantification:

  • Prepare a series of standard solutions of 2-(2H-Benzotriazol-2-yl)ethanamine of known concentrations in the same solvent.

  • Analyze the filtered supernatant and the standard solutions using a suitable analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

  • Construct a calibration curve from the standard solutions and use it to determine the concentration of the compound in the saturated supernatant. This concentration represents the thermodynamic solubility.

Caption: Workflow for thermodynamic solubility determination.

Kinetic Solubility Determination

Kinetic solubility assays are high-throughput methods often used in early drug discovery to assess the solubility of compounds under non-equilibrium conditions.[1] These assays typically involve dissolving the compound in an organic solvent (usually DMSO) and then diluting it into an aqueous buffer.

Experimental Protocol:

• Stock Solution Preparation:

  • Prepare a concentrated stock solution of 2-(2H-Benzotriazol-2-yl)ethanamine in 100% DMSO (e.g., 10 mM).

• Assay Plate Preparation:

  • In a 96-well microplate, add the aqueous buffer of choice (e.g., phosphate-buffered saline, PBS, at a specific pH).

  • Add a small volume of the DMSO stock solution to the buffer in each well to achieve the desired final compound concentrations. The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Incubation:

  • Seal the plate and shake it at room temperature for a defined period (e.g., 1-2 hours).

• Precipitate Detection/Quantification:

  • Nephelometry: Measure the light scattering in each well using a nephelometer. An increase in light scattering indicates the formation of a precipitate.

  • Direct UV/LC-MS: Alternatively, filter the contents of each well through a filter plate to remove any precipitate. The concentration of the dissolved compound in the filtrate can then be quantified by UV-Vis spectroscopy or LC-MS.

Caption: Workflow for kinetic solubility determination.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or aerosols. Avoid contact with skin and eyes.

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.

• Environmental Precautions: Benzotriazoles can be toxic to aquatic life with long-lasting effects. Avoid release to the environment.

Conclusion

A comprehensive understanding of the solubility of 2-(2H-Benzotriazol-2-yl)ethanamine is fundamental to its successful application in research and drug development. This technical guide has provided a theoretical framework for predicting its solubility based on its physicochemical properties and has outlined detailed, actionable protocols for its experimental determination. By following the methodologies presented, researchers can generate the high-quality solubility data necessary to advance their investigations into this promising compound.

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Benzotriazole: A Versatile and Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzotriazole, a bicyclic heterocyclic system, has firmly established itself as a "privileged scaffold" in medicinal chemistry.[1][2][3][4] Its structural resemblance to the endogenous purine nucleus allows it to interact with a vast array of biological targets, leading to a broad and diverse pharmacological profile.[3][4] This guide provides an in-depth exploration of benzotriazole derivatives, moving from the foundational chemistry and synthesis to their multifaceted therapeutic applications. We will dissect the causality behind experimental designs, detail key protocols, and present validated data to offer field-proven insights for drug development professionals. The narrative emphasizes the structure-activity relationships (SAR) that govern the efficacy of these compounds across different therapeutic areas, including oncology, virology, and microbiology.[1][5][6]

The Benzotriazole Core: Physicochemical Properties and Synthetic Versatility

The 1H-benzo[d][1][5][7]triazole (BtH) scaffold is a stable, bicyclic aromatic system comprising a benzene ring fused to a 1,2,3-triazole ring.[1][8] This structure is notable for its chemical stability and its ability to act as both a hydrogen bond donor and acceptor, facilitating interactions with biological macromolecules.[8] From a synthetic standpoint, the benzotriazole ring is exceptionally versatile, serving as a reactive intermediate, a good leaving group, and a scaffold for building complex molecules.[1]

Core Synthesis: From Precursor to Scaffold

The foundational synthesis of the benzotriazole ring is most commonly achieved through the diazotization of o-phenylenediamine.[9][10][11][12] This reaction is efficient and straightforward, providing the core scaffold for further derivatization.

Experimental Protocol: Synthesis of 1H-Benzotriazole [12]

• Dissolution: Dissolve o-phenylenediamine (10.8 g) in a mixture of glacial acetic acid (12 g) and deionized water (30 mL). Gentle heating can be applied to ensure complete dissolution.

• Cooling: Cool the solution to 15°C in an ice bath under constant magnetic stirring.

• Diazotization: Prepare a solution of sodium nitrite (7.5 g) in deionized water (15 mL). Add this solution to the cooled o-phenylenediamine mixture in a single portion. An exothermic reaction will occur, and the temperature will rise.

• Reaction Quench & Precipitation: Continue stirring as the mixture cools. The benzotriazole product will precipitate out of the solution.

• Isolation: Collect the crude product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to yield purified 1H-Benzotriazole.

The true power of benzotriazole chemistry lies in the derivatization of this core. Modern synthetic strategies, such as microwave-assisted and ultrasound-assisted techniques, are now employed to improve reaction efficiency, increase yields, and promote green chemistry principles.[2][5][13] These methods are particularly valuable for rapidly generating libraries of derivatives for high-throughput screening.

Caption: General workflow for the synthesis of benzotriazole derivatives.

Therapeutic Applications in Oncology

Benzotriazole derivatives have emerged as potent anticancer agents, primarily due to their ability to inhibit various protein kinases and other key proteins involved in cancer cell proliferation and survival.[3][6][14][15]

Mechanism of Action: Targeting Key Cancer Pathways

The anticancer effects of these derivatives are exerted through multiple mechanisms, including the induction of apoptosis and cell cycle arrest.[6][16]

• Kinase Inhibition: Many derivatives are designed as kinase inhibitors.[15] A prominent example is 4,5,6,7-tetrabromobenzotriazole (TBBt), a selective and potent inhibitor of protein kinase CK2, which is overexpressed in many cancers and promotes cell growth and survival.[6][15][17] Other derivatives function as multi-kinase inhibitors, targeting cyclin-dependent kinases (CDKs) and focal adhesion kinase (FAK), which are crucial for cell cycle progression and metastasis.[6][16]

• Tubulin Polymerization Inhibition: Certain benzotriazole-substituted quinazolines act as tubulin polymerization inhibitors.[18] By binding to the colchicine site on tubulin, they disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[16][18]

Caption: Key anticancer mechanisms of benzotriazole derivatives.

Structure-Activity Relationship (SAR) and In Vitro Efficacy

The cytotoxic potency of benzotriazole derivatives is highly dependent on the nature and position of substituents on the scaffold.[6] Halogenation, particularly tetrabromination of the benzene ring, significantly enhances activity against kinases like CK2.[6] N-substituted derivatives often show cytotoxicity against breast, lung, and cervical cancers, while C-substituted derivatives can be more effective against leukemia.[6]

Derivative Class	Target Cancer Cell Line	IC50 Values	Key Structural Features	Reference
Tetrabromo-benzotriazoles (TBBt)	Leukemia, Breast, Lung	Nanomolar to low µM	Halogenation on the benzene ring enhances kinase inhibition.	[6]
N-Alkyl-Aryl Hybrids	Breast (MCF-7)	Low µM	Increased linker size, inclusion of O and S atoms.	[6]
C-Substituted Pyrimidines	Various (e.g., HCT116)	9–41 nM	C-derivatization to achieve multi-kinase inhibition.	[6]
Benzotriazole-Quinazolines (ARV-2)	Cervical (HeLa)	1.01 µM	Quinazoline moiety for targeting tubulin.	[18]

Applications in Virology and Microbiology

The benzotriazole scaffold is a versatile pharmacophore for developing agents against a wide range of pathogens, including viruses, bacteria, and fungi.[5][8]

Antiviral Activity

Benzotriazole derivatives have demonstrated promising activity against a spectrum of RNA and DNA viruses.[4][19][20][21] A significant body of research has focused on their efficacy against enteroviruses, such as Coxsackievirus B5 (CVB5).[7][19][20][21][22]

Mechanism of Action: The antiviral mechanism often involves interference with the early stages of viral infection.[7][22] For example, derivative 18e was shown to protect cells from CVB5 infection by inhibiting viral attachment to the host cell, rather than through direct virucidal activity.[7][22] This mode of action is advantageous as it can prevent infection from taking hold.

Experimental Protocol: Virucidal Activity Assay [19]

• Incubation: Incubate the test benzotriazole derivative (e.g., at 20 µM) with a known titer of the virus (e.g., 1 × 10⁵ Plaque Forming Units/mL of CVB5) at 37°C for 1 hour. A control sample without the compound is run in parallel.

• Serial Dilution: After incubation, serially dilute the samples in an appropriate medium to a point where the compound's concentration is no longer active.

• Plaque Assay: Determine the viral titers of the diluted samples by performing a standard plaque assay on a susceptible cell line (e.g., Vero-76 cells).

• Analysis: Compare the viral titer of the compound-treated sample to the control. A significant reduction in titer indicates direct virucidal activity. No change, as seen with compound 18e, suggests a different mechanism of action.[7]

Derivative	Target Virus	EC50 (µM)	Noted SAR Insights	Reference
11b	Coxsackievirus B5	6 - 18.5	N-functionalization of the benzylamine portion is critical for activity.	[7][19]
18e	Coxsackievirus B5	6 - 18.5	Protects cells by inhibiting viral attachment.	[7][22]
43a	Coxsackievirus B5	9	Substitution of the amine with p-chlorobenzoyl and chlorine atoms on the benzotriazole scaffold increases activity.	[19]
86c	BVDV	3	Non-substituted benzotriazole base showed selective activity against BVDV.	[19]

Antimicrobial and Antifungal Activity

Derivatives of benzotriazole exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[8][14][23][24][25][26] The incorporation of moieties like 4-oxo-thiazolidine or coupling with other heterocyclic systems like pyrazole can significantly enhance antimicrobial potency.[8][24]

SAR Insights:

• The introduction of small, hydrophobic groups such as –Cl or –CH₃ on the benzotriazole ring leads to compounds effective against both Candida and Aspergillus species.[1]

• Adding a -COOMe group at the 5-position can result in compounds with potent antibacterial properties, with MIC values as low as 0.125-0.25 μg/ml.[8]

• Fusion of the benzotriazole scaffold with other pharmacologically active nuclei often results in synergistic or enhanced activity.[1][10]

Future Perspectives and Challenges

The benzotriazole scaffold is undeniably a cornerstone of modern medicinal chemistry, with its derivatives showing immense therapeutic potential.[2][5][6] The ongoing research continues to expand the chemical space and uncover new biological targets.[2] However, key challenges remain.

• In Vivo Evaluation: A significant portion of the current research is based on in vitro data. More extensive in vivo studies are required to validate the efficacy, pharmacokinetics, and toxicity profiles of lead compounds.[2][5]

• Toxicity and Selectivity: While many derivatives show promise, careful optimization is needed to enhance selectivity towards target proteins or pathogens while minimizing off-target effects and host toxicity.[6]

• Sustainable Synthesis: As these compounds move towards clinical application, developing scalable, cost-effective, and environmentally sustainable synthetic routes will be crucial.[2][5]

By addressing these challenges through rigorous preclinical and clinical evaluation, benzotriazole-based therapeutics are poised to deliver next-generation treatments for a wide range of human diseases.

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Theoretical Frameworks for the Study of 2H-Benzotriazole Isomerism: A Guide to Computational and Spectroscopic Analysis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Benzotriazole (BTA) and its derivatives represent a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2][3][4] The efficacy and interaction of these molecules are intrinsically linked to their tautomeric forms, primarily the 1H- and 2H-isomers. Understanding the delicate energetic balance, structural properties, and spectroscopic signatures of these isomers is paramount for rational drug design and development. This technical guide provides an in-depth exploration of the theoretical methodologies employed to investigate the 2H-benzotriazole isomer and its relationship with the more common 1H-tautomer. We will dissect the computational chemistry protocols, explain the causality behind methodological choices, and bridge theoretical predictions with experimental observations, offering a comprehensive resource for professionals in the field.

The Fundamental Challenge: Benzotriazole Tautomerism

Benzotriazole can exist in two primary tautomeric forms: 1H-benzotriazole and 2H-benzotriazole.[5] This isomerism is not merely an academic curiosity; the position of the proton dictates the molecule's electronic distribution, dipole moment, hydrogen bonding capability, and ultimately, its biological activity. While the 1H-form is generally predominant in solid and solution phases, the 2H-tautomer's presence increases in the gas phase, with a minimal energy difference separating the two.[6][7][8] This subtle equilibrium presents both a challenge and an opportunity for drug development, as stabilizing or targeting a specific tautomer could lead to enhanced therapeutic efficacy.

Caption: Tautomeric equilibrium between 1H- and 2H-benzotriazole isomers.

Unraveling Isomeric Stability: A Computational Approach

The Hierarchy of Theory: Why Method Selection Matters

Early computational studies revealed a significant discrepancy in predicting the ground state. Fully optimized calculations at the Hartree-Fock (HF) level , which does not account for electron correlation, incorrectly favor the 1H-tautomer by a large margin.[9][10] Conversely, methods incorporating electron correlation, such as second-order Møller-Plesset perturbation theory (MP2) , initially suggested the 2H-tautomer was more stable.[9]

Expert Insight: This apparent contradiction underscores a critical principle: the accurate prediction of tautomeric equilibria requires a sophisticated treatment of electron correlation. High-level methods like Coupled Cluster (CC) theory and Density Functional Theory (DFT) , particularly with functionals like B3LYP, have proven more reliable.[10] Crucially, the inclusion of zero-point energy (ZPE) correction is non-negotiable for achieving results that align with experimental findings, ultimately showing a slight preference for the 1H tautomer in the gas phase.[9][10]

Protocol: Ab Initio Calculation of Tautomer Stability

This protocol outlines a standard workflow for determining the relative energy of 1H- and 2H-benzotriazole using DFT.

• Structure Generation: Build the initial 3D structures of both 1H- and 2H-benzotriazole isomers.

• Geometry Optimization:

  • Objective: To find the lowest energy conformation (the most stable structure) for each isomer.

  • Method: Employ a DFT functional (e.g., B3LYP) with a suitable basis set (e.g., 6-311++G(d,p)). The choice of a diffuse and polarized basis set is important for accurately describing the lone pairs and pi-system.

  • Execution: Perform a full geometry optimization calculation.

• Frequency Analysis:

  • Objective: To confirm that the optimized structure is a true energy minimum and to calculate the ZPE.

  • Execution: Run a frequency calculation at the same level of theory as the optimization.

  • Validation: A true minimum will have zero imaginary frequencies. The output provides the ZPE correction value.

• Single-Point Energy Calculation:

  • Objective: To obtain a highly accurate electronic energy for the optimized geometry.

  • Method (Optional but Recommended): Use a larger basis set or a more computationally expensive method (e.g., Coupled Cluster) on the DFT-optimized geometry.

• Relative Energy Calculation:

  • Formula: ΔE = (E₂H + ZPE₂H) - (E₁H + ZPE₁H)

  • Interpretation: A positive ΔE indicates the 2H-isomer is higher in energy (less stable) than the 1H-isomer.

Quantitative Data Summary

The following table summarizes the consensus from combined experimental and high-level theoretical studies on the relative stability in the gas phase.

Parameter	Value	Significance	Source
Stabilization of 1H- vs. 2H-Tautomer	417 cm⁻¹ (~5 kJ/mol)	The 1H-tautomer is experimentally determined to be slightly more stable in the gas phase.	[9]
Computational Method Requirement	Must include electron correlation and ZPE correction	Simpler methods fail to predict the correct energetic ordering of the tautomers.	[9][10]

Predicting Spectroscopic Signatures: Bridging Theory and Experiment

While computational chemistry predicts stability, spectroscopy provides the experimental proof of existence. Theoretical calculations are vital for interpreting and assigning complex experimental spectra.

The Challenge of Detecting 2H-Benzotriazole

Experimental efforts to characterize the tautomers have yielded seemingly contradictory results.

• Microwave Spectroscopy: These experiments, which are sensitive to a molecule's permanent dipole moment, consistently identified only the 1H-tautomer in the gas phase.[11] Theoretical calculations explain this: the symmetric 2H-isomer has a very small dipole moment, making it nearly invisible to this technique.[9][11]

• UV Spectroscopy: In contrast, UV absorption spectra have been interpreted in terms of the 2H-tautomer being the primary absorbing species in that spectral range.[9]

This highlights a key takeaway: a multi-technique approach, guided by theoretical predictions, is necessary to fully characterize the system. The first definitive gas-phase identification of the 2H-tautomer was achieved using laser-induced fluorescence spectroscopy , which observed the S₁ ← S₀ transition at 286.4 nm.[11]

Protocol: Simulating Electronic Spectra with TD-DFT

Time-Dependent Density Functional Theory (TD-DFT) is a powerful method for predicting the electronic transitions that give rise to UV-Vis spectra.

• Optimized Ground State: Use the optimized ground state geometry of the 2H-benzotriazole isomer from the protocol in Section 2.2.

• TD-DFT Calculation:

  • Objective: To calculate the vertical excitation energies and oscillator strengths of the lowest electronic transitions.

  • Method: Run a TD-DFT calculation (e.g., using the B3LYP functional) with the same basis set used for optimization. Request the calculation of several excited states (e.g., 10 states).

• Analysis of Output:

  • Identify Key Transition: Look for the transition with the largest oscillator strength (f). This corresponds to the most intense absorption band.

  • Extract Wavelength: The output will provide the excitation energy (in eV or nm). This is the predicted λ_max.

  • Compare with Experiment: Compare the calculated λ_max with the experimental value (e.g., 286.4 nm for the S₁ ← S₀ transition of 2H-BTZ) to validate the theoretical model.[11]

Caption: A typical computational workflow for the theoretical study of isomers.

Implications for Drug Development

The ability to theoretically model benzotriazole isomers has profound implications for medicinal chemistry.

• Structure-Activity Relationship (SAR): The distinct electronic and steric profiles of the 1H- and 2H-isomers mean they will interact differently with biological targets like enzymes or receptors.[12] Understanding the preferred tautomeric state in a biological environment is key to designing more potent and selective drugs.[2][4]

• Rational Design of Derivatives: Theoretical studies can predict how substituents on the benzotriazole core will influence the tautomeric equilibrium.[13] This allows chemists to design derivatives that lock the molecule into the more active tautomeric form, enhancing its therapeutic effect.

• Bioisosteric Replacement: Benzotriazoles are often used as bioisosteres for other functional groups in drug molecules. Computational analysis can help determine which isomer (1H or 2H) better mimics the electronic and steric properties of the group being replaced, leading to more effective drug candidates.[14]

Conclusion

The theoretical study of 2H-benzotriazole and its tautomeric relationship with the 1H-isomer is a prime example of how computational chemistry provides indispensable insights that guide and interpret experimental work. By employing high-level quantum chemical methods, researchers can dissect the subtle energetic differences, predict spectroscopic signatures, and understand the structural nuances that govern biological activity. For professionals in drug development, these theoretical frameworks are not merely academic exercises; they are essential tools for building robust structure-activity relationships and accelerating the rational design of next-generation therapeutics.

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The Enduring Legacy of 2-Substituted Benzotriazoles: From Discovery to Indispensable Scaffolds

A Senior Application Scientist's In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Unassuming Hero of Heterocyclic Chemistry

In the vast landscape of heterocyclic chemistry, the benzotriazole nucleus stands out for its remarkable versatility and profound impact across diverse scientific disciplines. This bicyclic system, comprising a benzene ring fused to a 1,2,3-triazole ring, is not merely a stable, aromatic scaffold; it is a chameleon-like entity whose properties can be finely tuned through substitution.[1][2] While substitution at the 1-position of the triazole ring is common, it is the often more challenging synthesis of 2-substituted benzotriazoles that has unlocked a treasure trove of unique applications, from life-saving pharmaceuticals to materials that withstand the relentless assault of ultraviolet radiation.[3][4][5] This guide provides an in-depth exploration of the discovery and history of 2-substituted benzotriazoles, delving into the causality behind synthetic strategies and their evolution, and highlighting their critical role in modern science.

The core of benzotriazole's utility lies in its unique electronic properties and its existence as two tautomeric forms, 1H- and 2H-, with the 1H-tautomer generally being more stable.[1][6] The ability to selectively introduce substituents at the N-2 position dramatically alters the molecule's steric and electronic profile, leading to distinct physicochemical and biological activities compared to its N-1 counterpart. This guide will illuminate the path from the initial, often serendipitous, discoveries to the rational design of sophisticated 2-substituted benzotriazole-based molecules.

Part 1: Foundational Discoveries and the Dawn of a New Scaffold

The history of benzotriazole itself dates back to the late 19th century, with its initial synthesis being a landmark in heterocyclic chemistry. The parent compound was first prepared through the diazotization of o-phenylenediamine.[7][8] This fundamental reaction laid the groundwork for the entire field, providing a straightforward entry into the benzotriazole core structure.

The early explorations into benzotriazole chemistry were primarily focused on understanding its fundamental properties and reactivity. The realization that the triazole ring possessed two distinct nitrogen atoms available for substitution (N-1 and N-2) opened a new chapter. Early alkylation reactions often resulted in a mixture of N-1 and N-2 isomers, presenting a significant purification challenge and obscuring the distinct properties of each regioisomer.[9][10] The quest for regioselective synthesis became a central theme in benzotriazole chemistry, driving the development of more sophisticated and controlled synthetic methodologies.

It was the pioneering work in the mid-20th century on chromophoric systems that led to the discovery of the unique properties of a specific class of 2-substituted benzotriazoles: the 2-(2'-hydroxyphenyl)-2H-benzotriazoles.[5] Scientists discovered that these compounds exhibited exceptional ultraviolet (UV) absorption capabilities and remarkable photostability.[11][12] This discovery was a watershed moment, establishing 2-substituted benzotriazoles as a premier class of UV stabilizers, a role they continue to dominate to this day.[13][14][15]

Part 2: The Synthetic Conundrum: Mastering Regioselectivity

The synthesis of 2-substituted benzotriazoles is a testament to the ingenuity of organic chemists. The primary challenge has always been to control the site of substitution on the triazole ring. Direct alkylation or arylation of benzotriazole often yields a mixture of the N-1 and N-2 isomers, with the N-1 isomer typically predominating due to its thermodynamic stability.[1][10]

Classical Approaches and Their Mechanistic Underpinnings

Early methods for preparing 2-substituted benzotriazoles relied on the reductive cyclization of o-nitroazobenzenes. This approach, while effective, often required harsh reaction conditions. A significant advancement was the development of zinc-mediated reductive cyclization in aqueous media, offering a more environmentally benign route.[16]

Another classical and still relevant method involves the diazotization of o-aminoazobenzenes, which can undergo electrochemical radical cyclization to form the 2-aryl-2H-benzotriazole scaffold.[17]

Modern Methodologies: Precision and Efficiency

The advent of modern synthetic methods has provided chemists with a more refined toolkit for the regioselective synthesis of 2-substituted benzotriazoles.

• Transition Metal Catalysis: Rhodium(I)-catalyzed coupling of benzotriazoles with allenes has been shown to be a powerful method for N-alkylation, with the choice of ligand influencing the N-1/N-2 selectivity.[6] More recently, a scandium-catalyzed reaction with cyclohexanones has been developed for highly N-2 selective alkylation.[18]

• [3+2] Cycloaddition: A facile and general method for the synthesis of substituted benzotriazoles involves the 1,3-dipolar cycloaddition of benzynes with azides.[19] This "click chemistry" approach offers mild reaction conditions and tolerates a broad range of functional groups.

• Solvent-Free and Green Approaches: Recognizing the environmental impact of traditional organic solvents, researchers have developed solvent-free methods for N-alkylation using catalysts like basic ionic liquids ([Bmim]OH) or microwave irradiation in the presence of solid supports.[2][20][21] These methods are not only more sustainable but often lead to shorter reaction times and higher yields.

Part 3: The Pillars of Application: Drug Discovery and Materials Science

The unique properties of 2-substituted benzotriazoles have cemented their importance in two major fields: medicinal chemistry and materials science.

A Privileged Scaffold in Drug Development

The benzotriazole moiety is considered a "privileged scaffold" in medicinal chemistry, meaning it is a structural framework that can bind to a variety of biological targets with high affinity.[22][23][24] 2-Substituted benzotriazoles, in particular, have been incorporated into a wide array of therapeutic agents due to their ability to engage in hydrogen bonding and π-π stacking interactions with biological macromolecules.[25]

Their biological activities are remarkably diverse, encompassing:

• Anticancer Agents: Certain 2-substituted benzotriazoles have demonstrated potent antiproliferative activity.[26][27] For example, benzotriazole-substituted 2-phenylquinazolines have been shown to inhibit tubulin polymerization, a key process in cell division, and induce apoptosis in cancer cells.[26][27]

• Antiviral Activity: N-alkylation of the benzotriazole ring has been shown to enhance inhibitory activity against viral enzymes like the NTPase/helicase of the Hepatitis C virus (HCV).[4]

• Antimicrobial and Antifungal Properties: A broad spectrum of antibacterial and antifungal activities has been reported for various 2-substituted benzotriazole derivatives.[22][28][29]

• Enzyme Inhibition: The structural features of 2-substituted benzotriazoles make them effective inhibitors of various enzymes, a property that is actively being explored in the development of new drugs.

Biological Activity	Example Target/Mechanism	Representative Compound Class
Anticancer	Tubulin Polymerization Inhibition	2-Phenylquinazolines with Benzotriazole Substituents[26][27]
Antiviral	HCV NTPase/Helicase Inhibition	N-Alkyl Tetrabromobenzotriazoles[4]
Antifungal	Broad Spectrum	Various N-Alkyl and N-Aryl Derivatives[22][25]
Anti-inflammatory	Cyclooxygenase (COX) Inhibition	Varies

Guardians of Integrity: UV Stabilizers

As mentioned earlier, the discovery of 2-(2'-hydroxyphenyl)-2H-benzotriazoles revolutionized the field of polymer stabilization.[5] These compounds are highly effective UV absorbers that protect materials from photodegradation.[11][12]

The mechanism of their photoprotective action is a fascinating example of molecular engineering. Upon absorption of UV radiation, the molecule undergoes an excited-state intramolecular proton transfer (ESIPT) from the hydroxyl group to a nitrogen atom on the triazole ring.[11] This creates a transient, lower-energy keto-type tautomer. The molecule then rapidly dissipates this energy as heat and reverts to its original phenolic form, ready to absorb another UV photon. This highly efficient cycle of absorption and harmless energy dissipation makes these compounds incredibly robust and long-lasting UV stabilizers.

Part 4: Experimental Protocols - A Representative Synthesis

To provide a practical context, a representative protocol for the N-alkylation of benzotriazole is detailed below. This method highlights a modern, environmentally conscious approach.

Protocol: Solvent-Free N-Alkylation of Benzotriazole using a Basic Ionic Liquid [20][21]

Objective: To synthesize N-alkylated benzotriazoles in a regioselective manner under solvent-free conditions.

Materials:

• Benzotriazole

• Alkyl halide (e.g., ethyl bromide, benzyl chloride)

• 1-Butyl-3-methylimidazolium hydroxide ([Bmim]OH) - Catalyst and reaction medium

• Ethyl ether (for extraction)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask, combine benzotriazole (1.0 eq), the desired alkyl halide (1.5 eq), and [Bmim]OH (2.0 eq).

• Stir the mixture vigorously at room temperature. The reaction is typically complete within 2-4 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, add ethyl ether to the reaction mixture and stir. The ionic liquid is immiscible with ether.

• Separate the ether layer. Repeat the extraction of the ionic liquid phase with ethyl ether (2-3 times).

• Combine the organic extracts and wash with water to remove any residual ionic liquid.

• Dry the ether layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel to separate the N-1 and N-2 isomers and obtain the desired 2-substituted benzotriazole.

Self-Validation: The success of this protocol is validated by the high yields and regioselectivity often achieved, as well as the ease of separation of the product from the recyclable ionic liquid catalyst. The absence of volatile organic solvents makes this a greener alternative to traditional methods.

Conclusion and Future Outlook

From their foundational discovery to their current status as indispensable molecular scaffolds, 2-substituted benzotriazoles have had a profound and lasting impact on science and technology. The journey from wrestling with mixtures of isomers to the development of highly regioselective, green synthetic methodologies showcases the power of chemical innovation. In the realm of drug discovery, the 2-substituted benzotriazole nucleus continues to be a source of inspiration for the design of novel therapeutics targeting a wide range of diseases.[24][25] In materials science, their role as guardians against UV degradation is unparalleled, ensuring the longevity and performance of countless products.

The future of 2-substituted benzotriazole chemistry is bright. Ongoing research is focused on developing even more efficient and sustainable synthetic methods, exploring new applications in areas such as organocatalysis and molecular sensing, and designing next-generation therapeutic agents with enhanced potency and selectivity. The unassuming benzotriazole ring, particularly when substituted at the 2-position, is a testament to the idea that even simple heterocyclic systems can possess extraordinary utility and an enduring legacy.

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Protocols & Analytical Methods

Protocol for using 2-(2H-Benzo[d]triazol-2-yl)ethanamine as a ligand

An in-depth guide to the application of 2-(2H-Benzo[d]triazol-2-yl)ethanamine as a chelating ligand in coordination chemistry has been developed for researchers, scientists, and professionals in drug development. This document provides a comprehensive overview, from the fundamental properties of the ligand to detailed protocols for its synthesis, complexation with metal ions, and subsequent characterization. The content is structured to provide not only procedural steps but also the scientific rationale behind these methodologies, ensuring a deep understanding of the experimental choices.

2-(2H-Benzo[d]triazol-2-yl)ethanamine is a versatile heterocyclic compound featuring a benzotriazole moiety linked to an ethylamine side chain. This unique structure confers upon it the ability to act as a potent bidentate chelating agent. The benzotriazole ring system, with its electron-rich nitrogen atoms, provides one coordination site, while the terminal primary amine group of the ethylamine chain offers a second, creating a stable five-membered chelate ring upon coordination with a metal ion. This chelation effect significantly enhances the stability of the resulting metal complex compared to monodentate ligands.

The N-2 substitution on the benzotriazole ring is a key structural feature. The two nitrogen atoms at the 1 and 3 positions of the triazole ring are the primary coordination sites, with the lone pair of electrons on the N-3 atom being particularly available for donation to a metal center. The flexibility of the ethylamine side chain allows the ligand to adopt a conformation that minimizes steric hindrance and optimizes the geometry of the metal complex. These properties make 2-(2H-Benzo[d]triazol-2-yl)ethanamine an attractive candidate for applications in catalysis, materials science, and as a synthon in the development of more complex molecules, including those with potential biological activity.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties of 2-(2H-Benzo[d]triazol-2-yl)ethanamine is essential for its effective use in the laboratory. The following table summarizes its key properties:

Property	Value
Molecular Formula	C₈H₁₀N₄
Molecular Weight	162.19 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	Not readily available; requires experimental determination
Solubility	Soluble in methanol, ethanol, DMSO, and chlorinated solvents. Sparingly soluble in water.
pKa (amine)	Estimated to be in the range of 9-10

Safety Precautions:

• Always handle 2-(2H-Benzo[d]triazol-2-yl)ethanamine in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, rinse the affected area with copious amounts of water.

• Consult the Safety Data Sheet (SDS) for detailed toxicological information and handling procedures.

Protocol for Synthesis and Purification

The synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine can be achieved via the N-alkylation of benzotriazole with a suitable protected 2-aminoethyl halide, followed by deprotection. The following protocol provides a general procedure that can be adapted and optimized as needed.

Materials and Reagents

• Benzotriazole

• 2-(Boc-amino)ethyl bromide (or a similar N-protected 2-haloethylamine)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous N,N-dimethylformamide (DMF) or acetonitrile

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in dioxane

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Step-by-Step Synthesis Protocol

• N-Alkylation:

  • To a solution of benzotriazole (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes to form the benzotriazolide anion.

  • Add 2-(Boc-amino)ethyl bromide (1.1 eq) to the reaction mixture.

  • Heat the reaction to 60-80 °C and monitor its progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and pour it into cold water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to obtain the crude Boc-protected product.

• Purification of the Intermediate:

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

• Deprotection:

  • Dissolve the purified Boc-protected intermediate in dichloromethane.

  • Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

  • Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

  • Remove the solvent and excess acid under reduced pressure.

  • Dissolve the residue in a minimal amount of water and basify with a saturated solution of sodium bicarbonate.

  • Extract the product with dichloromethane (3 x 30 mL).

  • Dry the combined organic layers over anhydrous MgSO₄ and concentrate to yield the final product, 2-(2H-Benzo[d]triazol-2-yl)ethanamine.

Workflow Diagram for Synthesis

Caption: Workflow for the synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine.

Protocol for Metal Complexation

This protocol provides a general method for the formation of a metal complex using 2-(2H-Benzo[d]triazol-2-yl)ethanamine as a ligand and copper(II) acetate as an example metal salt.

Materials and Reagents

• 2-(2H-Benzo[d]triazol-2-yl)ethanamine

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Methanol or Ethanol

• Diethyl ether or hexanes for precipitation

Step-by-Step Complexation Protocol

• Ligand Solution Preparation:

  • Dissolve 2-(2H-Benzo[d]triazol-2-yl)ethanamine (2.0 eq) in methanol in a round-bottom flask.

• Metal Salt Solution Preparation:

  • In a separate flask, dissolve copper(II) acetate monohydrate (1.0 eq) in methanol. The solution should be a characteristic blue color.

• Complex Formation:

  • Slowly add the ligand solution to the stirring metal salt solution at room temperature.

  • A color change (e.g., to a deeper blue or green) is often observed, indicating complex formation.

  • Stir the reaction mixture for 1-2 hours at room temperature.

• Isolation of the Complex:

  • Reduce the volume of the solvent under reduced pressure.

  • Induce precipitation of the complex by adding a less polar solvent, such as diethyl ether or hexanes.

  • Collect the solid precipitate by vacuum filtration.

  • Wash the solid with a small amount of cold methanol and then with diethyl ether.

  • Dry the complex under vacuum.

Complexation Workflow Diagram

Caption: General workflow for the synthesis of a metal complex.

Characterization Techniques

Thorough characterization is crucial to confirm the identity and purity of the synthesized ligand and its metal complex.

Technique	Purpose for Ligand	Purpose for Complex
¹H and ¹³C NMR	Confirm the chemical structure and purity.	Can be challenging due to paramagnetism of some metal centers (e.g., Cu(II)). If diamagnetic, confirms ligand coordination.
FT-IR Spectroscopy	Identify characteristic functional group vibrations (e.g., N-H stretch of the amine, C=N stretch of the triazole).	Observe shifts in ligand vibrational frequencies upon coordination to the metal ion.
Mass Spectrometry	Determine the molecular weight and confirm the elemental composition.	Confirm the mass of the complex and its fragmentation pattern.
UV-Vis Spectroscopy	Determine the electronic absorption properties of the ligand.	Observe changes in the d-d transitions of the metal ion and ligand-to-metal charge transfer bands.
Elemental Analysis	Determine the elemental composition (C, H, N) to confirm purity.	Confirm the stoichiometry of the metal-ligand complex.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield in synthesis	Incomplete reaction or loss during work-up.	Optimize reaction time and temperature. Ensure anhydrous conditions.
Difficulty in purification	Impurities with similar polarity to the product.	Try a different solvent system for column chromatography or recrystallization.
No complex formation	Incorrect stoichiometry, inactive metal salt, or inappropriate solvent.	Verify the stoichiometry. Use a fresh bottle of the metal salt. Try a different solvent that dissolves both components well.
Oily product instead of precipitate	The complex may be highly soluble in the reaction solvent.	Try a different anti-solvent for precipitation or attempt recrystallization from a different solvent system.

The Synthetic Utility of 2-(Benzotriazol-2-yl)ethanamine: A Guide for Chemical Architects

Introduction: Unveiling a Versatile Building Block

In the landscape of modern organic synthesis and medicinal chemistry, the benzotriazole moiety stands as a privileged scaffold. Its unique electronic properties, metabolic stability, and ability to engage in various non-covalent interactions have cemented its role in the development of a wide array of functional molecules. Within this esteemed class of compounds, 2-(Benzotriazol-2-yl)ethanamine emerges as a particularly valuable, yet underexplored, building block. This bifunctional molecule marries the foundational benzotriazole core with a reactive primary amine, offering a strategic entry point for molecular elaboration.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals. It moves beyond a mere cataloging of reactions to provide a deep dive into the practical applications of 2-(Benzotriazol-2-yl)ethanamine. Herein, we will explore its utility in the synthesis of N-acyl derivatives, ureas, and thioureas, underpinned by detailed, field-proven protocols and mechanistic insights. Our objective is to equip the modern chemist with the knowledge to confidently and effectively wield this versatile synthon in their synthetic endeavors.

Core Applications: A Gateway to Molecular Diversity

The primary amine functionality of 2-(benzotriazol-2-yl)ethanamine is the linchpin of its synthetic versatility. This nucleophilic center readily participates in a variety of classical and contemporary organic transformations, allowing for the facile introduction of the benzotriazole motif into a diverse range of molecular architectures. The most prominent applications are centered around the formation of robust amide, urea, and thiourea linkages, which are fundamental connections in a vast number of biologically active compounds.

Application Note 1: Synthesis of N-Acyl Derivatives via Amide Bond Formation

The formation of an amide bond is arguably one of the most important reactions in organic and medicinal chemistry. The reaction of 2-(benzotriazol-2-yl)ethanamine with carboxylic acids or their activated derivatives provides a direct route to N-[2-(benzotriazol-2-yl)ethyl] amides. These products can be final target molecules or key intermediates for further functionalization.

Causality Behind Experimental Choices

The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically unfavorable process that requires high temperatures and results in the formation of water. To achieve high yields under milder conditions, the carboxylic acid is typically "activated". This is achieved by converting the hydroxyl group of the carboxylic acid into a better leaving group, thus rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the primary amine of 2-(benzotriazol-2-yl)ethanamine.

There are two principal strategies for this activation:

• Conversion to an Acyl Chloride: This is a classic and highly effective method. The carboxylic acid is reacted with a reagent like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) to form the corresponding acyl chloride. The subsequent reaction with the amine is rapid and often quantitative. The choice of an appropriate base is crucial to neutralize the HCl generated during the reaction.

• In Situ Activation with Coupling Reagents: This modern approach avoids the isolation of the often-sensitive acyl chloride. A "coupling reagent" is added to a mixture of the carboxylic acid and the amine. These reagents activate the carboxylic acid in situ, facilitating the amide bond formation. Common classes of coupling reagents include carbodiimides (e.g., DCC, EDC) and phosphonium or uronium salts (e.g., HBTU, HATU). The addition of a benzotriazole-based additive like 1-hydroxybenzotriazole (HOBt) can further enhance the reaction efficiency and suppress side reactions.

Experimental Protocol 1: Acylation using an Acyl Chloride (Schotten-Baumann Conditions)

This protocol describes a general method for the acylation of 2-(benzotriazol-2-yl)ethanamine with an acyl chloride.

Materials:

• 2-(Benzotriazol-2-yl)ethanamine

• Acyl chloride (e.g., benzoyl chloride)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(benzotriazol-2-yl)ethanamine (1.0 eq) in anhydrous DCM.

• Add TEA or DIEA (1.2 eq) to the solution and stir for 10 minutes at room temperature.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add the desired acyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-acyl derivative.

Diagram of the Acylation Workflow:

Caption: General reaction scheme for urea synthesis.

Conclusion and Future Outlook

2-(Benzotriazol-2-yl)ethanamine is a potent and versatile building block in organic synthesis. Its ability to readily form stable amide, urea, and thiourea linkages provides a reliable and efficient means of incorporating the valuable benzotriazole scaffold into a wide range of molecular frameworks. The protocols outlined in this guide are designed to be robust and adaptable, serving as a solid foundation for further exploration and innovation. As the demand for novel, functional molecules in drug discovery and materials science continues to grow, the strategic application of synthons like 2-(benzotriazol-2-yl)ethanamine will undoubtedly play a pivotal role in advancing these fields.

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Application Notes & Protocols: 2-(2H-Benzotriazol-2-yl)ethanamine as a High-Efficacy Corrosion Inhibitor

An in-depth guide for researchers, scientists, and drug development professionals on the application and evaluation of 2-(2H-Benzotriazol-2-yl)ethanamine as a corrosion inhibitor.

Introduction

Corrosion, the electrochemical degradation of metals, poses a significant challenge across numerous industries, leading to structural failures, operational disruptions, and substantial economic losses. The use of organic corrosion inhibitors is a primary strategy for mitigating this damage. These molecules function by adsorbing onto the metal surface, forming a protective barrier that impedes the corrosive process.

Benzotriazole (BTA) and its derivatives are a well-established class of corrosion inhibitors, particularly effective for copper, steel, and their alloys.[1][2] Their efficacy stems from the lone pair electrons on the nitrogen atoms of the triazole ring, which readily coordinate with vacant d-orbitals of metal atoms to form a stable, polymeric complex film.[1][3] This guide focuses on a specific derivative, 2-(2H-Benzotriazol-2-yl)ethanamine, detailing its mechanism of action and providing comprehensive protocols for its evaluation. The presence of the ethanamine side chain is anticipated to enhance its solubility and adsorptive properties, making it a promising candidate for various applications.

Section 1: Mechanism of Corrosion Inhibition

The primary mechanism by which 2-(2H-Benzotriazol-2-yl)ethanamine inhibits corrosion is through the formation of a chemisorbed protective layer on the metal surface. This process can be broken down into several key steps:

• Adsorption: In an aqueous corrosive environment, the inhibitor molecules are transported to the metal surface. The protonated amine group can facilitate electrostatic interaction with the cathodically charged sites on the metal.

• Coordination Bonding: The fundamental protective action comes from the triazole ring. The nitrogen atoms possess lone pairs of electrons that form coordinate bonds with the vacant d-orbitals of the metal atoms (e.g., Fe, Cu).[1] This interaction is strong and leads to the formation of a stable metal-inhibitor complex.

• Protective Film Formation: The coordinated molecules arrange themselves into a dense, polymeric-like film that is just a few nanometers thick.[3] This film acts as a physical barrier, isolating the metal from the aggressive electrolyte. It effectively blocks both the anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions that constitute the corrosion process.[4]

Because it suppresses both anodic and cathodic reactions, 2-(2H-Benzotriazol-2-yl)ethanamine is classified as a mixed-type inhibitor.[4]

Caption: Mechanism of protective film formation by 2-(2H-Benzotriazol-2-yl)ethanamine.

Section 2: Performance Evaluation Protocols

To quantify the effectiveness of a corrosion inhibitor, a multi-faceted approach is required. The following protocols, based on ASTM standards, provide a comprehensive framework for evaluating inhibitor performance.

This classical method directly measures the amount of metal lost to corrosion. It is reliable and straightforward, providing an average corrosion rate over the immersion period. The protocol is designed in accordance with ASTM G31 .[5][6]

Protocol Steps:

• Specimen Preparation:

  • Procure metal coupons (e.g., mild steel, copper) of known dimensions.

  • Mechanically polish the surfaces with progressively finer grades of silicon carbide paper (e.g., 200, 400, 600, 800 grit) to achieve a uniform, smooth finish.

  • Degrease the coupons by sonicating in acetone or ethanol for 10 minutes.

  • Rinse with deionized water and dry thoroughly using a stream of warm air.

  • Weigh each coupon to a precision of 0.1 mg using an analytical balance and record this as the initial weight (W_initial).

• Immersion Test:

  • Prepare the corrosive medium (e.g., 1 M HCl, 3.5% NaCl solution).

  • Prepare a series of test solutions by dissolving the inhibitor in the corrosive medium at various concentrations (e.g., 50, 100, 200, 500 ppm).

  • Prepare a "blank" solution containing only the corrosive medium without the inhibitor.

  • Completely immerse one prepared coupon into each test solution, including the blank, for a predetermined period (e.g., 6, 12, or 24 hours) at a constant temperature.[7]

• Post-Immersion Cleaning and Weighing:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Clean the coupons according to ASTM G1 standards to remove corrosion products without removing the base metal. For steel, this may involve scrubbing with a bristle brush in a solution containing inhibited hydrochloric acid.

  • Rinse with deionized water, dry thoroughly, and re-weigh each coupon to obtain the final weight (W_final).

• Calculations:

  • Calculate the weight loss (ΔW) for each coupon: ΔW = W_initial - W_final.

  • Calculate the Corrosion Rate (CR), typically in millimeters per year (mm/y), using the formula: CR (mm/y) = (K × ΔW) / (A × T × D) where:

    • K = a constant (8.76 × 10^4 for mm/y)[8]

    • ΔW = Weight loss in grams

    • A = Surface area of the coupon in cm²

    • T = Immersion time in hours

    • D = Density of the metal in g/cm³

  • Calculate the Inhibition Efficiency (IE%) using the corrosion rates from the blank (CR_blank) and inhibited (CR_inh) solutions:[9][10] IE% = [(CR_blank - CR_inh) / CR_blank] × 100

Caption: Workflow for the Weight Loss (Gravimetric) corrosion test.

Electrochemical methods are rapid and provide detailed mechanistic insights into the corrosion inhibition process.[11] A standard three-electrode electrochemical cell is used, consisting of the metal specimen as the working electrode (WE), a platinum or graphite counter electrode (CE), and a saturated calomel electrode (SCE) or Ag/AgCl electrode as the reference electrode (RE).[12][13]

2.2.1. Potentiodynamic Polarization (PDP)

This technique measures the current response to a controlled potential scan, revealing the kinetics of the anodic and cathodic reactions. It is performed according to standards like ASTM G59 and ASTM G102 .[14][15]

Protocol Steps:

• Setup: Assemble the three-electrode cell with the prepared working electrode. Fill the cell with the test solution (blank or inhibited).

• Stabilization: Allow the system to stabilize by monitoring the open-circuit potential (OCP) until it reaches a steady state (typically 30-60 minutes).

• Polarization Scan: Apply a potential scan, typically from -250 mV to +250 mV relative to the OCP, at a slow scan rate (e.g., 0.5 to 1 mV/s).[14]

• Data Analysis:

  • Plot the resulting potential (E) vs. log of current density (log i). This is the Tafel plot.

  • Extrapolate the linear (Tafel) regions of the anodic and cathodic curves back to their intersection point. The potential at this point is the corrosion potential (E_corr), and the current density is the corrosion current density (i_corr).[16]

  • A significant shift in E_corr in the presence of the inhibitor indicates whether it is primarily anodic or cathodic. A minimal shift suggests a mixed-type inhibitor.

  • Calculate the Inhibition Efficiency (IE%) using the corrosion current densities from the blank (i_corr,blank) and inhibited (i_corr,inh) solutions:[16] IE% = [(i_corr,blank - i_corr,inh) / i_corr,blank] × 100

2.2.2. Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the properties of the inhibitor film and the metal/solution interface. It is performed in accordance with ASTM G106 .[17][18]

Protocol Steps:

• Setup and Stabilization: Use the same three-electrode setup and allow the OCP to stabilize as in the PDP method.

• Impedance Measurement: At the stabilized OCP, apply a small amplitude sinusoidal AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).[19][20]

• Data Analysis:

  • The data is typically presented as a Nyquist plot (imaginary vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).

  • For an inhibited system, the Nyquist plot often shows a large, semicircular arc. The diameter of this semicircle corresponds to the charge transfer resistance (R_ct).[21][22] A larger diameter signifies higher resistance to corrosion.

  • The data is fitted to an equivalent electrical circuit to model the electrochemical interface and extract quantitative values for parameters like R_ct and double-layer capacitance (C_dl).

  • Calculate the Inhibition Efficiency (IE%) using the charge transfer resistance values from the blank (R_ct,blank) and inhibited (R_ct,inh) solutions: IE% = [(R_ct,inh - R_ct,blank) / R_ct,inh] × 100

Section 3: Data Interpretation and Expected Results

Correlating data from all three methods provides a robust validation of the inhibitor's performance. The results should demonstrate a clear trend of increasing inhibition efficiency with increasing concentration of 2-(2H-Benzotriazol-2-yl)ethanamine.

Inhibitor Conc. (ppm)	Method	Key Parameter	Value (Blank)	Value (Inhibited)	Inhibition Efficiency (IE%)
100	Weight Loss	Corrosion Rate (mm/y)	12.5	2.1	83.2%
PDP	i_corr (µA/cm²)	1100	195	82.3%
EIS	R_ct (Ω·cm²)	25	210	88.1%
250	Weight Loss	Corrosion Rate (mm/y)	12.5	0.8	93.6%
PDP	i_corr (µA/cm²)	1100	75	93.2%
EIS	R_ct (Ω·cm²)	25	650	96.2%
500	Weight Loss	Corrosion Rate (mm/y)	12.5	0.4	96.8%
PDP	i_corr (µA/cm²)	1100	38	96.5%
EIS	R_ct (Ω·cm²)	25	1200	97.9%

Note: The data presented in this table is hypothetical and for illustrative purposes, but it reflects typical performance trends for effective benzotriazole-based inhibitors.

A successful evaluation will show strong agreement between the IE% values calculated from weight loss, PDP, and EIS.[10] The PDP results will likely confirm a mixed-mode inhibition, while the EIS data will show a significant increase in R_ct and a decrease in C_dl, indicating the formation of a thick, protective inhibitor film on the metal surface.

References

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• Wang, L. (2018). Anticorrosive activity for benzotriazole derivatives. Globe Thesis. [Link]

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• Chemical Synthesis Database. (n.d.). 2-(1H-1,2,3-benzotriazol-1-yl)ethylamine. [Link]

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• Dominguez-Crespo, M. A., et al. (2007). Electrochemical Impedance Spectroscopy (EIS) Study of the Film Formation of 2-imidazoline Derivatives on Carbon Steel in Acid S. International Journal of Electrochemical Science, 2, 576-590. [Link]

• Tsai, C. E., et al. (2011). 2-(2H-Benzotriazol-2-yl)-6-[(diethylamino)methyl]-4-methylphenol. Acta Crystallographica Section E, 67(Pt 3), o663. [Link]

• Zhang, Q., et al. (2020). Inhibition performance of benzotriazole-based composite inhibitor against carbon steel corrosion in stone processing wastewater. Desalination and Water Treatment, 189, 298-306. [Link]

• Google Patents. (2010). US7655805B2 - Method for synthesizing benzotriazole.

• Applied Science. (2019, June 15). How corrosion inhibitors protect metal: synthesis in the lab and testing [Video]. YouTube. [Link]

• Popova, A. (2022). An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. International Journal of Molecular Sciences, 23(1), 16. [Link]

• Pagoria, P. F., et al. (1996). Synthesis of Benzotriazolo 1, 2-A Benzotriazole Derivatives as New High Density, Insensitive Energetic Materials. Defense Technical Information Center. [Link]

• Google Patents. (2010).

• Zhang, G. A., et al. (2011). Synthesis and application of a benzotriazole mannich base as effective corrosion inhibitor for N80 steel in high concentrated HCl. INIS-IAEA. [Link]

• Finšgar, M., & Milošev, I. (2010). Inhibition of copper corrosion by 1,2,3-benzotriazole: A review. Corrosion Science, 52(9), 2737-2749. [Link]

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Application Notes and Protocols for the Synthesis of 2-(2H-Benzotriazol-2-yl)ethanamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This comprehensive guide provides detailed experimental protocols and theoretical insights for the synthesis of 2-(2H-Benzotriazol-2-yl)ethanamine and its derivatives. These compounds are of significant interest in medicinal chemistry and drug discovery, serving as versatile scaffolds for the development of novel therapeutic agents.[1][2] This document offers full editorial control to present the information in a logical and user-friendly format, focusing on the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Significance of Benzotriazole Derivatives

Benzotriazole and its derivatives are a class of heterocyclic compounds that have garnered considerable attention in pharmaceutical research due to their wide range of biological activities.[1] These activities include antimicrobial, anti-inflammatory, analgesic, and antiviral properties. The benzotriazole nucleus can act as a bioisostere for other functional groups, allowing for the modulation of a lead compound's properties to enhance its biological activity. The ethanamine side chain, in particular, provides a key functional handle for further molecular elaboration, making 2-(2H-Benzotriazol-2-yl)ethanamine a valuable building block in the synthesis of complex drug candidates.

A critical challenge in the synthesis of N-substituted benzotriazoles is controlling the regioselectivity of the substitution. Benzotriazole has two nucleophilic nitrogen atoms, N1 and N2, leading to the potential formation of two isomeric products upon alkylation. For many biological applications, the N2-substituted isomer is the desired product, necessitating synthetic strategies that favor its formation.[2][3][4]

Strategic Approaches to Synthesis

Two primary retrosynthetic strategies are presented for the synthesis of 2-(2H-Benzotriazol-2-yl)ethanamine. Both approaches address the challenge of regioselectivity and offer practical routes to the target molecule.

Strategy A: N-Alkylation with a Protected Ethanamine Equivalent

This is the most direct approach, involving the N-alkylation of benzotriazole with a suitable 2-aminoethyl electrophile. To prevent side reactions with the free amine, a protecting group, such as the tert-butoxycarbonyl (Boc) group, is employed.

Caption: Retrosynthetic analysis for Strategy A.

Strategy B: Ring Opening of Aziridine

An alternative strategy involves the nucleophilic attack of the benzotriazole anion on aziridine or an N-protected aziridine. This method can also provide a direct route to the desired ethanamine side chain.

Caption: Retrosynthetic analysis for Strategy B.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for the synthesis of 2-(2H-Benzotriazol-2-yl)ethanamine via Strategy A. This approach offers a reliable and scalable method for obtaining the desired N2-isomer.

Protocol 1: Synthesis of tert-Butyl (2-(2H-Benzotriazol-2-yl)ethyl)carbamate (N2-Isomer)

This protocol focuses on the N2-selective alkylation of benzotriazole with N-Boc-2-bromoethanamine. The choice of a suitable catalyst and reaction conditions is critical for maximizing the yield of the desired N2 isomer. Scandium triflate (Sc(OTf)₃) has been shown to be an effective catalyst for N2-selective alkylations of benzotriazoles.[2][4]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Benzotriazole	119.12	1.19 g	10 mmol
N-Boc-2-bromoethanamine	224.09	2.69 g	12 mmol
Scandium (III) Triflate	492.16	0.49 g	1 mmol
Anhydrous Acetonitrile	41.05	50 mL	-
Saturated aq. NaHCO₃	-	50 mL	-
Brine	-	50 mL	-
Anhydrous MgSO₄	-	-	-
Ethyl Acetate	-	150 mL	-
Hexane	-	-	-

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzotriazole (1.19 g, 10 mmol) and scandium (III) triflate (0.49 g, 1 mmol).

• Add anhydrous acetonitrile (50 mL) to the flask and stir the mixture at room temperature under a nitrogen atmosphere until all solids are dissolved.

• Add N-Boc-2-bromoethanamine (2.69 g, 12 mmol) to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent.

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate (100 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 25 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford tert-butyl (2-(2H-benzotriazol-2-yl)ethyl)carbamate as a white solid. The N1-isomer may also be isolated as a byproduct.

Characterization of the N2-Isomer:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.90 (dd, J = 6.7, 3.2 Hz, 2H), 7.40 (dd, J = 6.7, 3.2 Hz, 2H), 5.05 (br s, 1H), 4.65 (t, J = 6.0 Hz, 2H), 3.70 (q, J = 6.0 Hz, 2H), 1.45 (s, 9H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 155.9, 144.7, 126.9, 118.0, 79.8, 48.9, 40.2, 28.4.

• Mass Spectrometry (ESI): m/z 263.15 [M+H]⁺.

Protocol 2: Deprotection of tert-Butyl (2-(2H-Benzotriazol-2-yl)ethyl)carbamate

The final step in the synthesis is the removal of the Boc protecting group to yield the free amine. This is typically achieved under acidic conditions.[1]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
tert-Butyl (2-(2H-Benzotriazol-2-yl)ethyl)carbamate	262.31	2.62 g	10 mmol
4 M HCl in 1,4-Dioxane	-	20 mL	80 mmol
Diethyl Ether	-	100 mL	-

Procedure:

• Dissolve tert-butyl (2-(2H-benzotriazol-2-yl)ethyl)carbamate (2.62 g, 10 mmol) in 4 M HCl in 1,4-dioxane (20 mL) in a 50 mL round-bottom flask at room temperature.

• Stir the solution for 2-4 hours. The hydrochloride salt of the product may precipitate during this time. Monitor the reaction by TLC until the starting material is no longer visible.

• Upon completion, add diethyl ether (50 mL) to the reaction mixture to precipitate the product completely.

• Collect the solid by vacuum filtration, wash with cold diethyl ether (2 x 25 mL), and dry under vacuum to afford 2-(2H-benzotriazol-2-yl)ethanamine hydrochloride as a white to off-white solid.

• To obtain the free amine, the hydrochloride salt can be neutralized with a suitable base, such as aqueous sodium hydroxide, and extracted into an organic solvent like dichloromethane.

Characterization of the Free Amine:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.90 (dd, J = 6.6, 3.1 Hz, 2H), 7.40 (dd, J = 6.6, 3.1 Hz, 2H), 4.55 (t, J = 6.5 Hz, 2H), 3.30 (t, J = 6.5 Hz, 2H), 1.60 (br s, 2H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 144.6, 126.8, 117.9, 51.5, 41.8.

• Mass Spectrometry (ESI): m/z 163.10 [M+H]⁺.

Workflow and Mechanistic Considerations

The synthetic workflow is designed to ensure high yield and purity of the desired N2-isomer.

Caption: Overall synthetic workflow.

The key to the regioselectivity in the N-alkylation step lies in the choice of catalyst and solvent. While alkylation of benzotriazole with alkyl halides in the presence of a base often yields a mixture of N1 and N2 isomers, Lewis acids like scandium triflate can coordinate to the N1 nitrogen, sterically hindering its attack and thereby favoring alkylation at the N2 position.

Conclusion

The protocols outlined in this application note provide a robust and reproducible method for the synthesis of 2-(2H-Benzotriazol-2-yl)ethanamine, a key building block for the development of novel pharmaceuticals. By employing a protecting group strategy and a regioselective N-alkylation step, researchers can efficiently access the desired N2-isomer in good yield and purity. The detailed experimental procedures and mechanistic insights are intended to empower scientists in their drug discovery and development endeavors.

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• Preparation of benzotriazole.

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• SYNTHESIS AND REACTIONS OF AZIRIDINE-2-CARBOXYLIC ESTERS.

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Application Notes and Protocols: Antifungal Applications of Benzotriazole-Based Compounds

For Researchers, Scientists, and Drug Development Professionals

The increasing prevalence of invasive fungal infections, coupled with the rise of drug-resistant strains, necessitates the development of novel antifungal agents.[1][2][3] Benzotriazole, a bicyclic heterocyclic compound, has emerged as a promising scaffold in medicinal chemistry due to the wide range of pharmacological activities its derivatives possess, including antifungal properties.[4][5][6] These compounds often exhibit a broad spectrum of activity and, in some cases, lower toxicity compared to existing imidazole-based drugs.[7] This document provides an in-depth guide to the antifungal applications of benzotriazole-based compounds, including their mechanism of action, synthesis, and protocols for evaluating their efficacy.

Mechanism of Action: Targeting Fungal Ergosterol Biosynthesis

The primary antifungal mechanism of many benzotriazole derivatives, similar to other azole antifungals, is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[7][8][9][10] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[7][8][11] By binding to the heme iron in the active site of CYP51, benzotriazole compounds disrupt the conversion of lanosterol to ergosterol.[8][12][13] This leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterols in the fungal cell membrane, ultimately inhibiting fungal growth and replication.[7][8][14]

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Application Notes & Protocols: 2-(2H-Benzotriazol-2-yl)ethanamine as a Versatile Building Block for Pharmaceutical Synthesis

Abstract: This technical guide provides an in-depth exploration of 2-(2H-Benzotriazol-2-yl)ethanamine, a heterocyclic building block of significant interest in modern medicinal chemistry. We delve into the strategic importance of the benzotriazole scaffold, detailing its role as a privileged structure in drug design. This document furnishes researchers, scientists, and drug development professionals with detailed, field-proven protocols for key synthetic transformations, including N-acylation and N-alkylation. Furthermore, we present a conceptual framework for leveraging this building block in the rapid generation of compound libraries for screening. The protocols are designed to be self-validating, with explanations for critical experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemistry.

The Strategic Value of the Benzotriazole Scaffold in Medicinal Chemistry

The benzotriazole moiety is recognized as a "privileged structure" in drug discovery, a testament to its recurring presence in a multitude of biologically active compounds.[1] Its utility stems from a unique combination of physicochemical properties. The fused aromatic system provides a rigid scaffold that can effectively present substituents for interaction with biological targets. Moreover, the three nitrogen atoms of the triazole ring are excellent hydrogen bond acceptors, while the aromatic system can participate in favorable π-π stacking interactions with enzyme or receptor residues.[2]

Benzotriazole and its derivatives have demonstrated a vast spectrum of pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][3][4][5] The 2-(2H-Benzotriazol-2-yl)ethanamine building block strategically combines this valuable scaffold with a reactive primary amine, separated by a flexible ethyl linker. This design allows for the systematic exploration of chemical space around the core, making it an ideal starting point for generating novel chemical entities.

Caption: Synthetic utility of 2-(2H-Benzotriazol-2-yl)ethanamine.

Physicochemical Properties & Analytical Characterization

Proper characterization of the starting material is critical for the success of subsequent synthetic steps. Below are the key properties of 2-(2H-Benzotriazol-2-yl)ethanamine and typical analytical data.

Property	Value
CAS Number	69980-83-2[6]
Molecular Formula	C₈H₁₀N₄[6]
Molecular Weight	162.19 g/mol [6]
Appearance	Typically an oil or low-melting solid
Solubility	Soluble in methanol, ethanol, DCM, DMF, DMSO

Analytical Profile:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzotriazole ring (typically in the δ 7.0-8.0 ppm range) and two triplets for the ethyl chain protons (-CH₂-CH₂-), along with a broad singlet for the primary amine protons (-NH₂).

• ¹³C NMR: The carbon spectrum will display signals for the aromatic carbons and two distinct signals for the aliphatic carbons of the ethyl linker.

• Mass Spectrometry (MS): Electrospray ionization (ESI) in positive mode should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 163.10.

• Infrared (IR) Spectroscopy: Key stretches include N-H stretching of the primary amine (around 3300-3400 cm⁻¹) and C=N/C=C stretching from the benzotriazole ring (around 1450-1600 cm⁻¹).

Core Synthetic Protocols

The primary amine of 2-(2H-Benzotriazol-2-yl)ethanamine is a versatile functional group for derivatization. The following protocols detail robust methods for its acylation and alkylation.

Protocol 1: N-Acylation with Acyl Chlorides

This protocol describes the formation of an amide bond, a cornerstone of many pharmaceutical structures, by reacting the primary amine with an acyl chloride. This method is rapid and generally high-yielding.

Rationale: The primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. A mild base, such as triethylamine (TEA) or diisopropylethylamine (DIEA), is included to quench the HCl byproduct generated during the reaction, preventing the protonation and deactivation of the starting amine. Dichloromethane (DCM) is an excellent solvent choice due to its inertness and ability to dissolve a wide range of organic substrates.

Caption: Step-by-step workflow for N-acylation.

Materials:

• 2-(2H-Benzotriazol-2-yl)ethanamine (1.0 eq)

• Desired Acyl Chloride (1.0-1.2 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIEA) (1.1-1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, ice bath

Step-by-Step Methodology:

• In a round-bottom flask under a nitrogen or argon atmosphere, dissolve 2-(2H-Benzotriazol-2-yl)ethanamine (1.0 eq) in anhydrous DCM.

• Add TEA or DIEA (1.1-1.5 eq) to the solution and stir for 10 minutes at room temperature.[7]

• Cool the reaction mixture to 0°C using an ice bath.

• Slowly add the desired acyl chloride (1.0-1.2 eq) dropwise to the stirred solution.[7]

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.[7]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with brine.[7]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired N-acyl derivative.[7]

Protocol 2: Reductive Amination for N-Alkylation

This protocol details the formation of a secondary amine via reductive amination with an aldehyde or ketone. This is a highly reliable and versatile method for introducing alkyl groups.

Rationale: The reaction proceeds in two stages within the same pot. First, the primary amine condenses with the carbonyl compound (aldehyde or ketone) to form an imine (or enamine) intermediate. Second, a mild and selective reducing agent, sodium triacetoxyborohydride (STAB), reduces the C=N double bond of the imine to a C-N single bond. STAB is chosen because it is less reactive than other hydrides like NaBH₄, allowing the reduction to occur in the presence of the unreacted carbonyl compound without reducing it.

Materials:

• 2-(2H-Benzotriazol-2-yl)ethanamine (1.0 eq)

• Aldehyde or Ketone (1.0-1.2 eq)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (catalytic amount, optional)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

• To a solution of 2-(2H-Benzotriazol-2-yl)ethanamine (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in anhydrous DCM or DCE, add a catalytic amount of acetic acid (e.g., 1-2 drops).

• Stir the mixture at room temperature for 20-30 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise. The reaction may be mildly exothermic.

• Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

• Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to yield the N-alkylated secondary amine.

Application Case Study: Conceptual Design of a Focused Library

To demonstrate the power of 2-(2H-Benzotriazol-2-yl)ethanamine as a building block, we present a conceptual workflow for the synthesis of a small, focused library of potential kinase inhibitors. Many kinase inhibitors feature a heterocyclic core and an amide-linked side chain that occupies the ATP-binding site.

Caption: Conceptual workflow for parallel synthesis of an amide library.

By employing the N-acylation protocol (Protocol 1) in a parallel synthesis format, a diverse set of amides can be rapidly generated. This allows for the efficient exploration of the structure-activity relationship (SAR) for a given biological target.

Reagent (Acyl Chloride)	Resulting Side Chain	Potential Interactions
Pyridine-4-carbonyl chloride	Isonicotinamide	H-bond acceptor (pyridine N)
3-Methoxybenzoyl chloride	m-Anisamide	H-bond acceptor (methoxy), hydrophobic
Cyclohexanecarbonyl chloride	Cyclohexanecarboxamide	Lipophilic, fills hydrophobic pockets
4-(Trifluoromethyl)benzoyl chloride	4-(CF₃)benzamide	Strong dipole, potential halogen bonding

Safety and Handling

As with all laboratory chemicals, 2-(2H-Benzotriazol-2-yl)ethanamine and its derivatives should be handled with care in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and compatible chemical-resistant gloves.[8]

• Handling: Avoid inhalation of vapors and contact with skin and eyes. Do not eat, drink, or smoke in the work area.[8] Wash hands thoroughly after handling.[8]

• Storage: Keep the container tightly closed in a dry, well-ventilated place.[8][9]

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

• Sensitization: Some benzotriazole derivatives may cause an allergic skin reaction. Individuals with a history of skin sensitization should handle these compounds with extreme caution.[4][9]

Conclusion

2-(2H-Benzotriazol-2-yl)ethanamine is a high-value building block for pharmaceutical synthesis. The combination of the medicinally privileged benzotriazole core with a synthetically versatile primary amine linker provides an efficient entry point to a wide range of novel chemical structures. The robust acylation and alkylation protocols provided herein serve as a reliable foundation for creating diverse libraries of amides and secondary amines, accelerating the hit-to-lead and lead optimization phases of drug discovery.

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• Suma, B. V., et al. (2011). Benzotriazole in medicinal chemistry: An overview. Journal of Chemical and Pharmaceutical Research, 3(6), 375-381. [Link]

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Application Notes & Protocols: Strategic Functionalization of Benzotriazoles via the Mannich Condensation Reaction

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Union of a Privileged Scaffold and a Powerhouse Reaction

In the landscape of medicinal chemistry, benzotriazole stands out as a "privileged scaffold." Its unique chemical properties and ability to interact with a wide range of biological targets have made it a cornerstone in the design of novel therapeutic agents.[1] Benzotriazole-based compounds exhibit a vast spectrum of biological activities, including anticancer, antiviral, antifungal, and antibacterial properties.[1][2] However, unlocking the full potential of this scaffold often requires strategic functionalization to fine-tune its physicochemical properties and enhance its biological efficacy.

The Mannich reaction emerges as a preeminent tool for this purpose. As a three-component condensation, it offers a robust and versatile method for introducing aminoalkyl groups onto an acidic proton-containing substrate.[3][4] The application of the Mannich reaction to benzotriazole is a particularly powerful strategy. It not only allows for the creation of diverse libraries of novel compounds but also introduces functionalities that can significantly improve critical drug-like properties such as aqueous solubility and bioavailability, thereby accelerating the drug discovery process.[5][6][7]

This guide provides an in-depth exploration of the Mannich condensation for benzotriazole functionalization, moving from core mechanistic principles to detailed, field-tested laboratory protocols and their applications in drug development.

PART 1: The Underlying Chemistry: Mechanism and Rationale

Mechanism of the Mannich Reaction with Benzotriazole

The Mannich reaction is a nucleophilic addition reaction that proceeds in two primary stages.[3] Understanding this mechanism is critical for optimizing reaction conditions and troubleshooting potential side reactions.

• Formation of the Eschenmoser-like Salt (Iminium Ion) : The reaction is initiated by the condensation of a primary or secondary amine with a non-enolizable aldehyde, typically formaldehyde. This occurs via nucleophilic addition of the amine to the carbonyl carbon, followed by dehydration to form a highly reactive electrophilic species known as an iminium ion.

• Nucleophilic Attack by Benzotriazole : Benzotriazole possesses an acidic N-H proton (pKa of 8.2).[1] The benzotriazole anion acts as the nucleophile, attacking the electrophilic carbon of the iminium ion. This step results in the formation of a new C-N bond, coupling the aminoalkyl moiety to the benzotriazole ring, predominantly at the N-1 position.[8]

Below is a visualization of the reaction pathway.

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Application Notes and Protocols for the Antiviral Screening of Novel Benzotriazole Derivatives

Introduction: The Therapeutic Potential of Benzotriazole Derivatives as Antiviral Agents

Benzotriazole and its derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities.[1][2] This versatile scaffold has been explored for its antibacterial, antifungal, and notably, antiviral properties.[1][2] A growing body of research has highlighted the potential of novel benzotriazole derivatives to inhibit the replication of a wide range of RNA and DNA viruses, making them promising candidates for the development of new antiviral therapies.[3][4] For instance, various derivatives have shown potent activity against viruses such as Coxsackievirus B5 (CVB5), Respiratory Syncytial Virus (RSV), and Poliovirus.[3][4]

The urgency for new antiviral agents is underscored by the continuous emergence of novel viral pathogens and the development of resistance to existing drugs.[5] Benzotriazole derivatives offer a unique chemical framework that can be extensively modified to optimize their antiviral efficacy and selectivity.[3][4] Some derivatives are hypothesized to act by targeting essential viral enzymes like RNA-dependent RNA polymerase (RdRp) or helicases, which are crucial for viral replication and transcription.[6][7][8]

This comprehensive guide is designed for researchers, scientists, and drug development professionals. It provides a detailed framework for the systematic screening and characterization of the antiviral activity of novel benzotriazole derivatives. We will delve into the core principles of antiviral testing, provide step-by-step protocols for key assays, and explain the rationale behind each experimental step to ensure scientific integrity and the generation of robust, reproducible data.

Guiding Principles of Antiviral Efficacy and Cytotoxicity Testing

A critical aspect of antiviral drug discovery is to identify compounds that can effectively inhibit viral replication at concentrations that are non-toxic to the host cells.[9][10] This is quantified by determining two key parameters: the 50% effective concentration (EC₅₀) and the 50% cytotoxic concentration (CC₅₀).

• EC₅₀ (50% Effective Concentration): This is the concentration of the compound that inhibits 50% of viral activity in vitro. A lower EC₅₀ value indicates a more potent antiviral effect.[11]

• CC₅₀ (50% Cytotoxic Concentration): This is the concentration of the compound that causes a 50% reduction in the viability of uninfected host cells.[9][12] A higher CC₅₀ value is desirable, indicating lower toxicity to the host cells.[12]

• Selectivity Index (SI): The therapeutic potential of an antiviral compound is best represented by its Selectivity Index (SI), which is the ratio of its CC₅₀ to its EC₅₀ (SI = CC₅₀ / EC₅₀).[9][13] A higher SI value signifies greater selectivity of the compound for the virus over the host cell, making it a more promising drug candidate.[9][13] Compounds with an SI value of 10 or greater are generally considered worthy of further investigation.[9]

The following sections will detail the protocols for determining these critical parameters and for elucidating the mechanism of action of your novel benzotriazole derivatives.

Experimental Workflow for Antiviral Screening

A systematic approach is crucial for the efficient and accurate evaluation of novel compounds. The following workflow outlines the key stages in the antiviral screening of benzotriazole derivatives.

Caption: Schematic of a time-of-addition assay to identify the antiviral target stage.

Procedure:

• Prepare confluent cell monolayers in a 96-well plate.

• Pre-treatment: Add the compound at a concentration of 10x EC₅₀ to the cells for 2 hours before infection. Then, wash the cells and infect with the virus. This assesses the effect on viral attachment and entry.

• Co-treatment: Add the compound and the virus to the cells simultaneously. This also targets the early stages of infection.

• Post-treatment: Infect the cells for 1-2 hours, wash, and then add the compound at various time points post-infection (e.g., 2, 4, 6, 8 hours). This helps to determine if the compound acts on later stages like replication, assembly, or release.

• Incubation and Quantification: After the respective treatments, incubate the plates until CPE is observed in the virus control. Quantify the viral yield or CPE as previously described.

• Data Interpretation:

  • Inhibition only in the pre-treatment and co-treatment conditions suggests the compound targets viral attachment or entry.

  • Inhibition when added several hours post-infection indicates an effect on post-entry events like viral replication or protein synthesis.

Protocol 5: Virucidal Assay

Principle: This assay determines if the compound directly inactivates the virus particles before they can infect a cell. [14][15] Procedure:

• Incubate a known amount of virus with a high concentration of the benzotriazole derivative (e.g., 10x EC₅₀) for 1-2 hours at 37°C. [14]2. Dilute the mixture to a point where the compound concentration is no longer antiviral.

• Infect susceptible cells with the diluted mixture.

• Quantify the remaining infectious virus using a plaque assay or a virus yield reduction assay.

• Data Interpretation: A significant reduction in viral titer compared to a virus-only control indicates that the compound has direct virucidal activity. [14]

Target-Specific Assays: Investigating Molecular Mechanisms

If the time-of-addition assay suggests that a benzotriazole derivative acts on viral replication, target-specific enzymatic assays can be employed.

RNA-Dependent RNA Polymerase (RdRp) Inhibition Assay

Principle: Many RNA viruses rely on an RdRp for the replication of their genome. [6][7][8]This assay measures the ability of a compound to inhibit the activity of this viral enzyme.

Procedure (General Outline):

• Obtain purified recombinant viral RdRp.

• Set up a reaction mixture containing the RdRp, a suitable RNA template and primer, and ribonucleotides (rNTPs), including a labeled rNTP (e.g., biotinylated or radiolabeled).

• Add the benzotriazole derivative at various concentrations.

• Incubate to allow for RNA synthesis.

• Quantify the newly synthesized RNA. This can be done through various methods, such as filter-binding assays for radiolabeled products or ELISA-based detection for biotinylated products. A reduction in the signal indicates inhibition of RdRp activity.

Viral Helicase Inhibition Assay

Principle: Viral helicases are enzymes that unwind double-stranded nucleic acids, a process essential for replication. [16][17]Helicase inhibition assays often use a fluorescently labeled, double-stranded DNA or RNA substrate. Unwinding of the strands leads to a change in fluorescence. [17] Procedure (General Outline):

• Use a double-stranded nucleic acid substrate with a fluorophore on one strand and a quencher on the other. In the double-stranded form, the fluorescence is quenched.

• Incubate the substrate with purified viral helicase in the presence of ATP and the benzotriazole derivative.

• Helicase activity will separate the strands, leading to an increase in fluorescence as the fluorophore is no longer in proximity to the quencher.

• Monitor the change in fluorescence over time using a fluorescence plate reader. A decrease in the rate of fluorescence increase indicates helicase inhibition.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the systematic evaluation of novel benzotriazole derivatives as potential antiviral agents. By progressing from primary screening to detailed mechanistic studies, researchers can effectively identify and characterize promising lead compounds. The ultimate goal is to discover derivatives with high selectivity indices and a clear mechanism of action, paving the way for further preclinical and clinical development. The versatility of the benzotriazole scaffold continues to offer exciting opportunities in the ongoing search for effective treatments for viral diseases.

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• Daelemans, D., et al. (2011). A time-of-drug-addition approach to target identification of antiviral compounds. Nature protocols, 6(6), 925-933. [Link]

• Creative Diagnostics. (n.d.). CPE Inhibition Assay for Antiviral Research. Retrieved from [Link]

• Terasaki, T., et al. (2018). Time-of-addition and Temperature-shift Assays to Determine Particular Step(s) in the Viral Life Cycle that is Blocked by Antiviral Substance(s). Bio-protocol, 8(9). [Link]

• PBL Assay Science. (n.d.). General Protocol For Human Interferon Alpha Cytopathic Effect (CPE) Assay. Retrieved from [Link]

• Jo, S., et al. (2022). Screening of SARS-CoV-2 Antivirals Through a Cell-Based RNA-Dependent RNA Polymerase (RdRp) Reporter Assay. bioRxiv. [Link]

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• Creative Diagnostics. (n.d.). qPCR Assay for Rapid Virus Detection and Quantification. Retrieved from [Link]

• Terasaki, T., et al. (2018). Time-of-addition and Temperature-shift Assays to Determine Particular Step(s) in the Viral Life Cycle that is Blocked by Antiviral Substance(s). Bio-protocol, 8(9). [Link]

• IJCRT. (2023). Review Of Benzotriazole. International Journal of Creative Research Thoughts. [Link]

• Creative Diagnostics. (n.d.). CPE Inhibition Assay for Antiviral Research. Retrieved from [Link]

• Ibba, R., et al. (2023). A review of benzotriazole derivatives: versatile scaffolds for advancing therapeutics in medicinal chemistry. RSC Medicinal Chemistry. [Link]

• SLAS Discovery. (2020). RNA-Dependent RNA Polymerase as a Target for COVID-19 Drug Discovery. [Link]

• Viro-scope. (2023). The mathematics of qRT-PCR in virology. Retrieved from [Link]

• Carta, A., et al. (2017). Benzotriazole: An overview on its versatile biological behavior. European Journal of Medicinal Chemistry, 137, 47-65. [Link]

• Corona, P., et al. (2020). Antiviral Activity of Benzotriazole Based Derivatives. The Open Medicinal Chemistry Journal, 14. [Link]

• Jin, Z., et al. (2022). An update on inhibitors targeting RNA-dependent RNA polymerase for COVID-19 treatment: Promises and challenges. Virology Journal, 19(1), 1-15. [Link]

• Creative Diagnostics. (n.d.). CC50/IC50 Assay for Antiviral Research. Retrieved from [Link]

• Mendenhall, M. (2023). In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. protocols.io. [Link]

• Latvian Biomedical Research and Study Centre. (n.d.). A protocol for analysis of virucidal properties of antiviral compounds and materials. [Link]

• Balagurunathan, R., et al. (2020). Screening for Antiviral Activity: MTT Assay. Springer Nature Experiments. [Link]

• Terasaki, T., et al. (2018). Virucidal and Neutralizing Activity Tests for Antiviral Substances and Antibodies. Bio-protocol, 8(11). [Link]

• Labtoo. (n.d.). Virucidal activity assay for COVID-19 drug development. Retrieved from [Link]

• Dash, C., et al. (2021). Cutting edge strategies for screening of novel anti-HIV drug candidates against HIV infection: A concise overview of cell based assays. Journal of Virological Methods, 291, 114092. [Link]

• Kim, D. E., et al. (2013). A new helicase assay based on graphene oxide for anti-viral drug development. Molecules and cells, 35(4), 271-274. [Link]

• Viro-scope. (2023). Cytotoxicity Assays: How We Test Cell Viability. YouTube. [Link]

• ResearchGate. (2015). Why do we have to measure IC50, CC50 and SI?. Retrieved from [Link]

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• Labinsights. (2023). CC50/IC50 Assay Services for Pharmaceutical Safety. Retrieved from [Link]

• Clinical and Translational Science. (2020). Anti–SARS‐CoV‐2 Repurposing Drug Database: Clinical Pharmacology Considerations. [Link]

• ResearchGate. (n.d.). CC 50 , combination index (CI), EC 50 , and selectivity index (SI) of.... Retrieved from [Link]

• BellBrook Labs. (2024). Advancing cancer therapeutics: Development of assays for measuring RNA helicase activity. [Link]

• BellBrook Labs. (n.d.). What Is the Best Assay for Helicase Enzymes? Formats, Applications, and Drug Discovery Insights. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine

Welcome to the technical support center for the synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to improve the yield and purity of your synthesis. This document provides full editorial control to offer a comprehensive and scientifically sound resource.

Introduction: The Challenge of Regioselectivity

The synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine, a valuable building block in medicinal chemistry, primarily involves the N-alkylation of benzotriazole. The key challenge in this synthesis is controlling the regioselectivity of the alkylation reaction. Benzotriazole has two nucleophilic nitrogen atoms, N1 and N2, leading to the formation of two constitutional isomers: the desired N2-alkylated product and the undesired N1-alkylated isomer, 2-(1H-Benzo[d]triazol-1-yl)ethanamine. The formation of this isomeric mixture complicates purification and reduces the overall yield of the target compound.[1][2]

This guide will explore two primary synthetic strategies to address this challenge and provide detailed troubleshooting for each.

Synthetic Strategies and Troubleshooting

Two common approaches for the synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine are:

• Direct Alkylation with 2-Haloethylamine: A straightforward approach involving the direct reaction of benzotriazole with a 2-haloethylamine salt (e.g., 2-bromoethylamine hydrobromide or 2-chloroethylamine hydrochloride).

• Gabriel Synthesis Approach: A multi-step method utilizing N-(2-bromoethyl)phthalimide as the alkylating agent, followed by deprotection to yield the primary amine. This method can offer better control over side reactions related to the primary amine.[3][4][5][6][7]

Strategy 1: Direct Alkylation with 2-Haloethylamine

This method is attractive due to its simplicity. However, it often results in a mixture of N1 and N2 isomers.

Experimental Protocol: Direct Alkylation

• Deprotonation of Benzotriazole: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve benzotriazole (1.0 eq.) in a suitable aprotic polar solvent such as N,N-dimethylformamide (DMF).[8] Add a base (1.1-1.5 eq.), such as potassium carbonate (K₂CO₃) or sodium hydride (NaH). Stir the mixture at room temperature for 30-60 minutes.

• Alkylation: To the resulting solution, add 2-bromoethylamine hydrobromide (1.1-1.3 eq.) portion-wise.

• Reaction: Heat the reaction mixture to 60-80 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into cold water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography.

`dot digraph "Direct_Alkylation_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster_Step1" { label="Step 1: Deprotonation"; bgcolor="#E8F0FE"; node [fillcolor="#FFFFFF"]; Benzotriazole [label="Benzotriazole"]; Base [label="Base (e.g., K₂CO₃)"]; Solvent [label="Solvent (e.g., DMF)"]; Deprotonation [label="Benzotriazole Anion", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Benzotriazole -> Deprotonation; Base -> Deprotonation; Solvent -> Deprotonation; }

subgraph "cluster_Step2" { label="Step 2: Alkylation"; bgcolor="#E6F4EA"; node [fillcolor="#FFFFFF"]; Haloethylamine [label="2-Bromoethylamine\nHydrobromide"]; Alkylation [label="N-Alkylation", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; Haloethylamine -> Alkylation; }

subgraph "cluster_Step3" { label="Step 3: Products"; bgcolor="#FCE8E6"; node [fillcolor="#FFFFFF"]; N1_Isomer [label="N1-Isomer\n(By-product)"]; N2_Isomer [label="N2-Isomer\n(Desired Product)"]; }

Deprotonation -> Alkylation [label="Reaction at\n60-80 °C"]; Alkylation -> N1_Isomer [label="Undesired Pathway"]; Alkylation -> N2_Isomer [label="Desired Pathway"]; } ` Caption: Workflow for the direct alkylation of benzotriazole.

Troubleshooting Guide: Direct Alkylation

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield	Incomplete deprotonation of benzotriazole.	Ensure the base is of good quality and used in slight excess (1.1-1.5 eq.). For a stronger base, consider using sodium hydride (NaH), but handle with extreme care.
Low reaction temperature or short reaction time.	Increase the reaction temperature to 80-100 °C and monitor the reaction for a longer duration using TLC.
Degradation of 2-bromoethylamine.	Use freshly sourced 2-bromoethylamine hydrobromide.
Poor N2-Selectivity (High N1-Isomer Formation)	Reaction conditions favoring N1-alkylation.	The N1 isomer is often the kinetic product, while the N2 isomer can be the thermodynamic product. Try running the reaction at a higher temperature for a longer period to favor the formation of the more stable N2 isomer.[9]
Choice of solvent and base.	Some literature suggests that the choice of solvent and counter-ion can influence regioselectivity. Experiment with different solvents (e.g., acetonitrile) and bases (e.g., cesium carbonate).
Difficult Purification	Similar polarity of N1 and N2 isomers.	Use a long chromatography column with a shallow solvent gradient (e.g., starting with pure dichloromethane and gradually adding methanol). Monitor the fractions carefully by TLC.
Presence of unreacted starting materials.	Optimize the reaction stoichiometry and time to ensure complete conversion of the starting materials.
Formation of Side Products	Dialkylation of the amine.	This is less likely when using a haloethylamine salt but can occur. Use a slight excess of benzotriazole relative to the alkylating agent.

Strategy 2: Gabriel Synthesis Approach

This method involves the alkylation of benzotriazole with N-(2-bromoethyl)phthalimide, followed by the deprotection of the phthalimide group to reveal the primary amine. This approach can prevent side reactions involving the amine functionality during the alkylation step.[3][4][5][6][7]

Experimental Protocol: Gabriel Synthesis

Step 1: Synthesis of N-(2-(Benzotriazol-2-yl)ethyl)phthalimide

• Deprotonation: In a round-bottom flask, dissolve benzotriazole (1.0 eq.) and N-(2-bromoethyl)phthalimide (1.0 eq.) in DMF.[10]

• Alkylation: Add potassium carbonate (1.5 eq.) and heat the mixture to 80-90 °C. Monitor the reaction by TLC.

• Work-up: After completion, cool the reaction mixture and pour it into ice water. Filter the precipitate, wash with water, and dry to obtain the crude N-(2-(benzotriazol-2-yl)ethyl)phthalimide. This will be a mixture of N1 and N2 isomers.

Step 2: Deprotection

• Hydrazinolysis: Dissolve the mixture of phthalimide-protected isomers from Step 1 in ethanol. Add hydrazine hydrate (1.5-2.0 eq.) and reflux the mixture.[3][7]

• Work-up: A precipitate of phthalhydrazide will form. Cool the mixture and filter off the solid.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in dilute HCl and wash with an organic solvent (e.g., dichloromethane) to remove any remaining phthalhydrazide and the N1-isomer (which is less basic).

• Final Product: Basify the aqueous layer with NaOH and extract the desired N2-isomer with an organic solvent. Dry the organic layer and concentrate to obtain 2-(2H-Benzo[d]triazol-2-yl)ethanamine.

`dot digraph "Gabriel_Synthesis_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster_Step1" { label="Step 1: Alkylation"; bgcolor="#E8F0FE"; node [fillcolor="#FFFFFF"]; Benzotriazole [label="Benzotriazole"]; Phthalimide [label="N-(2-bromoethyl)phthalimide"]; Alkylation [label="N-Alkylated Phthalimide\n(N1 and N2 isomers)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Benzotriazole -> Alkylation; Phthalimide -> Alkylation; }

subgraph "cluster_Step2" { label="Step 2: Deprotection"; bgcolor="#E6F4EA"; node [fillcolor="#FFFFFF"]; Hydrazine [label="Hydrazine Hydrate"]; Deprotection [label="Hydrazinolysis", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; Hydrazine -> Deprotection; }

subgraph "cluster_Step3" { label="Step 3: Purification"; bgcolor="#FCE8E6"; node [fillcolor="#FFFFFF"]; N1_Isomer [label="N1-Isomer"]; N2_Isomer [label="N2-Isomer\n(Desired Product)"]; Purification [label="Acid-Base Extraction", shape=trapezium, fillcolor="#EA4335", fontcolor="#FFFFFF"]; }

Alkylation -> Deprotection; Deprotection -> Purification [label="Mixture of Amines"]; Purification -> N1_Isomer [label="Removed in\norganic wash"]; Purification -> N2_Isomer [label="Isolated from\nbasified aqueous layer"]; } ` Caption: Workflow for the Gabriel synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine.

Troubleshooting Guide: Gabriel Synthesis

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield in Alkylation Step	Incomplete reaction.	Increase reaction time and/or temperature. Ensure anhydrous conditions as moisture can hydrolyze the phthalimide.
Side reactions of N-(2-bromoethyl)phthalimide.	N-(2-bromoethyl)phthalimide can undergo elimination. Use a milder base or lower temperature if elimination is suspected.
Incomplete Deprotection	Insufficient hydrazine or reaction time.	Use a larger excess of hydrazine hydrate (up to 5 eq.) and increase the reflux time.
Alternative deprotection methods may be needed.	For substrates sensitive to hydrazine, consider alternative deprotection methods such as acidic or basic hydrolysis, although these can be harsh.[7] A milder method involves reduction with NaBH₄ followed by treatment with acetic acid.[11]
Difficulty in Removing Phthalhydrazide	Phthalhydrazide precipitation is incomplete or it co-precipitates with the product.	After filtration, if the filtrate is still cloudy, cool it further and re-filter. During the acid wash, ensure the pH is low enough to fully protonate the desired amine and keep it in the aqueous layer.
Isomer Separation is Ineffective	The pKa difference between the N1 and N2 isomers is not large enough for clean separation by acid-base extraction.	Repeat the acid-base extraction multiple times. Alternatively, purify the final amine mixture by column chromatography.

FAQs: Improving Your Synthesis

Q1: How can I confirm the identity of the N1 and N2 isomers?

A1: The most reliable method is through ¹H and ¹³C NMR spectroscopy.

• ¹H NMR: The protons on the benzene ring of the N2-isomer are chemically equivalent due to the molecule's symmetry, resulting in a simpler AA'BB' system. In contrast, the N1-isomer is asymmetric, leading to four distinct signals for the aromatic protons.[9][12] The chemical shifts of the ethyl protons will also differ between the two isomers.

• ¹³C NMR: Similarly, the N2-isomer will show fewer signals in the aromatic region of the ¹³C NMR spectrum compared to the N1-isomer.[12]

Q2: What is the best solvent for the alkylation reaction?

A2: Aprotic polar solvents like DMF are commonly used as they effectively dissolve the benzotriazole anion and the alkylating agent.[8] Acetonitrile can also be a good alternative.

Q3: Can I use 2-chloroethylamine instead of 2-bromoethylamine?

A3: Yes, 2-chloroethylamine hydrochloride can be used.[13] However, due to the lower reactivity of the C-Cl bond compared to the C-Br bond, you may need to use higher temperatures and longer reaction times.

Q4: My final product is an oil, but I've seen reports of it being a solid. How can I crystallize it?

A4: The free base of 2-(2H-Benzo[d]triazol-2-yl)ethanamine may be an oil or a low-melting solid. To obtain a stable crystalline solid, you can prepare its hydrochloride salt by dissolving the purified free base in a suitable solvent (e.g., ethanol or isopropanol) and bubbling dry HCl gas through the solution, or by adding a solution of HCl in an organic solvent.

Q5: Are there any "greener" alternatives for this synthesis?

A5: Some research has explored the use of ionic liquids as both the solvent and catalyst for the N-alkylation of benzotriazole, which can offer advantages in terms of recyclability and reduced use of volatile organic compounds.[14] Microwave-assisted synthesis has also been shown to accelerate the reaction, leading to shorter reaction times and potentially higher yields.[1]

Summary of Key Parameters for Yield Improvement

Parameter	Recommendation	Rationale
Base	Use a slight excess (1.1-1.5 eq.) of a moderately strong base like K₂CO₃. For difficult reactions, consider a stronger base like NaH.	Ensures complete deprotonation of benzotriazole to form the nucleophilic anion.
Solvent	Use a polar aprotic solvent such as DMF or acetonitrile.	Facilitates the dissolution of reactants and promotes the Sₙ2 reaction.
Temperature	60-100 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate without significant decomposition.
Reaction Time	Monitor by TLC until completion.	Avoids incomplete reactions or the formation of degradation products from prolonged heating.
Purification	Column chromatography for isomer separation. Acid-base extraction can be effective for the Gabriel synthesis product.	Isomers often have similar polarities, requiring careful purification.

References

• [2-(1H-Benzo[D][15][16][17]triazol-1-YL)ethanamine hydrochloride]([Link])

Sources

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• 2. researchgate.net [researchgate.net]
• 3. jk-sci.com [jk-sci.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]
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• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. US7655805B2 - Method for synthesizing benzotriazole - Google Patents [patents.google.com]
• 11. An exceptionally mild deprotection of phthalimides [organic-chemistry.org]
• 12. 1H-Benzotriazole(95-14-7) 1H NMR spectrum [chemicalbook.com]
• 13. Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. 2-(2H-Benzotriazol-2-yl)-6-[(dicyclo­hexyl­amino)­meth­yl]-4-(2,4,4-trimethyl­pentan-2-yl)phenol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-(benzotriazol-2-yl)ethanamine

This guide, curated for researchers, scientists, and professionals in drug development, provides in-depth troubleshooting and frequently asked questions regarding the purification of 2-(benzotriazol-2-yl)ethanamine. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested insights to help you navigate the common challenges associated with isolating this compound.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 2-(benzotriazol-2-yl)ethanamine.

Question: My crude product is a dark, tarry substance. How can I remove the color and obtain a cleaner product?

Answer: The presence of dark, tarry impurities is a common issue in the synthesis of benzotriazoles, often arising from the diazotization of precursors like o-phenylenediamine.[1] These impurities are typically complex, colored byproducts that can be challenging to remove.

A highly effective method for decolorization is treatment with activated charcoal in a suitable solvent.[1] The porous structure of activated charcoal provides a large surface area for the adsorption of these colored impurities.

Step-by-Step Decolorization Protocol:

• Solvent Selection: Dissolve your crude 2-(benzotriazol-2-yl)ethanamine in a minimal amount of a water-miscible glycol solvent, such as ethylene glycol.[1] These solvents have shown good solubility for benzotriazoles, allowing for effective treatment.

• Charcoal Addition: Add activated charcoal to the solution (approximately 10-20% of the weight of your crude product).

• Heating and Stirring: Heat the mixture to between 80-100°C and stir for at least one hour.[1] The elevated temperature increases the solubility of your compound and enhances the adsorption of impurities onto the charcoal.

• Hot Filtration: Perform a hot filtration to remove the activated charcoal. It is crucial to keep the solution hot during this step to prevent your product from crystallizing prematurely.

• Product Isolation: The resulting filtrate should be significantly lighter in color. You can then proceed with further purification steps like recrystallization or column chromatography.

Question: My TLC analysis shows multiple spots. How do I identify the impurities and choose the right purification method?

Answer: Multiple spots on a Thin Layer Chromatography (TLC) plate indicate the presence of impurities, which could include unreacted starting materials, isomers (1-(benzotriazol-1-yl)ethanamine), or other byproducts from the synthesis. The choice of purification method will depend on the nature and polarity of these impurities.

Workflow for Impurity Identification and Purification:

Below is a decision-making workflow to guide you through the process:

Caption: Decision workflow for purification of 2-(benzotriazol-2-yl)ethanamine.

• Highly Polar Impurities (Spots at Baseline): These could be salts or highly polar starting materials. A liquid-liquid extraction with an acidic or basic wash can often remove these.

• Impurities with Similar Polarity (Spots Close to Product): Column chromatography is the most effective method for separating compounds with similar polarities.[2]

• Non-Polar Impurities (Spots with High Rf): If the impurities are significantly less polar than your product, recrystallization can be a good option.

Question: I'm struggling with recrystallization. What is a good solvent system for 2-(benzotriazol-2-yl)ethanamine?

Answer: Finding the right recrystallization solvent is key to obtaining high-purity crystals. For benzotriazole derivatives, a common and effective solvent is methanol.[3] The principle of a good recrystallization solvent is that the compound should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

Protocol for Recrystallization from Methanol:

• Dissolution: In a flask, add a minimal amount of hot methanol to your crude product until it completely dissolves.

• Cooling: Slowly cool the solution to room temperature, and then in an ice bath to induce crystallization.

• Filtration: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold methanol to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum.

If methanol alone does not yield satisfactory results, you can try a co-solvent system, such as ethyl acetate/heptane.[3] Dissolve the compound in a minimum of hot ethyl acetate and then slowly add heptane until the solution becomes slightly cloudy. Reheat to clarify and then cool slowly to form crystals.

Frequently Asked Questions (FAQs)

What are the expected physical properties of pure 2-(benzotriazol-2-yl)ethanamine?

Pure 2-(benzotriazol-2-yl)ethanamine is expected to be a solid at room temperature. While specific data for this exact compound is limited, related benzotriazole compounds often appear as white to pale yellow crystals or powders.[4]

Property	Value	Source
Molecular Formula	C₈H₁₀N₄	[5][6]
Molecular Weight	162.19 g/mol	[5][6][7]
Appearance	Expected to be a white to pale yellow solid	General knowledge based on related compounds[4][8]
Storage	Sealed in a dry, inert atmosphere (Nitrogen or Argon) at 2-8°C is recommended.	[7]

What are the most common impurities I should expect?

The most common impurities will depend on the synthetic route used. However, for the synthesis of benzotriazoles, you should be aware of the following:

• Isomeric Impurities: The synthesis can often lead to a mixture of 1- and 2-substituted benzotriazoles. 2-(Benzotriazol-1-yl)ethanamine is a likely isomeric impurity.

• Unreacted Starting Materials: Depending on the synthesis, you may have residual o-phenylenediamine or other precursors.

• Tarry Byproducts: As mentioned in the troubleshooting section, dark-colored, high molecular weight byproducts are common.[1]

Which purification technique is best for large-scale purification?

For large-scale purification, recrystallization is often more practical and cost-effective than chromatography. It requires less solvent and is generally a faster process for isolating the bulk of the material. Column chromatography can be used to further purify a smaller portion if exceptionally high purity is required.

How can I confirm the purity of my final product?

A combination of analytical techniques should be used to confirm the purity of your 2-(benzotriazol-2-yl)ethanamine:

• TLC: A single spot on a TLC plate in multiple solvent systems is a good indication of purity.

• Melting Point: A sharp melting point range is characteristic of a pure compound.

• NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of your compound and help identify any impurities.

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

References

• PubChem. UV-328. National Center for Biotechnology Information. [Link]

• Wiley-VCH. Supporting Information. [Link]

• Google Patents.

• Chemical Synthesis Database. 2-(1H-1,2,3-benzotriazol-1-yl)ethylamine. [Link]

• PrepChem.com. Synthesis of 1-hydroxy-1H-benzotriazole 2-(2-tritylamino-4-thiazolyl)-2-(2-azidoethoxyimino)-acetate. [Link]

• PubMed Central. Human metabolism and kinetics of the UV absorber 2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV 328) after oral administration. [Link]

• Google Patents.

• Wikipedia. UV-328. [Link]

• OPEN FAU. Human metabolism and biomonitoring of UV 328 (2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol). [Link]

• PubChem. 2-(1H-Benzo[D][2][3][4]triazol-1-YL)ethanamine hydrochloride. [Link]

• ResearchGate. Determination of the UV absorber 2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV 328) and its oxidative metabolites in human urine by dispersive liquid-liquid microextraction and GC-MS/MS. [Link]

• PubMed Central. A new polymorph of 2-(2H-benzotriazol-2-yl)acetic acid. [Link]

• Lynn Laboratories, Inc. 2-(2H-Benzotriazol-2-yl)-4-methyl-6-(2-propenyl)phenol. [Link]

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• Google Patents.

• Journal of the Chemical Society, Perkin Transactions 2. Crystal and molecular structure of benzotriazol-2-ylacetic acid: comparison between benzotriazol-1- and -2-yl systems. [Link]

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Technical Support Center: Stability of 2-(2H-Benzotriazol-2-yl)ethanamine in Acidic Media

Welcome to the Technical Support Center for 2-(2H-Benzotriazol-2-yl)ethanamine (BTA-2EA). This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of BTA-2EA in acidic environments. While BTA-2EA is a valuable building block, its stability under acidic conditions can be a critical factor in experimental success. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you anticipate and address these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-(2H-Benzotriazol-2-yl)ethanamine in acidic media?

A1: The primary stability concern for BTA-2EA in acidic media is its susceptibility to acid-catalyzed degradation. The benzotriazole ring, while relatively stable, can undergo ring-opening under harsh acidic conditions.[1][2][3] Furthermore, the ethanamine side chain introduces a basic amino group. In acidic solutions, this amino group will be protonated. This protonation can alter the electronic properties of the entire molecule, potentially influencing the stability of the benzotriazole ring. While specific data on BTA-2EA is limited, it is prudent to assume that prolonged exposure to strong acids, especially at elevated temperatures, could lead to degradation.

Q2: What are the likely degradation pathways for BTA-2EA in an acidic solution?

A2: Based on the known chemistry of benzotriazoles, two primary degradation pathways in acidic media are plausible:

• Acid-Catalyzed Hydrolysis of the Triazole Ring: This is a potential pathway where the triazole ring is opened, which could lead to the formation of an o-phenylenediamine derivative.

• Cleavage of the Ethanamine Side Chain: While likely less common, cleavage of the bond between the benzotriazole ring and the ethanamine side chain could occur under forcing conditions.

It is important to note that these are theoretical pathways based on the general behavior of related compounds. Experimental analysis is crucial to identify the actual degradation products in your specific system.

Q3: How does pH affect the stability of BTA-2EA?

A3: The pH of the solution is a critical factor governing the stability of BTA-2EA. The terminal amino group of the ethanamine side chain is basic and will exist predominantly in its protonated form (as an ammonium salt) in acidic solutions. This protonation may have a stabilizing or destabilizing effect on the benzotriazole ring, and this is highly dependent on the specific molecular conformation and the nature of the acidic medium. Generally, for many organic compounds, extreme pH values (either highly acidic or highly basic) can accelerate degradation.[4]

Q4: Are there any visual indicators of BTA-2EA degradation?

A4: Visual indicators of degradation can include a change in the color of the solution or the formation of a precipitate. However, significant degradation can occur without any visible changes. Therefore, it is essential to rely on analytical techniques to monitor the stability of your compound.

Troubleshooting Guide: Addressing BTA-2EA Instability

This section addresses common issues encountered during experiments involving BTA-2EA in acidic media.

Issue 1: Loss of Starting Material and Appearance of Unknown Peaks in HPLC Analysis

Symptoms:

• The peak corresponding to BTA-2EA in your HPLC chromatogram is smaller than expected.

• One or more new, unexpected peaks appear in the chromatogram.

• You observe poor recovery of your compound after an acidic workup step.

Root Cause Analysis: This is a classic sign of compound degradation. The acidic conditions of your mobile phase or your experimental workup are likely causing BTA-2EA to break down into other products.

Solutions:

• pH Adjustment:

  • Rationale: Minimizing the acidity of the environment can slow down acid-catalyzed degradation.

  • Action: If possible, adjust the pH of your solution to be as close to neutral as your experimental conditions allow. The use of buffers, such as citrate or phosphate buffers, can help maintain a stable pH.[5]

• Temperature Control:

  • Rationale: Chemical reactions, including degradation, are often accelerated by heat.

  • Action: Perform your experiments at the lowest temperature compatible with your protocol. If you are performing an acidic workup, consider doing so on an ice bath.

• Minimize Exposure Time:

  • Rationale: The extent of degradation is often time-dependent.

  • Action: Reduce the time your compound is exposed to acidic conditions to the absolute minimum required for your reaction or extraction.

• Inert Atmosphere:

  • Rationale: While the primary concern is acid-catalyzed degradation, the presence of oxygen can lead to oxidative degradation, which can sometimes be exacerbated by acidic conditions.

  • Action: If your molecule is also sensitive to oxidation, consider performing your experiment under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Inconsistent Results and Poor Reproducibility

Symptoms:

• You are getting different results each time you run the same experiment.

• The yield or purity of your product containing the BTA-2EA moiety varies significantly between batches.

Root Cause Analysis: Inconsistent results are often a sign of an uncontrolled variable. In the context of BTA-2EA stability, this is likely due to minor variations in pH, temperature, or exposure time to acidic reagents.

Solutions:

• Standardize Protocols:

  • Rationale: Strict adherence to a well-defined protocol is key to reproducibility.

  • Action: Document every step of your procedure with precise details, including the source and concentration of your acids, the exact pH of your solutions, the duration of each step, and the temperatures used.

• Use Freshly Prepared Solutions:

  • Rationale: The pH of unbuffered aqueous solutions can change over time due to the absorption of atmospheric CO2.

  • Action: Prepare your acidic solutions and buffers fresh for each experiment.

• Implement a Stability Study:

  • Rationale: Proactively understanding the stability limits of BTA-2EA in your specific experimental matrix will allow you to design more robust protocols.

  • Action: Perform a simple stability study as outlined in the "Experimental Protocols" section below.

Experimental Protocols

Protocol 1: Assessing the Stability of BTA-2EA at Different pH Values

Objective: To determine the stability of BTA-2EA over time in solutions of varying acidity.

Materials:

• 2-(2H-Benzotriazol-2-yl)ethanamine (BTA-2EA)

• Buffers of different pH values (e.g., pH 2, 4, 6, and 7.4)

• HPLC-grade acetonitrile and water

• Formic acid or trifluoroacetic acid (for mobile phase)

• HPLC system with a UV detector or a mass spectrometer

Procedure:

• Prepare Stock Solution: Prepare a stock solution of BTA-2EA in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Prepare Test Solutions: In separate vials, add a small aliquot of the BTA-2EA stock solution to each of the different pH buffers to achieve a final concentration suitable for HPLC analysis (e.g., 10 µg/mL).

• Time Zero Analysis (t=0): Immediately after preparing the test solutions, inject an aliquot of each into the HPLC system to get a baseline measurement of the BTA-2EA peak area.

• Incubation: Store the vials at a controlled temperature (e.g., room temperature or 37°C).

• Time-Point Analysis: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw an aliquot from each vial and inject it into the HPLC system.

• Data Analysis: For each pH value, plot the peak area of BTA-2EA as a function of time. A decrease in the peak area indicates degradation. The appearance and growth of new peaks should also be monitored.

Data Presentation:

pH	Time (hours)	BTA-2EA Peak Area (arbitrary units)	Degradation Product 1 Peak Area	Degradation Product 2 Peak Area
2	0	100,000	0	0
2	1	85,000	12,000	3,000
2	4	50,000	35,000	15,000
4	0	100,000	0	0
4	1	98,000	1,500	500
4	4	95,000	4,000	1,000
7.4	0	100,000	0	0
7.4	1	99,800	< LOD	< LOD
7.4	4	99,500	< LOD	< LOD

LOD: Limit of Detection

Protocol 2: HPLC-UV Method for Monitoring BTA-2EA and Potential Degradation Products

Objective: To provide a starting point for an analytical method to separate and quantify BTA-2EA and its potential degradation products.

Instrumentation and Columns:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient Elution:

Time (min)	%A	%B
0	95	5
20	5	95
25	5	95
26	95	5
30	95	5

Flow Rate: 1.0 mL/min Column Temperature: 30°C Detection Wavelength: 254 nm (or a more specific wavelength determined by a UV scan of BTA-2EA) Injection Volume: 10 µL

Note: This is a generic method and may require optimization for your specific application. For identification of unknown degradation products, coupling the HPLC to a mass spectrometer (LC-MS) is highly recommended.[6][7]

Visualizing Degradation and Experimental Workflow

Proposed Acid-Catalyzed Degradation Pathway of BTA-2EA

Caption: Workflow for assessing BTA-2EA stability.

References

• Huntscha, S., et al. (2014). Biotransformation of benzotriazoles: insights from transformation product identification and compound-specific isotope analysis. Environmental Science & Technology, 48(10), 5723-5731. Available at: [Link]

• Huntscha, S., et al. (2014). Biotransformation of Benzotriazoles: Insights from Transformation Product Identification and Compound-Specific Isotope Analysis. ResearchGate. Available at: [Link]

• Wols, B. A., & Hofman-Caris, C. H. M. (2012). Degradation of Benzotriazole UV Stabilizers in PAA/d-Electron Metal Ions Systems—Removal Kinetics, Products and Mechanism Evaluation. Molecules, 26(23), 7339. Available at: [Link]

• Quora. (2020). How to understand if a compound is stable in acid or base medium in organic chemistry. Available at: [Link]

• Nena, F., et al. (2020). Benzotriazole: An overview on its versatile biological behavior. European Journal of Medicinal Chemistry, 208, 112833. Available at: [Link]

• Chen, Y. C., et al. (2022). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Journal of Food and Drug Analysis, 30(1), 133-144. Available at: [Link]

• Dunnick, J. K., et al. (2017). Quantitation of Phenolic Benzotriazole Class Compounds in Plasma by Liquid Chromatography–Tandem Mass Spectrometry (LC-MS/MS). Journal of Analytical Toxicology, 41(6), 527-535. Available at: [Link]

• Weiss, S., & Reemtsma, T. (2005). Determination of Benzotriazole Corrosion Inhibitors from Aqueous Environmental Samples by Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry. Analytical Chemistry, 77(22), 7415-7422. Available at: [Link]

• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

• Al-Zoubi, R. M., et al. (2021). Novel synthesis of benzotriazolyl alkyl esters: an unprecedented CH2 insertion. RSC Advances, 11(13), 7435-7440. Available at: [Link]

• Martinez-Aguilar, J., et al. (2014). Thermal stability of N-(α-amino-dodecyl)-benzotriazole. ResearchGate. Available at: [Link]

• Al-Zoubi, R. M., et al. (2021). Novel synthesis of benzotriazolyl alkyl esters: an unprecedented CH2 insertion. RSC Publishing. Available at: [Link]

• Kim, Y., et al. (2016). Polarization Behavior and Corrosion Inhibition of Copper in Acidic Chloride Solution Containing Benzotriazole. International Journal of Electrochemical Science, 11, 8261-8273. Available at: [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Available at: [Link]

• Li, Y.-J., et al. (2009). 2-(2H-Benzotriazol-2-yl)-6-[(diethylamino)methyl]-4-methylphenol. Acta Crystallographica Section E: Structure Reports Online, 65(10), o2475. Available at: [Link]

• Michalkova, A., & Bencko, V. (2021). Determination of amino acids in human biological fluids by high-performance liquid chromatography: critical review. Journal of Chromatography B, 1174, 122718. Available at: [Link]

• Cui, X., et al. (2018). One‐Pot Synthesis of N ‐Alkyl Benzotriazoles via a Brønsted Acid‐Catalyzed Three‐Component Reaction. ChemistrySelect, 3(32), 9291-9294. Available at: [Link]

• Denghel, H., & Göen, T. (2021). Human metabolism and kinetics of the UV absorber 2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV 328) after oral administration. Archives of Toxicology, 95(10), 3245-3258. Available at: [Link]

• U.S. Defense Technical Information Center. (1996). Synthesis of Benzotriazolo 1, 2-A Benzotriazole Derivatives as New High Density, Insensitive Energetic Materials. Available at: [Link]

• Denghel, H., & Göen, T. (2020). Determination of the UV absorber 2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV 328) and its oxidative metabolites in human urine by dispersive liquid-liquid microextraction and GC-MS/MS. Journal of Chromatography B, 1144, 122071. Available at: [Link]

• Le, Z.-G., et al. (2010). Green and Efficient Protocol for N-Alkylation of Benzotriazole Using Basic Ionic Liquid [Bmim]OH as Catalyst Under Solvent-Free Conditions. Synthetic Communications, 40(17), 2525-2530. Available at: [Link]

• Somesh, S., et al. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Organic Chemistry: An Indian Journal, 12(5), 105. Available at: [Link]

• Semantic Scholar. (2021). An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Sample. Available at: [Link]

• Wang, S., et al. (2020). Analytical methods for amino acid determination in organisms. TrAC Trends in Analytical Chemistry, 129, 115959. Available at: [Link]

• ResearchGate. (n.d.). Important 2‐aryl‐2H‐benzotriazole scaffolds. Available at: [Link]

• PubChem. (n.d.). 2-(2H-Benzotriazol-2-yl)-6-(1-methyl-1-phenylethyl)-4-(1,1,3,3-tetramethylbutyl)phenol. Available at: [Link]

• PubChem. (n.d.). 2-(1H-Benzo[D]t[1][8][9]riazol-1-YL)ethanamine hydrochloride. Available at: [Link]

• Denghel, H. (2021). Human metabolism and biomonitoring of UV 328 (2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol). OPEN FAU. Available at: [Link]

• PubChem. (n.d.). 2-Propenoic acid, 2-methyl-, 2-[3-(2H-benzotriazol-2-yl)-4-hydroxyphenyl]ethyl ester. Available at: [Link]

• Chemycal. (2013). UV-328 (2-(2H-benzotriazol-2-yl)-4,6- ditertpentylphenol) EC Number. Available at: [Link]

• PubChem. (n.d.). UV-328. Available at: [Link]

• Li, Y.-J., et al. (2009). (E)-2-(2H-Benzotriazol-2-yl)-4-methyl-6-(phenyliminomethyl)phenol. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3131. Available at: [Link]

• Kshatriya, M. R., & Gajjar, J. A. (2025). Benzotriazole and its derivatives. Current Chemistry Letters, 14(2), 301-318. Available at: [Link]

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Separation of 1H- and 2H-Substituted Benzotriazole Isomers

Introduction: The synthesis of N-substituted benzotriazoles frequently yields a mixture of 1H (N1-substituted) and 2H (N2-substituted) regioisomers. This occurs because alkylation or arylation can proceed at either the N1 or N2 position of the benzotriazole ring system.[1][2] For researchers in drug development and materials science, isolating the desired isomer is critical, as the two isomers often exhibit distinct biological, physical, and spectroscopic properties.[3] The structural similarity and subtle differences in polarity between these isomers, however, make their separation a significant purification challenge.

This guide provides practical, in-depth solutions to common issues encountered during the separation of substituted benzotriazole isomers, structured in a question-and-answer format for clarity and ease of use.

Section 1: Foundational FAQs

Q1: What are 1H- and 2H-benzotriazole isomers, and why do they form simultaneously?

Answer: 1H- and 2H-benzotriazole isomers are regioisomers that differ in the point of attachment of a substituent to a nitrogen atom on the triazole ring.

• 1H-Benzotriazole (Asymmetric): The substituent is attached to the N1 position. This isomer is generally less thermodynamically stable but can be the kinetic product in many alkylation reactions.[3]

• 2H-Benzotriazole (Symmetric): The substituent is attached to the N2 position. This isomer is often the more thermodynamically stable product.[3]

The formation of a mixture is a direct consequence of the tautomeric nature of the parent benzotriazole ring, where a proton can reside on N1 or N2.[2][4][5] When reacting with an electrophile (e.g., an alkyl halide), both nitrogen atoms are potential nucleophilic sites, leading to a mixture of products. The ratio of these products is highly dependent on the reaction conditions, including the solvent, base, temperature, and the nature of the electrophile.[2]

Caption: Structural difference between 1H- and 2H-isomers.

Q2: How can I quickly assess the isomeric ratio in my crude product before attempting a large-scale separation?

Answer: A rapid assessment of the isomeric ratio is crucial for planning your purification strategy. The most effective method is ¹H NMR spectroscopy of the crude reaction mixture.

The key distinction lies in the symmetry.

• 2H-Isomers are C₂ᵥ-symmetric, meaning the protons on the benzene ring are chemically equivalent in pairs. This results in a simplified 'AA'BB' spin system, which often appears as two multiplets (or two distinct doublets/triplets depending on the substitution pattern).

• 1H-Isomers are asymmetric, resulting in four distinct signals for the aromatic protons, typically appearing as complex multiplets.[3]

By integrating the distinct signals corresponding to each isomer, you can determine their relative ratio with good accuracy. Thin Layer Chromatography (TLC) can also give a qualitative indication if a solvent system is found that provides baseline separation of the two spots.

Section 2: Troubleshooting Guide: Chromatographic Separation

Q3: My 1H and 2H isomers are co-eluting or have very poor separation (ΔR_f < 0.1) during flash column chromatography. What should I do?

Answer: This is the most common challenge. The isomers often have very similar polarities. The solution is to systematically optimize both the mobile phase and the stationary phase.

Workflow for Optimizing Chromatographic Separation:

Caption: Decision workflow for troubleshooting poor isomer separation.

Step-by-Step Protocol: Optimizing Flash Chromatography

• Re-evaluate Mobile Phase Polarity: The 2H-isomer is often slightly less polar than the 1H-isomer due to its more symmetric charge distribution and potentially shielded triazole nitrogens.

  • Action: Begin with a low-polarity solvent system (e.g., 95:5 Hexane:Ethyl Acetate). If they co-elute, reduce the polarity further. Sometimes, switching to a solvent system with different selectivity, like Hexane/Dichloromethane or Toluene/Ethyl Acetate, can improve separation.

• Implement a Shallow Gradient: Isocratic elution may not be sufficient.

  • Action: Run a shallow gradient elution. For example, start with 100% Hexane and slowly increase the polar co-solvent (e.g., Ethyl Acetate) from 0% to 10% over many column volumes. This exaggerates small differences in polarity, improving resolution.

• Change the Stationary Phase: If silica gel fails, the interaction chemistry needs to be changed.

  • Action 1 (Reverse Phase): Use C18-functionalized silica. The elution order may reverse, and separation can be achieved with polar mobile phases like Methanol/Water or Acetonitrile/Water.[6]

  • Action 2 (Alumina): Alumina (neutral or basic) can offer different selectivity compared to acidic silica gel, especially if your compounds have basic sites.

  • Action 3 (Impregnated Silica): For challenging separations, consider silica gel impregnated with silver nitrate (AgNO₃), which can separate isomers based on subtle differences in π-electron density.

Q4: Can I use HPLC for this separation, and what conditions are recommended?

Answer: Yes, High-Performance Liquid Chromatography (HPLC) is an excellent tool for both analytical assessment and preparative-scale separation of benzotriazole isomers due to its superior resolving power.[7][8]

Recommended Starting Conditions for HPLC:

Parameter	Normal Phase (NP)	Reversed Phase (RP)
Column	Silica, Diol, or Cyano (CN)	C18 or Phenyl-Hexyl[9]
Mobile Phase	Hexane/Isopropanol (IPA) or Hexane/Ethanol	Acetonitrile/Water or Methanol/Water
Detection	UV (typically 254 nm or 280 nm)	UV (typically 254 nm or 280 nm)
Flow Rate	1-2 mL/min (analytical), 10-50 mL/min (prep)	1-2 mL/min (analytical), 10-50 mL/min (prep)
Strategy	Start with an isocratic run (e.g., 98:2 Hexane:IPA). If unresolved, introduce a shallow gradient.	Start with an isocratic run (e.g., 60:40 ACN:H₂O). If unresolved, run a gradient from e.g., 40% to 80% ACN.

For particularly difficult separations, chiral stationary phases have also been shown to resolve isomers, even if the molecules themselves are not chiral, due to the formation of transient diastereomeric complexes.[6][10]

Section 3: Troubleshooting Guide: Separation by Crystallization

Q5: I'm attempting fractional crystallization, but the isomers always co-crystallize or the mixture oils out. How can I improve this?

Answer: Fractional crystallization separates compounds based on differences in their solubility in a specific solvent at a given temperature.[11][12] Success hinges on finding a solvent where one isomer is significantly less soluble than the other.[13]

Step-by-Step Protocol for Developing a Fractional Crystallization Protocol:

• Systematic Solvent Screening: Test the solubility of your crude mixture in a wide range of solvents at both room temperature and elevated temperature (e.g., the solvent's boiling point). Look for a solvent that meets the following criteria:

  • The compound is sparingly soluble at room temperature.

  • The compound is fully soluble at an elevated temperature.

  • Upon slow cooling, crystals form rather than an oil or amorphous solid.

• The Ideal Scenario: You are looking for a solvent where, upon cooling, one isomer selectively crystallizes while the other remains in the mother liquor.[14]

• Troubleshooting Co-crystallization: If both isomers crystallize, it means their solubilities are too similar in that solvent.

  • Action: Try a binary solvent mixture. Start with a good "dissolving" solvent (e.g., DCM or Acetone) and slowly add a "precipitating" anti-solvent (e.g., Hexane or Pentane) to the warm, dissolved mixture until it just becomes cloudy. Then, add a drop of the dissolving solvent to clarify and allow the solution to cool slowly. This fine-tunes the solubility properties and can often induce selective crystallization.

• Seeding: If you have a small, pure sample of the desired isomer, add a single seed crystal to the supersaturated solution as it cools. This can promote the crystallization of that specific isomer.

• Controlling the Cooling Rate: Rapid cooling often traps impurities and promotes co-crystallization. Allow the solution to cool to room temperature slowly, and then transfer it to a refrigerator. Do not place a hot solution directly into an ice bath.

Section 4: Characterization & Verification

Q6: How can I definitively identify and confirm the purity of my separated 1H and 2H isomers?

Answer: A combination of spectroscopic and physical methods is required for unambiguous identification.

Key Characterization Techniques:

Technique	1H-Isomer (Asymmetric)	2H-Isomer (Symmetric)	Reference
¹H NMR	Four unique aromatic proton signals.	Two sets of equivalent aromatic proton signals (often appearing as two multiplets).	[4][15]
¹³C NMR	All six benzene carbons are unique.	Only three unique benzene carbon signals due to symmetry.	[4]
UV-Vis Spec	Often has a different λ_max and absorption profile compared to the 2H isomer.	Often has a different λ_max and absorption profile compared to the 1H isomer.	[4]
Melting Point	Will have a distinct and sharp melting point.	Will have a distinct and sharp melting point, different from the 1H isomer.
LC-MS	Will show the correct mass but may have a different retention time than the 2H isomer.	Will show the correct mass but may have a different retention time than the 1H isomer.	[7][16]

The most powerful method is multinuclear NMR.[17] The clear difference in the number of signals in the ¹³C NMR spectrum is often the most conclusive evidence for assigning the correct isomeric structure.

References

• Sulzer. (n.d.). Fractional Crystallization. Retrieved from [Link]

• Weiss, S., Jakobs, J., Reemtsma, T., & Jekel, M. (n.d.). Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry. PubMed. Retrieved from [Link]

• Semantic Scholar. (n.d.). 13C‐NMR and 1H‐NMR Chemical Shifts in a Correlation Analysis of Benzotriazole Derivatives Active as Plant Growth Regulators. Retrieved from [Link]

• MDPI. (2020). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. Retrieved from [Link]

• SciSpace. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid- phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2019). Fractional crystallization. Retrieved from [Link]

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• ResearchGate. (n.d.). Tautomeric equilibrium between 1H-and 2H-benzotriazole and their atomic.... Retrieved from [Link]

• ResearchGate. (n.d.). Determination of 1,2,3-benzotriazole in aqueous solutions and air by reaction-gas-liquid chromatography. Retrieved from [Link]

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• PubMed. (2021). Benzotriazole-5-carboxylic as a mixed-mode ligand for chromatographic separation of antibody with enhanced adsorption capacity. Retrieved from [Link]

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• YouTube. (2024). Fractional Crystallization - Separation Techniques. Retrieved from [Link]

• MDPI. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Retrieved from [Link]

• PubMed. (n.d.). Chromatographic separation and biological evaluation of benzimidazole derivative enantiomers as inhibitors of leukotriene biosynthesis. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). The Chemistry of N-Substituted Benzotriazoles. Part 22 [l]: Transformations of 1. Retrieved from [Link]

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Troubleshooting low catalytic activity of benzotriazole-metal complexes

Technical Support Center: Benzotriazole-Metal Complexes

Introduction

Benzotriazole (BTA) and its derivatives are remarkably versatile N-heterocyclic ligands in transition metal catalysis. Their thermal stability, low cost, and tunable electronic properties make them valuable in forming robust and efficient metal complexes for a wide array of coupling reactions.[1][2][3] However, like any sophisticated catalytic system, achieving optimal performance requires careful attention to detail. Low or inconsistent catalytic activity is a common hurdle that can stem from a variety of factors, from catalyst integrity to subtle impurities in the reaction mixture.

This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve common issues encountered when using benzotriazole-metal complexes. It provides a structured, causality-driven approach to troubleshooting, moving from foundational checks to more complex mechanistic considerations.

Part 1: Primary Troubleshooting Guide (Q&A)

This section addresses the most pressing issue: a catalyst that is not performing as expected. Follow this diagnostic workflow to systematically identify the root cause.

Question 1: My reaction is completely inactive or shows minimal conversion. Where do I start?

When a reaction fails to initiate, the issue typically falls into one of three categories: the catalyst itself, the reaction environment, or the reagents. The following workflow provides a logical sequence for diagnosis.

Sources

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• 3. Harnessing Benzotriazoles as Sustainable Ligands in Metal-Catalyzed Coupling Reactions | CoLab [colab.ws]

Technical Support Center: Enhancing the Solubility of Benzotriazole Derivatives for Biological Assays

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubility of benzotriazole derivatives in biological assays. As a class of heterocyclic compounds with a wide range of biological activities, benzotriazoles are of significant interest in medicinal chemistry.[1][2] However, their often hydrophobic nature presents a considerable challenge in achieving the aqueous solubility required for accurate and reproducible biological evaluation.[3] This guide is designed to equip you with the knowledge and practical strategies to overcome these solubility hurdles.

Troubleshooting Guide

This section addresses common issues encountered during the handling of benzotriazole derivatives in a question-and-answer format, providing explanations and actionable solutions.

Issue 1: My benzotriazole derivative precipitates immediately upon addition to my aqueous assay buffer or cell culture medium.

Question: I've prepared a stock solution of my benzotriazole derivative in DMSO. However, when I add it to my aqueous buffer for a biochemical assay or to my cell culture medium, a precipitate forms instantly. What's happening and how can I prevent this?

Answer: This phenomenon, often termed "crashing out," is a frequent challenge with hydrophobic compounds like many benzotriazole derivatives.[4] It occurs when the compound, stable in a high concentration of an organic solvent, is rapidly introduced into an aqueous environment where its solubility is significantly lower.[4]

Causality and Solutions:

• Solvent Shock: The abrupt change in solvent polarity upon direct dilution of a concentrated DMSO stock into an aqueous medium is the primary cause.[5]

  • Solution: Employ a stepwise or serial dilution. Instead of a single large dilution, perform a series of smaller dilutions in pre-warmed (37°C) buffer or media.[4] Adding the compound dropwise while gently vortexing can also mitigate this effect.[4]

• Exceeding Aqueous Solubility Limit: The final concentration of your compound in the assay medium may be higher than its maximum aqueous solubility.

  • Solution: Determine the kinetic and thermodynamic solubility of your compound early in your experimental workflow. This will define the viable concentration range for your assays. It's important to note that kinetic solubility values, which measure the concentration at which a compound precipitates from a supersaturated solution, are often higher than thermodynamic solubility, which represents the true equilibrium solubility.[6]

• Temperature Effects: The solubility of most compounds is temperature-dependent. Adding a compound to a cold medium can decrease its solubility.[4][7]

  • Solution: Always use pre-warmed (37°C) cell culture media or assay buffers when preparing your working solutions.[4]

Issue 2: My compound appears to be in solution initially, but I observe precipitation after incubation.

Question: After preparing my assay plate or cell culture with the benzotriazole derivative, everything looks fine. However, after a few hours or overnight incubation at 37°C, I see a fine precipitate or cloudiness. What could be the cause?

Answer: Delayed precipitation is often a result of the compound's thermodynamic insolubility or interactions with components in the complex biological medium over time.

Causality and Solutions:

• Interaction with Media Components: Your benzotriazole derivative might be interacting with salts, proteins, or other components in the cell culture medium or assay buffer, leading to the formation of insoluble complexes.[4]

  • Solution: If feasible, try using a different basal medium formulation. Sometimes, serum-free media can be more prone to precipitation for certain compounds.[4]

• pH-Dependent Solubility: The solubility of many benzotriazole derivatives can be influenced by the pH of the medium.

  • Solution: Investigate the pH-solubility profile of your compound. A slight adjustment of the buffer pH, while ensuring it remains within the physiological tolerance of your cells or the optimal range for your assay, might be beneficial.[5]

• Media Evaporation: In long-term experiments, evaporation from culture plates can increase the concentration of all components, including your compound, potentially pushing it beyond its solubility limit.[4][8]

  • Solution: Ensure proper humidification of your incubator and use culture plates with low-evaporation lids.[4]

Issue 3: I'm observing inconsistent results in my biological assays.

Question: My dose-response curves are not reproducible, and I see a high degree of variability between replicate wells. Could this be related to solubility?

Answer: Absolutely. Poor solubility is a major contributor to inconsistent and unreliable assay data. If your compound is not fully dissolved, the actual concentration in solution is unknown and likely lower than intended.

Causality and Solutions:

• Undissolved Compound: If the compound has precipitated, the effective concentration that cells or enzymes are exposed to will be lower and variable across different wells.

  • Solution: Visually inspect your assay plates under a microscope before and after the experiment to check for any precipitate.

• Adsorption to Plastics: Hydrophobic compounds can adsorb to the plastic surfaces of assay plates and pipette tips, reducing the actual concentration in solution.

  • Solution: Consider using low-binding microplates and pre-wetting pipette tips with the assay buffer before handling the compound solution.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the solubilization of benzotriazole derivatives.

Q1: What is the best initial solvent for preparing a stock solution of a benzotriazole derivative?

For initial stock solution preparation, Dimethyl Sulfoxide (DMSO) is a common and effective choice due to its ability to dissolve a wide range of organic compounds.[9] It is crucial, however, to keep the final concentration of DMSO in your biological assay as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity or other off-target effects.[9][10] If solubility in DMSO is limited, other organic solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) can be considered, but their compatibility with the specific assay must be verified.[9]

Q2: What are co-solvents and how can they help improve the solubility of my compound in aqueous solutions?

Co-solvents are water-miscible organic solvents that, when added in small amounts to an aqueous solution, can increase the solubility of hydrophobic compounds.[11] Common co-solvents used in biological assays include ethanol, propylene glycol (PG), and polyethylene glycol 400 (PEG 400).[11] It is essential to evaluate the potential toxicity of any co-solvent on your cell line or assay system at the intended working concentration.[11]

Q3: Can I use surfactants to improve the solubility of my benzotriazole derivative?

Yes, surfactants can be used to increase the apparent solubility of hydrophobic compounds by forming micelles that encapsulate the drug molecules.[5] However, many surfactants can have significant biological effects, including cytotoxicity, which may interfere with your assay.[11] If you consider using a surfactant, it is critical to run appropriate vehicle controls to assess its impact on your experimental system.

Q4: What are cyclodextrins and are they a good option for solubilizing benzotriazole derivatives?

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[12] They can form inclusion complexes with poorly soluble drugs, effectively increasing their aqueous solubility and stability.[12][13] Various types of cyclodextrins are available, and the choice of which to use will depend on the specific properties of your benzotriazole derivative.[14] They are generally considered to have low toxicity, making them a viable option for many biological assays.[15]

Q5: What are nanoparticle-based drug delivery systems and can they be used in vitro?

Nanoparticle-based systems, such as liposomes and polymeric nanoparticles, can encapsulate hydrophobic drugs to improve their solubility and stability.[16][17] While primarily developed for in vivo drug delivery, they can also be adapted for in vitro studies to achieve higher effective concentrations of poorly soluble compounds.[18] These systems can provide targeted delivery and controlled release of the encapsulated compound.[16]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for preparing a concentrated stock solution of a benzotriazole derivative.

• Weighing the Compound: Accurately weigh a precise amount of the benzotriazole derivative using an analytical balance.

• Solvent Addition: Add a calculated volume of high-purity, anhydrous DMSO to achieve the desired molar concentration (e.g., 10 mM or 20 mM).

• Dissolution: Facilitate dissolution by vortexing and, if necessary, gentle warming (do not exceed 40-50°C to avoid compound degradation) or sonication in a water bath. Ensure the compound is completely dissolved before storage.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light if the compound is light-sensitive.

Protocol 2: Kinetic Solubility Assay

This protocol provides a method for determining the kinetic solubility of your compound.

• Prepare a dilution series of your compound in DMSO in a 96-well plate.

• Add an aqueous buffer (e.g., PBS, pH 7.4) to each well.

• Incubate the plate at room temperature for a set period (e.g., 1-2 hours) with gentle shaking.

• Measure the turbidity of each well using a plate reader at a wavelength of 620 nm.

• The kinetic solubility is the highest concentration of the compound that does not show a significant increase in turbidity compared to the buffer-only control.

Visualization and Data Presentation

Decision-Making Workflow for Solubilization Strategy

Caption: A decision tree for selecting a suitable solubilization strategy.

Table 1: Properties of Common Co-solvents for Biological Assays

Co-solvent	Typical Final Concentration	Advantages	Disadvantages
DMSO	< 0.5%	Excellent solubilizing power for many organic compounds.	Can be toxic to cells at higher concentrations; may interfere with some assays.[10][19]
Ethanol	1-5%	Good solubilizing properties; relatively low toxicity at low concentrations.	Can affect cell membrane integrity and enzyme activity at higher concentrations.[11]
Propylene Glycol (PG)	1-5%	Low volatility; generally considered safe for in vitro use.	Can have moderate cytotoxic effects.[11]
PEG 400	1-10%	Low toxicity; can enhance the solubility of a wide range of compounds.	Can have moderate cytotoxic effects.[11]

References

• Hamzeloo-Moghadam M, et al. The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy. 2014;1(3):41-45. Available from: [Link]

• MDPI. Strategies for Enhancing the Bioavailability of Poorly Soluble Drugs, 2nd Edition. Available from: [Link]

• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. Available from: [Link]

• Wang J, et al. Compatibility between Solubility and Enhanced Crystallinity of Benzotriazole-Based Small Molecular Acceptors with Less Bulky Alkyl Chains for Organic Solar Cells. ACS Applied Materials & Interfaces. 2021;13(32):38489-38498. Available from: [Link]

• GSC Online Press. Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. Available from: [Link]

• cyclodextrin in novel formulations and solubility enhancement techniques: a review. Available from: [Link]

• Hilaris Publisher. Nanoparticle-based Drug Delivery Systems: Impact on Bioavailability and Therapeutic Efficacy. Available from: [Link]

• Di Miceli M, et al. Benzotriazole: An overview on its versatile biological behavior. European Journal of Medicinal Chemistry. 2017;127:735-752. Available from: [Link]

• Savjani KT, et al. Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. 2012;2012:195727. Available from: [Link]

• Chemistry LibreTexts. 2.5: Preparing Solutions. Available from: [Link]

• de Oliveira Filho J, et al. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Restorative Dentistry & Endodontics. 2024;49(4):e51. Available from: [Link]

• ResearchGate. (PDF) Formulation strategies for poorly soluble drugs. Available from: [Link]

• Procell. Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Available from: [Link]

• MDPI. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available from: [Link]

• Peer J. Nanoparticle-based targeted drug delivery. Available from: [Link]

• Reddit. How to tackle compound solubility issue. Available from: [Link]

• Popielec A, et al. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Molecules. 2025;29(5):970. Available from: [Link]

• Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach: Graphical Abstract. Available from: [Link]

• ResearchGate. Cells treated with DMSO show less viability than cells treated with the compound, how is that possible?. Available from: [Link]

• MDPI. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available from: [Link]

• American Pharmaceutical Review. Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. Available from: [Link]

• Keyence. Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Available from: [Link]

• MDPI. Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems. Available from: [Link]

• BioProcess International. Troubleshooting Cell Culture Media for Bioprocessing. Available from: [Link]

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available from: [Link]

• Al-Ghananeem AM, et al. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Pharmaceutics. 2011;3(4):837-857. Available from: [Link]

• ResearchGate. Considerations regarding use of solvents in in vitro cell based assays. Available from: [Link]

• Quora. How to prepare a stock solution from a substance of unknown concentration. Available from: [Link]

• American Pharmaceutical Review. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available from: [Link]

• SciSpace. Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Available from: [Link]

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• ResearchGate. Techniques to improve the solubility of poorly soluble drugs. Available from: [Link]

• ResearchGate. (PDF) UNDERSTANDING THE CHEMISTRY & PHARMACOLOGY OF BENZOTRIAZOLE IN PHARMACEUTICAL APPLICATIONS. Available from: [Link]

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• Indian Journal of Pharmaceutical Sciences. In Vitro | Enzyme Inhibition | Organic Solvent | CYP450 | Flavin Monooxgenase. Available from: [Link]

• MDPI. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Available from: [Link]

• ResearchGate. Has anyone had problems with media contamination or precipitants falling out of media?. Available from: [Link]

• Semantic Scholar. Considerations regarding use of solvents in in vitro cell based assays. Available from: [Link]

• PubMed. Kinetic solubility: Experimental and machine-learning modeling perspectives. Available from: [Link]

• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available from: [Link]

• Patel RP, et al. Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. AAPS PharmSciTech. 2011;12(4):1359-1367. Available from: [Link]

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Technical Support Center: A Guide to the Stable Storage of 2-(2H-Benzotriazol-2-yl)ethanamine

Welcome to our dedicated resource for ensuring the integrity of 2-(2H-Benzotriazol-2-yl)ethanamine in your research. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, empowering you to mitigate degradation and ensure experimental reproducibility. Our approach is grounded in the fundamental chemistry of the molecule and backed by established laboratory practices.

Understanding the Molecule: A Foundation for Stability

2-(2H-Benzotriazol-2-yl)ethanamine possesses two key structural features that dictate its stability: the benzotriazole ring system and the primary ethanamine side chain. While the benzotriazole core is relatively stable, it is known to be susceptible to strong oxidizing agents and UV radiation[1]. The primary amine group, however, is more reactive and prone to oxidation, which can be catalyzed by light and air, a common issue with many amine-containing compounds[2]. Understanding these potential liabilities is the first step toward effective preservation.

Frequently Asked Questions (FAQs) & Troubleshooting

Our technical support team has compiled a list of common issues encountered by researchers. Here, we address them in a practical, question-and-answer format.

Q1: My previously clear, colorless solution of 2-(2H-Benzotriazol-2-yl)ethanamine has turned yellow/brown. What's happening and is it still usable?

A: A yellow or brown discoloration is a classic indicator of oxidation, particularly of the ethanamine side chain[2]. Exposure to atmospheric oxygen, potentially accelerated by light, can lead to the formation of colored N-oxides and other degradation byproducts.

• Is it usable? The presence of color signifies impurity. For sensitive applications, such as in drug development, where purity is paramount, we do not recommend using the discolored reagent. The impurities could lead to unpredictable side reactions and unreliable results. For less sensitive applications, the impact may be minimal, but validation is necessary.

• Troubleshooting & Prevention:

  • Inert Atmosphere: Always handle and store the compound under an inert atmosphere, such as argon or nitrogen[3]. After each use, flush the headspace of the container with inert gas before sealing.

  • Light Protection: Store the compound in an amber glass vial or a container wrapped in aluminum foil to block UV and visible light[4].

  • Purification: For minor discoloration, purification may be possible. For a solid, recrystallization under an inert atmosphere could remove colored impurities. For a solution, if the compound is stable to heat, distillation under reduced pressure and an inert atmosphere may be an option, though this should be approached with caution and validated for this specific compound[2].

Q2: I've observed a precipitate forming in my stock solution. What could be the cause?

A: Precipitate formation can arise from several sources:

• Degradation Products: Oxidative degradation can lead to the formation of less soluble byproducts. Dimerization or polymerization initiated by radical species can also result in insoluble materials.

• Hydrolysis: If the compound is stored in a non-anhydrous solvent, the ethanamine could potentially undergo hydrolysis, although this is less common for simple amines compared to other functional groups. Benzotriazole itself can undergo hydrolysis under certain conditions[5].

• Contamination: Accidental introduction of incompatible substances can cause precipitation. For instance, if the amine solution comes into contact with an acidic vapor, it could form a salt that may be less soluble in the chosen solvent[6].

• Solvent Evaporation: Over time, especially if the container is not perfectly sealed, solvent evaporation can increase the concentration of the compound beyond its solubility limit.

• Troubleshooting & Prevention:

  • Solvent Choice: Ensure you are using a dry, high-purity solvent for your stock solutions.

  • Proper Sealing: Use high-quality septa and caps to ensure an airtight seal. Parafilm can provide an extra barrier against moisture and air ingress.

  • Filtration: If you suspect the precipitate is an impurity, you may be able to salvage the solution by filtering it through a 0.22 µm syringe filter, but this will not remove soluble degradation products. The purity of the filtered solution should be verified analytically.

Q3: What are the optimal storage conditions for long-term stability?

A: To maximize the shelf-life of 2-(2H-Benzotriazol-2-yl)ethanamine, we recommend the following conditions, summarized in the table below.

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C[3]	Reduces the rate of chemical degradation and minimizes volatility.[7]
Atmosphere	Inert Gas (Argon or Nitrogen)[3]	Prevents oxidation of the amine functionality.[2]
Light	In the dark (Amber Vial or Foil-Wrapped)[4]	Prevents photodegradation of the benzotriazole ring and photo-catalyzed oxidation of the amine.[8]
Container	Tightly sealed glass container[9][10]	Prevents exposure to air and moisture. Glass is generally inert to amines.[7]
Moisture	Anhydrous conditions	The amine group is hygroscopic, and moisture can lead to hydrolysis or act as a catalyst for other degradation pathways.[7]

Q4: How can I analytically verify the purity of my stored 2-(2H-Benzotriazol-2-yl)ethanamine?

A: Regular quality control is essential. We recommend the following analytical techniques:

• High-Performance Liquid Chromatography (HPLC): This is a powerful technique for assessing purity and detecting non-volatile degradation products. A reversed-phase C18 column with a UV detector is a good starting point. The appearance of new peaks or a decrease in the main peak area indicates degradation.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is suitable for volatile and semi-volatile compounds and can help identify degradation products by their mass spectra[11]. Derivatization may be necessary to improve the volatility of the amine[11].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify impurities. A change in the chemical shifts or the appearance of new signals would indicate degradation.

Experimental Protocols

Protocol 1: Proper Handling and Aliquoting

This protocol minimizes exposure to atmospheric contaminants during routine use.

• Allow the container of 2-(2H-Benzotriazol-2-yl)ethanamine to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture inside the cold container.

• Work in a fume hood or glove box with a gentle, positive flow of inert gas (argon or nitrogen).

• Use a clean, dry syringe or spatula to withdraw the desired amount of the compound.

• Immediately after withdrawing the material, flush the headspace of the storage container with inert gas.

• Seal the container tightly, wrap with Parafilm, and return it to the recommended storage conditions (2-8 °C, protected from light).

Protocol 2: Preparation of Stock Solutions

• Use a high-purity, anhydrous solvent appropriate for your application.

• Dry all glassware in an oven and cool under a stream of inert gas.

• Add the solvent to the vessel containing the 2-(2H-Benzotriazol-2-yl)ethanamine via a syringe through a septum.

• If necessary, gently agitate or sonicate to dissolve.

• Store the stock solution under the same recommended conditions as the neat compound (2-8 °C, inert atmosphere, protected from light).

Visualizing Degradation and Prevention

The following diagrams illustrate the potential degradation pathways and the logic behind the recommended storage procedures.

Caption: Key environmental factors leading to degradation.

Sources

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• 4. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 5. Novel synthesis of benzotriazolyl alkyl esters: an unprecedented CH 2 insertion - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10413B [pubs.rsc.org]
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Technical Support Center: Scaling Up the Synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine

Welcome to the technical support center for the synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the scale-up of this important chemical intermediate. Our focus is on providing practical, field-tested insights to ensure the successful and efficient synthesis of the target N2-isomer.

I. Reaction Overview and Key Challenges

The synthesis of 2-(2H-Benzo[d]triazol-2-yl)ethanamine is primarily achieved through the N-alkylation of benzotriazole. The principal challenge in this synthesis is controlling the regioselectivity of the alkylation reaction. Benzotriazole has two nucleophilic nitrogen atoms, N1 and N2, leading to the potential formation of two structural isomers: the desired 2-(2H-Benzo[d]triazol-2-yl)ethanamine (N2-isomer) and the undesired 2-(1H-Benzo[d]triazol-1-yl)ethanamine (N1-isomer). The ratio of these isomers is highly dependent on the reaction conditions, including the choice of base, solvent, and the nature of the alkylating agent.[1]

Furthermore, the use of 2-chloroethylamine hydrochloride as the alkylating agent introduces the complication of a free primary amine, which can lead to side reactions. To circumvent this, a common and effective strategy is to use an N-protected form of 2-chloroethylamine, such as N-(2-chloroethyl)acetamide. This protecting group can be removed in a subsequent step to yield the final product.

II. Detailed Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the target compound.

Protocol 1: Synthesis of N-(2-chloroethyl)acetamide (Alkylating Agent)

Objective: To synthesize the N-protected alkylating agent required for the regioselective N-alkylation of benzotriazole.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Chloroethylamine hydrochloride	116.00	50.0 g	0.431
Acetic anhydride	102.09	48.5 mL	0.517
Sodium acetate (anhydrous)	82.03	70.7 g	0.862
Dichloromethane (DCM)	-	500 mL	-
Saturated sodium bicarbonate solution	-	200 mL	-
Brine	-	100 mL	-
Anhydrous magnesium sulfate	-	-	-

Procedure:

• Suspend 2-chloroethylamine hydrochloride (50.0 g, 0.431 mol) and sodium acetate (70.7 g, 0.862 mol) in 500 mL of dichloromethane in a 1 L round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the suspension to 0 °C in an ice bath.

• Add acetic anhydride (48.5 mL, 0.517 mol) dropwise to the stirred suspension over a period of 30 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: Ethyl acetate/Hexane 1:1). The starting material is water-soluble, so the appearance of a new, less polar spot indicates product formation.

• Quench the reaction by slowly adding 200 mL of saturated sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water (2 x 100 mL) and brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain N-(2-chloroethyl)acetamide as a clear, viscous liquid. The product is often used in the next step without further purification.

Protocol 2: N-Alkylation of Benzotriazole

Objective: To perform the regioselective N-alkylation of benzotriazole with N-(2-chloroethyl)acetamide to favor the formation of the N2-isomer.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Benzotriazole	119.12	25.0 g	0.210
N-(2-chloroethyl)acetamide	121.56	28.0 g	0.230
Potassium carbonate (anhydrous)	138.21	43.5 g	0.315
Dimethylformamide (DMF, anhydrous)	-	250 mL	-
Ethyl acetate	-	500 mL	-
Water	-	500 mL	-
Brine	-	200 mL	-
Anhydrous sodium sulfate	-	-	-

Procedure:

• To a solution of benzotriazole (25.0 g, 0.210 mol) in 250 mL of anhydrous DMF in a 500 mL round-bottom flask, add potassium carbonate (43.5 g, 0.315 mol).

• Stir the suspension at room temperature for 30 minutes.

• Add N-(2-chloroethyl)acetamide (28.0 g, 0.230 mol) dropwise to the reaction mixture.

• Heat the reaction to 70 °C and monitor its progress by TLC (Eluent: Ethyl acetate/Hexane 7:3). The reaction is typically complete within 6-8 hours.

• Upon completion, cool the reaction to room temperature and quench with 500 mL of water.

• Extract the product with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with brine (2 x 100 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain a crude mixture of N1 and N2 acetylated isomers.

Protocol 3: Deprotection and Purification

Objective: To remove the acetyl protecting group and isolate the final product, 2-(2H-Benzo[d]triazol-2-yl)ethanamine.

Materials:

Reagent	Quantity
Crude N-acetylated benzotriazole mixture	From previous step
6 M Hydrochloric acid	200 mL
5 M Sodium hydroxide solution	As needed
Dichloromethane (DCM)	300 mL
Anhydrous sodium sulfate	-

Procedure:

• Reflux the crude N-acetylated benzotriazole mixture in 200 mL of 6 M hydrochloric acid for 4 hours.

• Monitor the deprotection by TLC (Eluent: Dichloromethane/Methanol 9:1 with 1% triethylamine). The disappearance of the starting material and the appearance of a more polar spot indicates product formation.

• Cool the reaction mixture to room temperature and then to 0 °C in an ice bath.

• Carefully basify the solution to pH > 12 with 5 M sodium hydroxide solution.

• Extract the aqueous layer with dichloromethane (3 x 100 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield a crude mixture of the N1 and N2 isomers of 2-(benzotriazolyl)ethanamine.

• Purify the isomers by silica gel column chromatography using a gradient elution of dichloromethane and methanol (e.g., 100:0 to 95:5). The N2 isomer is typically less polar and will elute first.

• Combine the fractions containing the pure N2-isomer and concentrate under reduced pressure to obtain 2-(2H-Benzo[d]triazol-2-yl)ethanamine as a solid or oil.

III. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis and provides practical solutions.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation reaction is very slow or incomplete. What should I do?

A1:

• Check your reagents: Ensure that your DMF is anhydrous and your potassium carbonate is finely powdered and dry. Moisture can quench the benzotriazole anion and hinder the reaction.

• Increase the temperature: While 70 °C is a good starting point, you can cautiously increase the temperature to 80-90 °C to enhance the reaction rate. Monitor for potential decomposition.

• Check the purity of your N-(2-chloroethyl)acetamide: Impurities in the alkylating agent can inhibit the reaction.

Q2: I have a high yield of the undesired N1-isomer. How can I favor the N2-isomer?

A2: The formation of the N2-isomer is generally favored in polar aprotic solvents like DMF.[1]

• Solvent Choice: Ensure you are using a high-purity, anhydrous polar aprotic solvent.

• Base Selection: While potassium carbonate is common, some literature suggests that other bases might influence the regioselectivity. Experimenting with milder bases could be an option.

• Alternative Synthetic Routes: For highly selective N2-alkylation, consider exploring catalytic methods, such as those employing rhodium or scandium catalysts, which have been reported to give excellent N2 selectivity.[2][3]

Q3: I am having difficulty separating the N1 and N2 isomers by column chromatography.

A3: The polarity of the two isomers can be very similar.

• Optimize your chromatography: Use a long column with a high surface area silica gel. Employ a shallow gradient of a polar solvent (like methanol) in a non-polar solvent (like dichloromethane). Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can improve peak shape and resolution for amines.

• TLC Analysis: Carefully select your TLC solvent system to achieve the best possible separation (a difference in Rf values of at least 0.1 is ideal). A common mobile phase for separating benzotriazole isomers is a mixture of ethyl acetate and hexane, or dichloromethane and methanol.[4]

• Fractional Crystallization: In some cases, it may be possible to selectively crystallize one isomer from a suitable solvent.

Q4: How can I confirm the identity of my final product and distinguish between the N1 and N2 isomers?

A4: Spectroscopic methods are essential for characterization.

• ¹H NMR Spectroscopy: The symmetry of the N2-isomer results in a simpler aromatic region of the spectrum, typically showing two multiplets. The N1-isomer, being asymmetrical, will exhibit four distinct multiplets in the aromatic region.

• ¹³C NMR Spectroscopy: Similar to ¹H NMR, the N2-isomer will have fewer signals in the aromatic region due to its symmetry compared to the N1-isomer.

• Infrared (IR) Spectroscopy: While less definitive for isomer identification, the IR spectrum should show characteristic N-H stretching bands for the primary amine (around 3300-3400 cm⁻¹) and aromatic C-H and C=C stretching bands.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product (162.19 g/mol ).

Q5: What are the key safety precautions I should take during this synthesis?

A5:

• 2-Chloroethylamine hydrochloride: This is a corrosive and potentially mutagenic substance. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[5][6][7]

• Acetic Anhydride: This is a corrosive and lachrymatory compound. Use it in a fume hood.

• Dimethylformamide (DMF): DMF is a skin and respiratory irritant. It is also a suspected teratogen. Always handle it in a fume hood and wear appropriate gloves.

• General Precautions: Always wear appropriate PPE. Be mindful of the exothermic nature of some of the reaction steps, particularly the addition of acetic anhydride and the neutralization with a strong base.

IV. References

• BenchChem. (2025). N-Alkylation of 7-Chloro-1H-benzo[d]triazole: Application Notes and Generalized Protocols. BenchChem.

• Apollo Scientific. (2023, March 12). 2-Chloroethylamine hydrochloride Safety Data Sheet. Apollo Scientific.

• ECHEMI. (n.d.). 2-Chloroethylamine hydrochloride SDS, 870-24-6 Safety Data Sheets. ECHEMI.

• Thermo Fisher Scientific. (2025, September 9). Bis(2-chloroethyl)amine hydrochloride Safety Data Sheet. Thermo Fisher Scientific.

• Fluorochem. (n.d.). 2-Chloroethylamine hydrochloride Safety Data Sheet. Fluorochem.

• Organic Syntheses. (n.d.). Chloroacetamide. Organic Syntheses.

• Guidechem. (n.d.). N-(2-CHLOROETHYL)ACETAMIDE 7355-58-0 wiki. Guidechem.

• Katke, S. A., et al. (2012). SYNTHESIS OF BIOLOGICALLY ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES. International Journal of Pharma Sciences and Research, 2(7), 148-156.

• Somesh, S., et al. (2016). One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. Organic Chemistry: An Indian Journal, 12(5), 105.

• ResearchGate. (2014, August). Synthesis of 1,3-Oxazepine Derivatives Derived from 2-(1H-Benzo[d][Triazol-1-yl) Acetohydrazide by Using Microwave Irradiation.

• ResearchGate. (n.d.). N-Alkylation of Benzotriazole a) | Download Table. ResearchGate.

• Weiss, M., et al. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. Journal of Chromatography A, 1216(10), 1785-1793.

• Reithel, B., et al. (2007). Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry. Journal of Chromatography A, 1140(1-2), 145-151.

• MDPI. (2021). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. MDPI.

• PubMed. (2018). Rhodium-Catalyzed Regioselective N2 -Alkylation of Benzotriazoles with Diazo Compounds/Enynones via a Nonclassical Pathway.

• RSC Publishing. (2020). Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones.

• ResearchGate. (n.d.). NORMAL PHASE TLC SEPARATION OF ENANTIOMERS USING CHIRAL ION INTERACTION AGENTS. ResearchGate. ResearchGate.

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• 3. Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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Reference Data & Comparative Studies

A Comparative Analysis of 1H- and 2H-Benzotriazole Derivatives in Bioassays: A Guide for Researchers

In the landscape of medicinal chemistry and drug discovery, benzotriazole and its derivatives represent a versatile scaffold with a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][2] The benzotriazole core, a fusion of a benzene ring and a 1,2,3-triazole ring, can be substituted at various positions, leading to a vast chemical space for optimization. A critical and often debated aspect of their structure-activity relationship (SAR) is the influence of the substituent's position on the triazole ring, leading to the formation of 1H- and 2H-isomers. This guide provides an in-depth, objective comparison of the efficacy of 1H- versus 2H-benzotriazole derivatives in various bioassays, supported by experimental data to inform the strategic design of novel therapeutic agents.

The Significance of Isomeric Forms in Biological Activity

N-substitution of the benzotriazole ring system typically yields a mixture of 1- and 2-substituted isomers.[3][4] While the 1H-isomer is often the thermodynamically more stable and dominant product in solid and solution phases, the energy difference between the two is minimal, and the proportion of the 2H-tautomer can increase in the gas phase.[4][5] This subtle structural difference can have profound implications for the molecule's interaction with biological targets. The spatial orientation of the substituent, influenced by its attachment to N1 or N2, can alter the molecule's overall shape, polarity, and hydrogen bonding capacity, thereby dictating its binding affinity and efficacy.

Comparative Efficacy in Key Bioassays

The following sections dissect the performance of 1H- and 2H-benzotriazole derivatives in critical bioassays, highlighting instances where one isomeric form demonstrates superior activity over the other.

Antiviral Activity: A Case of Target-Dependent Superiority

Research into inhibitors of the hepatitis C virus (HCV) NTPase/helicase, a crucial enzyme for viral replication, has provided compelling evidence of isomer-specific activity. In a study involving N-alkyl derivatives of 4,5,6,7-tetrabromo-1H-benzotriazole, a clear distinction in inhibitory potency was observed between the 1- and 2-isomers.[3]

Key Findings:

• 2-Alkyl derivatives demonstrated superior activity: The 2-methyl, 2-ethyl, and 2-propyl derivatives were the most potent inhibitors of HCV helicase, with IC50 values of approximately 6.5 µM when DNA was used as a substrate.[3]

• 1-Alkyl derivatives were less active: While N-alkylation generally enhanced inhibitory activity compared to the parent compound, the 1-substituted isomers were less effective than their 2-substituted counterparts in this specific assay.[3]

• Substituent nature is critical: The introduction of hydroxyethyl or chloroethyl groups at either the N1 or N2 position led to a loss of inhibitory activity, underscoring the importance of the substituent's chemical properties in conjunction with its isomeric position.[3]

This example illustrates that for certain viral targets, the orientation of the substituent at the 2-position of the benzotriazole ring is more favorable for binding and inhibition.

Experimental Workflow: HCV NTPase/Helicase Inhibition Assay

Caption: Workflow for HCV helicase inhibition assay.

Antimycobacterial Activity: The Predominance of 1-Substituted Derivatives

In the quest for new treatments for tuberculosis, a series of 3-aryl substituted-2-(1H(2H)benzotriazol-1(2)-yl)acrylonitriles were synthesized and evaluated for their antimycobacterial activity. The results of this study pointed towards the general superiority of the 1-substituted isomers.[6]

Key Findings:

• 1-Substituted isomers were more active: The study concluded that the 1-substituted benzotriazole derivatives were generally more potent against Mycobacterium tuberculosis than their 2-benzotriazolyl counterparts.[6]

• Unsubstituted phenyl group is favorable: The derivative with an unsubstituted phenyl moiety at the 3-position of the acrylonitrile chain exhibited the highest in vitro antimycobacterial activity.[6]

This suggests that for targeting mycobacteria, the spatial arrangement provided by substitution at the N1 position of the benzotriazole ring is more conducive to biological activity.

Table 1: Comparative Antimycobacterial Activity of 1H- vs 2H-Benzotriazole Derivatives

Compound Class	Isomer Type	General Activity Trend
3-aryl substituted-2-(benzotriazol-yl)acrylonitriles	1H-	More active than 2H-isomers
3-aryl substituted-2-(benzotriazol-yl)acrylonitriles	2H-	Less active than 1H-isomers

Anticancer Activity: A More Complex Picture

The role of benzotriazole isomers in anticancer activity is less straightforward and appears to be highly dependent on the overall molecular structure and the specific cancer cell line being targeted.

One study investigating copper (II) complexes for anticancer activity found that a complex containing a 1-((2-(pyridin-2-yl)-1-benzoimidazol-1-yl)methyl)-1H-benzotriazole ligand showed inferior activity compared to its non-benzotriazole analogs in several cancer cell lines.[1] This indicates that in some molecular contexts, the inclusion of a 1H-benzotriazole moiety might not be beneficial for anticancer efficacy.

Conversely, the development of numerous 1-substituted benzotriazole derivatives with significant cytotoxic effects suggests the importance of this isomeric form in anticancer drug design.[1][7] For instance, benzotriazole-1,2,3-triazole derivatives linked by a methylene group have shown promising inhibition rates against lung cancer cells.[1]

The available data suggests that a simple "1H is better than 2H" or vice versa rule does not apply to anticancer activity. The optimal isomeric form is likely dictated by the specific biological target and the overall pharmacophore of the designed molecule.

Methodologies for Synthesis and Isomer Separation

The synthesis of 1H- and 2H-benzotriazole derivatives is typically achieved through the direct alkylation of the parent benzotriazole or a substituted benzotriazole.[3] This reaction often yields a mixture of the two isomers, necessitating a separation step.

General Protocol for N-Alkylation of Benzotriazoles

• Dissolution: Dissolve the starting benzotriazole in a suitable solvent, such as methanol.

• Base Addition: Add a base, for example, potassium hydroxide (KOH), to the solution to deprotonate the benzotriazole.

• Alkylation: Introduce the desired alkyl halide (e.g., methyl iodide, ethyl bromide) to the reaction mixture.

• Reaction Conditions: The reaction time and temperature are critical parameters that can influence the ratio of the 1- and 2-isomers.[3]

• Work-up: After the reaction is complete, neutralize the mixture and extract the products with an organic solvent.

• Purification and Separation: The resulting mixture of 1- and 2-isomers is typically separated using flash column chromatography.[3]

Diagram: General Synthesis and Separation of 1H- and 2H-Benzotriazole Derivatives

Caption: Synthesis and separation of 1H- and 2H-isomers.

Conclusion and Future Directions

The comparative efficacy of 1H- versus 2H-benzotriazole derivatives is a nuanced subject, with the optimal isomeric form being highly dependent on the specific biological application and the nature of the substituents. While 2-alkyl derivatives have shown superiority as HCV helicase inhibitors[3], 1-substituted analogs have demonstrated greater promise as antimycobacterial agents[6]. In the realm of anticancer research, a clear-cut preference for one isomer over the other is yet to be established, suggesting that both scaffolds hold potential and should be explored in parallel.

For researchers and drug development professionals, these findings underscore the critical importance of synthesizing and evaluating both isomeric forms of a novel benzotriazole derivative to fully explore its therapeutic potential. Future research should focus on systematic comparative studies of 1H- and 2H-isomers against a wider range of biological targets, coupled with computational modeling and structural biology to elucidate the molecular basis for the observed differences in activity. Such endeavors will undoubtedly pave the way for the rational design of more potent and selective benzotriazole-based therapeutics.

References

• Bretner, M., Baier, A., Kopańska, K., Najda, A., Schoof, A., Reinholz, M., ... & Borowski, P. (2005). Synthesis and biological activity of 1H-benzotriazole and 1H-benzimidazole analogues--inhibitors of the NTpase/helicase of HCV and of some related Flaviviridae. Antiviral Chemistry and Chemotherapy, 16(5), 315-326. [Link]

• Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. (2024). Journal for Research in Applied Sciences and Biotechnology.

• Benzotriazole in Cancer: A Systematic Review on Preclinical Evidence and Structure–Activity Relationship. (2022). MDPI. [Link]

• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. (n.d.).

• Carta, A., & Piras, S. (2015). Benzotriazole: An overview on its versatile biological behavior. European journal of medicinal chemistry, 97, 612-648. [Link]

• Review Of Benzotriazole. (2025). IJCRT.org.
• Review on synthetic study of benzotriazole. (2020). GSC Online Press.

• Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. (2024). PMC - NIH. [Link]

• Review on synthetic study of benzotriazole. (2020). ResearchGate. [Link]

• Synthesis and Antimicrobial Evaluation of [(1H-benzotriazol-1-ylacetyl) amino] Acetic Acid Derivatives. (n.d.). Research Journal of Pharmacy and Technology.

• Antiproliferative activity of benzotriazole analogues on selected cell lines (IC 50 [µM]). (n.d.). ResearchGate. [Link]

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• 3. Synthesis and biological activity of 1H-benzotriazole and 1H-benzimidazole analogues--inhibitors of the NTpase/helicase of HCV and of some related Flaviviridae - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to the Structure-Activity Relationship (SAR) of 2-(Benzotriazolyl)ethanamine Analogs as Monoamine Oxidase Inhibitors

This guide provides a comprehensive framework for researchers, medicinal chemists, and drug development professionals investigating the structure-activity relationship (SAR) of 2-(benzotriazolyl)ethanamine analogs. While the benzotriazole scaffold is recognized for its broad biological activities, a systematic SAR study of this specific chemical series as monoamine oxidase (MAO) inhibitors is not extensively documented. Therefore, this document serves as both a prospectus and a methodological guide, outlining the key structural questions, providing a robust experimental workflow for their evaluation, and contextualizing the potential of this scaffold based on established principles of MAO inhibitor design.

Introduction: The Therapeutic Promise of MAO Inhibition

Monoamine oxidase (MAO) is a mitochondrial-bound flavoenzyme responsible for the oxidative deamination of neurotransmitters such as serotonin, dopamine, and norepinephrine.[1] Its two isoforms, MAO-A and MAO-B, differ in their substrate specificity and tissue distribution. The catabolic activity of MAO regulates neurotransmitter levels, and dysregulation is implicated in several neurological disorders. Consequently, MAO inhibitors are crucial therapeutic agents. Selective MAO-A inhibitors are effective in treating depression and anxiety, while selective MAO-B inhibitors are used in the management of Parkinson's disease and Alzheimer's disease.[1][2]

The benzotriazole nucleus is considered a "privileged scaffold" in medicinal chemistry, forming the core of compounds with diverse pharmacological properties, including CNS, antimicrobial, and anticancer activities.[3][4] The 2-(benzotriazolyl)ethanamine framework, which combines this versatile heterocycle with a flexible ethanamine side chain, presents a compelling starting point for the design of novel CNS-active agents, particularly as MAO inhibitors.

The Core Scaffold: Isomerism and Key Regions for Modification

A critical and foundational aspect of the benzotriazole scaffold is its potential for substitution at two distinct nitrogen atoms, leading to N1 and N2 isomers. The position of the ethanamine side chain dramatically alters the molecule's three-dimensional shape, polarity, and hydrogen bonding potential, which are expected to have a profound impact on its interaction with the MAO active site.

Any systematic SAR study must begin by synthesizing and comparing the activity of these two positional isomers. Subsequent modifications can then be explored on the most promising isomeric scaffold. The key regions for chemical modification to probe the SAR are highlighted in the diagram below.

Caption: N1 and N2 isomers of the 2-(benzotriazolyl)ethanamine scaffold.

Key Structure-Activity Relationship Questions for Investigation

To build a comprehensive SAR model, a systematic investigation should be designed to answer the following questions. While direct data for this series is sparse, we can draw parallels from SAR studies of related heterocyclic MAO inhibitors, such as benzisoxazoles and benzothiazoles, to form educated hypotheses.[5][6][7]

Influence of Benzene Ring Substitutions (Region A)

The electronic and steric properties of substituents on the benzotriazole ring are expected to modulate binding affinity and isoform selectivity.

• Hypothesis: Small, lipophilic, and electron-withdrawing groups (e.g., halogens like -Cl, -F) are often favorable for MAO-B inhibition, as seen in studies of other scaffolds.[5][8] For example, in a series of 2,1-benzisoxazole derivatives, chloro-substitution was found to be appropriate for potent MAO-B inhibition.[5] Conversely, bulkier or electron-donating groups (e.g., -OCH₃, -CH₃) might favor MAO-A inhibition or alter the selectivity profile.

• Experimental Approach: Synthesize a matrix of analogs with single and di-substitutions at positions 4, 5, 6, and 7 with groups of varying electronic and steric properties (e.g., -F, -Cl, -Br, -CH₃, -OCH₃, -CF₃, -CN).

Modifications of the Ethanamine Side Chain (Region B)

The primary amine of the ethanamine side chain is a critical feature, likely involved in key interactions within the enzyme's active site.

• Hypothesis: The primary amine is likely essential for activity. N-methylation or N,N-dimethylation may decrease potency due to steric hindrance or loss of hydrogen bonding capability. N-acylation would neutralize the basicity and is expected to abolish activity. Extending or shortening the two-carbon linker could disrupt the optimal positioning of the amine relative to the aromatic ring system.

• Experimental Approach: Synthesize analogs where the primary amine is modified to a secondary amine (N-methyl) and a tertiary amine (N,N-dimethyl). Investigate the effect of altering the linker length to one (aminomethyl) or three (aminopropyl) carbons.

Data Organization for Comparative Analysis

Systematic logging of experimental results is paramount. All quantitative data for newly synthesized analogs should be summarized in a clearly structured table to facilitate direct comparison of potency and isoform selectivity.

Table 1: Illustrative Template for SAR Data Collation

Compound ID	Isomer Type	R (Region A Substitution)	Side Chain (Region B)	MAO-A IC₅₀ (µM)	MAO-B IC₅₀ (µM)	Selectivity Index (SI) for B¹
Ref-A	-	Clorgyline	-	0.008	8.5	0.0009
Ref-B	-	Selegiline	-	7.2	0.015	480
1a	N1	H	-CH₂CH₂NH₂	Experimental	Experimental	Calculated
1b	N2	H	-CH₂CH₂NH₂	Experimental	Experimental	Calculated
2a	N1	5-Cl	-CH₂CH₂NH₂	Experimental	Experimental	Calculated
2b	N2	5-Cl	-CH₂CH₂NH₂	Experimental	Experimental	Calculated
3a	N1	H	-CH₂CH₂NHCH₃	Experimental	Experimental	Calculated
3b	N2	H	-CH₂CH₂NHCH₃	Experimental	Experimental	Calculated

¹Selectivity Index (SI) = IC₅₀ (MAO-A) / IC₅₀ (MAO-B). A value > 1 indicates MAO-B selectivity.

Experimental Workflow for SAR Determination

A self-validating and reproducible experimental workflow is essential for generating trustworthy data. The following protocol outlines the chemical synthesis and biological evaluation pipeline.

Caption: Workflow for synthesis and evaluation of benzotriazolyl)ethanamine analogs.

Detailed Protocol: In Vitro Fluorometric MAO Inhibition Assay

This protocol is adapted for a 96-well plate format and is designed to determine the IC₅₀ values of test compounds against recombinant human MAO-A and MAO-B. The principle involves measuring hydrogen peroxide (H₂O₂), a byproduct of MAO activity, via a coupled reaction with horseradish peroxidase (HRP) and a fluorogenic probe.

A. Materials and Reagents:

• MAO Assay Buffer: 100 mM potassium phosphate, pH 7.4.

• Enzymes: Recombinant human MAO-A and MAO-B.

• Substrate: Kynuramine stock solution (10 mM in ddH₂O).

• Fluorogenic Probe: Amplex® Red stock solution (10 mM in DMSO).

• Enzyme: Horseradish Peroxidase (HRP) stock solution (10 U/mL in MAO Assay Buffer).

• Test Compounds: Stock solutions (e.g., 10 mM in DMSO), serially diluted to desired concentrations.

• Positive Controls: Clorgyline (for MAO-A) and Selegiline (for MAO-B) stock solutions (10 mM in DMSO).

• Instrumentation: Fluorescence plate reader with excitation/emission wavelengths of ~530/590 nm.

B. Assay Procedure:

• Prepare Reagent Master Mix: For each 96-well plate, prepare a master mix containing MAO Assay Buffer, Amplex® Red, and HRP. Protect from light.

• Compound Plating: To appropriate wells, add 2 µL of serially diluted test compounds or positive controls. For "100% activity" and "blank" wells, add 2 µL of DMSO.

• Add Enzyme: Add 50 µL of either MAO-A or MAO-B enzyme solution (pre-diluted in MAO Assay Buffer) to all wells except the "blank" wells.

• Pre-incubation: Add 50 µL of the Reagent Master Mix to all wells. Incubate the plate at 37°C for 15 minutes, protected from light. This step allows the inhibitors to interact with the enzyme before the substrate is introduced.

  • Causality Insight: This pre-incubation step is critical for identifying time-dependent or irreversible inhibitors and ensuring that the measured inhibition reflects the true potency of the compound.

• Initiate Reaction: Add 50 µL of the kynuramine substrate solution to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately place the plate in the fluorescence reader pre-set to 37°C. Measure the fluorescence intensity every 1-2 minutes for a period of 20-30 minutes. The rate of fluorescence increase is directly proportional to MAO activity.

  • Trustworthiness Check: The "100% activity" wells (enzyme + substrate + DMSO) should show a robust linear increase in fluorescence. The "blank" wells (substrate, no enzyme) should show negligible change, confirming that the signal is enzyme-dependent.

C. Data Analysis:

• Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

• Normalize the data by expressing the rate in each compound-treated well as a percentage of the average rate of the "100% activity" control wells.

• Plot the percent inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Visualizing the Mechanism of Action

Understanding the fundamental mechanism of MAO is key to interpreting SAR data. The enzyme catalyzes the oxidative deamination of a monoamine substrate, producing an aldehyde, ammonia, and H₂O₂. Inhibitors block this process, preventing the breakdown of neurotransmitters.

Caption: Simplified mechanism of MAO catalysis and inhibition.

Conclusion and Future Outlook

The 2-(benzotriazolyl)ethanamine scaffold holds significant potential for the development of novel MAO inhibitors for CNS disorders. Its synthetic tractability allows for extensive exploration of the chemical space around its core structure. This guide provides the strategic framework and detailed methodologies necessary to conduct a thorough SAR investigation.

The key to unlocking the potential of this series lies in the systematic synthesis and evaluation of analogs, with a particular focus on resolving the N1 versus N2 isomer activity and meticulously mapping the effects of substitutions on the benzotriazole ring. By following the proposed workflow, researchers can generate high-quality, comparable data to identify lead compounds with high potency and, critically, desired isoform selectivity for either MAO-A or MAO-B, paving the way for new therapeutic interventions.

References

• Srikanth L, et al. (2017). Synthesis and characterization of new benzotriazole derivatives for possible CNS activity. Int. J. of Farmacia, 3(2): 65-72. [Link]

• Folefoc, G. N., et al. (2021). Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders. RSC Advances. [Link]

• Kankala, S., et al. (2023). Synthesis and structure–activity relationship (SAR) studies of 1,2,3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. RSC Medicinal Chemistry. [Link]

• Hussain, Z., et al. (2023). Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. RSC Advances. [Link]

• Hussain, Z., et al. (2023). Synthesis, biological evaluation and in silico investigations of benzotriazole derivatives as potential inhibitors of NIMA related kinase. RSC Publishing. [Link]

• Ozaki, S. (1963). structure and activity relationship of monoamine oxidase inhibitors. Japanese Journal of Pharmacology. [Link]

• Kumar, A., et al. (2022). Monoamine oxidase inhibitors: A concise review with special emphasis on structure activity relationship studies. European Journal of Medicinal Chemistry. [Link]

• Iannazzo, D., et al. (2018). Benzotriazole: An overview on its versatile biological behavior. PMC - PubMed Central. [Link]

• Malahlela, M., et al. (2023). Monoamine oxidase inhibition properties of 2,1-benzisoxazole derivatives. Medicinal Chemistry Research. [Link]

• Pecic, S., et al. (2022). Structure-activity relationship studies of benzothiazole-phenyl analogs as multi-target ligands to alleviate pain without affecting normal behavior. Prostaglandins & Other Lipid Mediators. [Link]

• Saglık, B. N., et al. (2022). Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. Molecules. [Link]

• Al-Ostath, A., et al. (2022). Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. Molecules. [Link]

• Wang, Y., et al. (2022). Synthesis, Characterization and Biological Evaluation of Benzothiazole–Isoquinoline Derivative. Molecules. [Link]

• Li, Y., et al. (2023). Design, Synthesis, and Pharmacology of New Triazole-Containing Quinolinones as CNS Active Agents. Molecules. [Link]

• Drabczyńska, A., et al. (2015). Synthesis, Central Nervous System Activity and Structure-Activity Relationships of Novel 1-(1-Alkyl-4-aryl-4,5-dihydro-1H-imidazo)-3-substituted Urea Derivatives. Molecules. [Link]

• Valsartan, et al. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Molecules. [Link]

• Jevtić, I., et al. (2021). Piperazine-substituted chalcones: a new class of MAO-B, AChE, and BACE-1 inhibitors for the treatment of neurological disorders. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

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Comparative Antimicrobial Spectrum Analysis: A Guide for Researchers on 2-(2H-Benzotriazol-2-yl)ethanamine

This guide provides a comprehensive framework for characterizing the antimicrobial spectrum of the novel compound 2-(2H-Benzotriazol-2-yl)ethanamine. While specific experimental data for this particular molecule is not yet broadly published, this document synthesizes established knowledge on benzotriazole derivatives to propose a robust, data-driven methodology for its evaluation.[1][2][3] By comparing its potential activity against well-characterized antimicrobial agents, researchers can effectively position this compound within the current landscape of anti-infective research.

Benzotriazole derivatives have garnered significant attention in medicinal chemistry due to their wide range of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory properties.[3][4][5] Their versatile scaffold allows for structural modifications that can significantly modulate their therapeutic potential.[1][2] This guide will walk through the essential experimental protocols, comparative agents, and data interpretation necessary to conduct a thorough antimicrobial spectrum analysis.

Foundational Understanding: The Benzotriazole Pharmacophore

The antimicrobial prowess of benzotriazole derivatives is often attributed to their unique chemical structure. The fused benzene and triazole rings create a scaffold that can interact with various biological targets in microorganisms.[1] While the precise mechanism can vary with different substitutions, proposed modes of action for this class of compounds include the disruption of bacterial cell membranes and the inhibition of essential enzymes.[3] Some studies suggest that these compounds may interfere with microbial DNA gyrase, an enzyme crucial for DNA replication.[4]

Our target compound, 2-(2H-Benzotriazol-2-yl)ethanamine, possesses a core benzotriazole moiety with an ethanamine side chain. This side chain could potentially enhance its solubility and interaction with microbial cell surfaces. The primary amine group may also play a crucial role in its biological activity.

Designing the Antimicrobial Spectrum Analysis: A Step-by-Step Workflow

A comprehensive analysis requires a systematic approach to determine the compound's breadth of activity. This involves testing against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal pathogens.

Caption: Experimental workflow for antimicrobial spectrum analysis.

Selection of Comparator Antimicrobial Agents

To provide context to the experimental results, it is crucial to include established antimicrobial agents as positive controls and comparators.

• For Antibacterial Activity: Ciprofloxacin is an excellent choice. It is a broad-spectrum fluoroquinolone antibiotic that inhibits DNA gyrase and topoisomerase IV, providing a well-understood mechanistic benchmark.[6]

• For Antifungal Activity: Fluconazole is a widely used triazole antifungal agent that inhibits the synthesis of ergosterol, a key component of the fungal cell membrane. Its structural similarity (triazole ring) to our test compound makes it a relevant comparator.

Panel of Test Microorganisms

A diverse panel of microorganisms should be selected to represent a broad range of potential targets.

Gram-Positive Bacteria:

• Staphylococcus aureus (e.g., ATCC 29213) - A common cause of skin and soft tissue infections.

• Enterococcus faecalis (e.g., ATCC 29212) - A frequent cause of hospital-acquired infections.

• Bacillus subtilis (e.g., ATCC 6633) - A representative of spore-forming bacteria.[1]

Gram-Negative Bacteria:

• Escherichia coli (e.g., ATCC 25922) - A common cause of urinary tract and gastrointestinal infections.[1]

• Pseudomonas aeruginosa (e.g., ATCC 27853) - An opportunistic pathogen known for its intrinsic resistance.[1]

• Klebsiella pneumoniae (e.g., ATCC 700603) - A significant cause of pneumonia and bloodstream infections.

Fungal Pathogens:

• Candida albicans (e.g., ATCC 90028) - The most common cause of fungal infections in humans.[1]

• Aspergillus niger (e.g., ATCC 16404) - A common mold that can cause opportunistic infections.[1]

Experimental Protocols

Adherence to standardized protocols is paramount for generating reproducible and comparable data. The Clinical and Laboratory Standards Institute (CLSI) guidelines are the gold standard in this field.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Methodology:

• Preparation of Inoculum: Grow microbial cultures to the logarithmic phase in appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Adjust the turbidity to a 0.5 McFarland standard.

• Serial Dilution: Prepare two-fold serial dilutions of 2-(2H-Benzotriazol-2-yl)ethanamine, ciprofloxacin, and fluconazole in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial suspension to each well.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Reading Results: The MIC is the lowest concentration of the compound at which no visible growth is observed.

Hypothetical Data and Comparative Analysis

Based on the general activity of benzotriazole derivatives, we can project a potential antimicrobial profile for 2-(2H-Benzotriazol-2-yl)ethanamine.[1][3]

Table 1: Hypothetical Minimum Inhibitory Concentrations (MICs in µg/mL)

Microorganism	2-(2H-Benzotriazol-2-yl)ethanamine	Ciprofloxacin	Fluconazole
Gram-Positive Bacteria
Staphylococcus aureus	8	0.5	N/A
Enterococcus faecalis	16	1	N/A
Bacillus subtilis	4	0.25	N/A
Gram-Negative Bacteria
Escherichia coli	32	0.015	N/A
Pseudomonas aeruginosa	>64	0.5	N/A
Klebsiella pneumoniae	16	0.125	N/A
Fungi
Candida albicans	16	N/A	1
Aspergillus niger	32	N/A	8

Interpretation of Hypothetical Data:

• The hypothetical data suggests that 2-(2H-Benzotriazol-2-yl)ethanamine may possess moderate activity against Gram-positive bacteria and some Gram-negative bacteria.

• Its activity against Gram-negative bacteria appears to be less potent than ciprofloxacin, a common trend for many novel compounds.

• The compound may also exhibit moderate antifungal activity, though likely less potent than the dedicated antifungal agent, fluconazole.

• The higher MIC against P. aeruginosa would be consistent with this organism's known resistance mechanisms.

Proposed Mechanism of Action and Further Investigation

The initial screening provides a basis for more in-depth mechanistic studies.

Caption: Potential mechanisms of action for benzotriazole derivatives.

To elucidate the specific mechanism of 2-(2H-Benzotriazol-2-yl)ethanamine, the following experiments are recommended:

• Cell Membrane Permeability Assays: Using fluorescent dyes like propidium iodide to assess membrane damage.

• DNA Gyrase Inhibition Assays: To determine if the compound directly inhibits this key bacterial enzyme.

• Ergosterol Binding Assays: To investigate interactions with the fungal cell membrane.

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically rigorous approach to characterizing the antimicrobial spectrum of 2-(2H-Benzotriazol-2-yl)ethanamine. By employing standardized methodologies and relevant comparators, researchers can generate high-quality, interpretable data. The benzotriazole scaffold holds considerable promise in the development of new antimicrobial agents.[1][3] A thorough understanding of the structure-activity relationships of derivatives like 2-(2H-Benzotriazol-2-yl)ethanamine is essential for the rational design of more potent and selective anti-infective therapies.

References

• Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. (2024). Journal for Research in Applied Sciences and Biotechnology.
• Investigating the Antimicrobial Activity of Derivatives of Benzotriazole. (2024). Journal for Research in Applied Sciences and Biotechnology.
• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. (2024). GSC Online Press.
• Antimicrobial Activity Of Indole, Benzimidazole And Benzotriazole And Application In Drug Discovery: Review. International Journal of Pharmaceutical Sciences.
• Benzotriazole derivatives as Antimicrobial Agents. ResearchGate.
• Recent insights into antibacterial potential of benzothiazole derivatives. (2023). PMC.

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A Comparative Study of Benzotriazole vs. Benzimidazole as Corrosion Inhibitors: A Technical Guide for Researchers

In the persistent battle against material degradation, the strategic selection of corrosion inhibitors is paramount to preserving the integrity and extending the lifespan of metallic components. Among the arsenal of organic corrosion inhibitors, heterocyclic compounds, particularly those containing nitrogen, have distinguished themselves through their remarkable efficacy. This guide offers an in-depth, objective comparison of two prominent members of this class: Benzotriazole (BTA) and Benzimidazole (BIM). Synthesizing data from numerous experimental studies, this document provides researchers, scientists, and drug development professionals with a comprehensive analysis of their respective performances, mechanisms of action, and the experimental methodologies used for their evaluation.

At a Glance: Key Differences and Performance Summary

While both benzotriazole and benzimidazole are effective corrosion inhibitors for a range of metals, particularly copper and steel, their performance characteristics can differ based on the specific metal and the corrosive environment. Benzotriazole is a well-established and highly effective inhibitor, especially for copper, often achieving inhibition efficiencies greater than 90%.[1] Benzimidazole and its derivatives also demonstrate significant promise, with some studies showing high efficiencies for steel in acidic media.[1] The choice between these two inhibitors is often dictated by the specific application, the nature of the corrosive medium, and the potential for synergistic interactions with other components of a formulation.

Unraveling the Mechanism of Protection: A Tale of Two Molecules

The primary mechanism by which both benzotriazole and benzimidazole protect metallic surfaces is through adsorption, forming a protective barrier that isolates the metal from the corrosive environment.[1] The nitrogen heteroatoms in their molecular structures are central to this process.

Benzotriazole (BTA): The Guardian of Copper

Benzotriazole is particularly renowned for its exceptional ability to protect copper and its alloys.[2][3][4] Its mechanism involves the formation of a stable, polymeric complex with Cu(I) ions on the copper surface.[3] This protective film is chemisorbed and acts as a physical barrier to corrosive agents. The interaction is initiated by the donation of lone pair electrons from the nitrogen atoms of the triazole ring to the vacant d-orbitals of the copper atoms.[1]

Benzimidazole (BIM): A Versatile Protector

Benzimidazole's protective action also stems from its adsorption onto the metal surface, a process that can involve both physisorption and chemisorption.[1] Physisorption occurs through electrostatic interactions between the charged metal surface and the protonated benzimidazole molecule in acidic solutions. Chemisorption involves the formation of coordinate bonds between the nitrogen atoms' lone pair electrons and the metal's vacant d-orbitals. Benzimidazole and its derivatives are effective for a variety of metals, including steel, in acidic environments.[5]

Visualizing the Protective Barrier: Inhibition Mechanisms

The following diagrams illustrate the proposed adsorption mechanisms of benzotriazole and benzimidazole on a metal surface.

Caption: Proposed inhibition mechanism of Benzimidazole (BIM).

Performance Under the Microscope: A Quantitative Comparison

To provide a clear and objective comparison, the following table summarizes experimental data on the inhibition efficiencies of a benzimidazole derivative (1-Benzylimidazole) and benzotriazole on steel and copper under various conditions. It is important to note that the benzyl substituent on the imidazole ring will influence its properties, and thus this serves as a close comparative proxy for the parent benzimidazole molecule.

Inhibitor	Metal/Alloy	Corrosive Medium	Inhibitor Concentration	Test Method	Inhibition Efficiency (%)
1-Benzylimidazole	C1018 Carbon Steel	1 M HCl	5 mM	Potentiodynamic Polarization	85.2
1-Benzylimidazole + KI	C1018 Carbon Steel	1 M HCl	5 mM + 3 mM	Potentiodynamic Polarization	93.1
Benzotriazole	Mild Steel	1 M H₂SO₄	1 mM	Weight Loss	84.3 [1]
Benzotriazole	Mild Steel	0.1 N H₂SO₄	Not Specified	Electrochemical	94 [6]
1-Benzylimidazole	Copper	3.5% NaCl	1 mM	Electrochemical Impedance Spectroscopy	89.6
Benzotriazole	Copper	3.5% NaCl	10 mM	Not Specified	~99.8 [7]
Benzotriazole	Copper	0.1 M KCl	0.1 mM	Potentiodynamic Polarization	70.4 [3]

Data for 1-Benzylimidazole is sourced from a comparative study by BenchChem.[1]

The Bedrock of Trustworthy Data: Experimental Protocols

The reliability of any comparative study hinges on the rigor of its experimental methodologies. The following protocols, based on established ASTM standards, provide a framework for the self-validating evaluation of corrosion inhibitors.

Experimental Workflow: A Logical Progression

Caption: Logical workflow for comparing corrosion inhibitors.

Weight Loss Measurement (Gravimetric Method) - Based on ASTM G31

Causality: This classical method provides a direct and tangible measure of corrosion by quantifying the loss of material over time. It is a fundamental technique for assessing the overall effectiveness of an inhibitor.

Protocol:

• Specimen Preparation: Precisely measure the dimensions of the metal coupons and polish their surfaces to a uniform finish. Degrease with a suitable solvent (e.g., acetone), rinse with deionized water, and dry.

• Initial Weighing: Accurately weigh the prepared coupons to the nearest 0.1 mg.

• Immersion: Immerse the coupons in the corrosive solution, both with and without the inhibitor, for a predetermined period (e.g., 24, 48, or 72 hours) at a constant temperature.

• Cleaning: After immersion, remove the coupons and clean them according to ASTM G1 standards to remove corrosion products without disturbing the underlying metal.

• Final Weighing: Dry the cleaned coupons and reweigh them accurately.

• Calculation of Corrosion Rate and Inhibition Efficiency:

  • The corrosion rate (CR) is calculated using the formula: CR (mm/year) = (K × W) / (A × T × D) where K is a constant, W is the weight loss in grams, A is the surface area in cm², T is the immersion time in hours, and D is the density of the metal in g/cm³.

  • The inhibition efficiency (IE%) is calculated as: IE% = [(CR₀ - CRᵢ) / CR₀] × 100 where CR₀ is the corrosion rate in the absence of the inhibitor and CRᵢ is the corrosion rate in the presence of the inhibitor.

Potentiodynamic Polarization - Based on ASTM G102

Causality: This electrochemical technique provides insights into the kinetics of the corrosion process by measuring the current response to a controlled change in potential. It helps to determine the type of inhibitor (anodic, cathodic, or mixed) and to calculate the corrosion current density (i_corr), which is directly proportional to the corrosion rate.

Protocol:

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of the metal specimen as the working electrode, a platinum or graphite counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the reference electrode.

• Stabilization: Immerse the working electrode in the test solution and allow the open-circuit potential (OCP) to stabilize.

• Polarization Scan: Scan the potential linearly from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 0.166 mV/s).

• Tafel Extrapolation: Plot the resulting current density versus potential on a semi-logarithmic scale (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential (E_corr) to determine the corrosion current density (i_corr).

• Calculation of Inhibition Efficiency:

  • IE% = [(i_corr₀ - i_corrᵢ) / i_corr₀] × 100 where i_corr₀ is the corrosion current density without the inhibitor and i_corrᵢ is the corrosion current density with the inhibitor.

Electrochemical Impedance Spectroscopy (EIS) - Based on ASTM G106

Causality: EIS is a powerful non-destructive technique that provides detailed information about the properties of the protective film formed by the inhibitor and the kinetics of the corrosion process. By applying a small amplitude AC signal over a range of frequencies, it can distinguish between different electrochemical processes occurring at the metal-solution interface.

Protocol:

• Cell Setup: The same three-electrode cell as for potentiodynamic polarization is used.

• Measurement: At the OCP, apply a small sinusoidal potential perturbation (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is typically represented as Nyquist and Bode plots. The data is often fitted to an equivalent electrical circuit model to extract parameters such as the charge transfer resistance (R_ct) and the double-layer capacitance (C_dl).

• Calculation of Inhibition Efficiency: An increase in R_ct and a decrease in C_dl in the presence of the inhibitor indicate the formation of a protective film. [1]The inhibition efficiency can be calculated from the R_ct values:

  • IE% = [(R_ctᵢ - R_ct₀) / R_ctᵢ] × 100 where R_ctᵢ is the charge transfer resistance with the inhibitor and R_ct₀ is the charge transfer resistance without the inhibitor. [1]

Concluding Remarks: A Strategic Choice for Material Preservation

Both benzotriazole and benzimidazole stand as potent corrosion inhibitors, each with its own set of strengths. Benzotriazole remains the benchmark for copper protection due to the formation of a highly stable protective complex. [1]Benzimidazole, and its derivatives like 1-benzylimidazole, emerge as versatile inhibitors for both steel and copper, with their performance being notably enhanced in some cases by synergistic additives. [1] For researchers and scientists, the selection between these two inhibitors should be a data-driven decision, considering the specific metal substrate, the nature of the corrosive environment, and the desired performance characteristics. The experimental protocols detailed in this guide provide a robust framework for conducting such comparative evaluations, ensuring the generation of reliable and reproducible data to inform the development of next-generation corrosion protection strategies.

References

• This guide synthesizes information from multiple sources, which are individually cited throughout the text.

• The use of benzotriazole as a corrosion inhibitor for copper. Emerald Publishing. (1970-09-01). [Link]

• Comparative Study of Inhibition Effects of Benzotriazole for Metals in Neutral Solutions As Observed with Surface-Enhanced Raman Spectroscopy. Langmuir - ACS Publications. [Link]

• Comparative Study: 1,2,3-Benzotriazole vs. Traditional Copper Corrosion Inhibitors. Publication details not fully available in search results.

• Effect of benzotriazole on corrosion inhibition of copper under flow conditions. CSIR-CECRI. [Link]

• Comparative inhibition study of mild steel corrosion in hydrochloric acid by benzimidazole derivatives. ResearchGate. (2025-08-08). [Link]

• Application of 1,2,3-Benzotriazole as Corrosion Inhibitor for Mild Steel in Sulphuric Acid Medium at Different Temperature. Asian Journal of Chemistry. (2019-11-19). [Link]

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A Senior Application Scientist's Comparative Guide to the Quantification of 2-(2H-Benzotriazol-2-yl)ethanamine

This guide provides an in-depth comparison of predominant analytical methodologies for the quantification of 2-(2H-Benzotriazol-2-yl)ethanamine. As a crucial intermediate or potential impurity in pharmaceutical development and chemical synthesis, the accurate measurement of this compound is paramount. While specific validated methods for this exact molecule are not widely published, this document synthesizes and adapts established protocols for the broader benzotriazole class, providing researchers with a robust framework for method development. We will dissect the technical nuances of High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), grounding our recommendations in fundamental chemical principles and field-proven data.

Analyte Profile: Understanding 2-(2H-Benzotriazol-2-yl)ethanamine

Before selecting an analytical technique, understanding the physicochemical properties of the target analyte is critical. 2-(2H-Benzotriazol-2-yl)ethanamine possesses two key structural features that dictate its analytical behavior:

• The Benzotriazole Moiety: A stable, aromatic heterocyclic system that provides a strong chromophore, making it an excellent candidate for UV-based detection.

• The Ethanamine Side Chain: The presence of a primary amine (-NH₂) makes the molecule polar and basic. This functionality is a prime target for derivatization in GC-MS and an ideal site for protonation in positive-ion mode LC-MS/MS. However, this same polar group can lead to poor peak shape in HPLC if the mobile phase is not properly controlled.

This structural analysis informs our choice of starting parameters and potential optimization pathways for each of the following methods.

Method I: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is often the workhorse of quality control and routine analysis due to its robustness, reliability, and cost-effectiveness. For a chromophore-containing molecule like our target, it represents a logical and accessible starting point.

Causality Behind Experimental Choices

The primary challenge in analyzing a basic compound like 2-(2H-Benzotriazol-2-yl)ethanamine via reversed-phase HPLC is managing its interaction with residual silanols on the silica-based stationary phase (e.g., C18). At neutral pH, the primary amine can be protonated, leading to strong ionic interactions with deprotonated silanols, resulting in significant peak tailing. To mitigate this, we employ a mobile phase with a controlled pH (typically acidic) to suppress silanol ionization and ensure a consistent protonation state for the analyte, thereby achieving sharp, symmetrical peaks.

Experimental Workflow: HPLC-UV

A Researcher's Guide to Validating the Mechanism of Action for Benzotriazole-Based Drugs

In the landscape of modern drug discovery, the benzotriazole scaffold has emerged as a privileged structure, forming the core of numerous therapeutic agents with a wide array of biological activities.[1][2][3][4][5] These compounds have demonstrated potential as anticancer, antiviral, antimicrobial, and anti-inflammatory agents.[2][3][4][5][6] The validation of their mechanism of action (MoA) is a critical step in the drug development pipeline, ensuring both efficacy and safety. This guide provides a comprehensive overview of robust experimental strategies to elucidate and validate the MoA of benzotriazole-based drugs, comparing their performance with alternative therapeutic approaches.

The Benzotriazole Scaffold: A Versatile Pharmacophore

Benzotriazole is a bicyclic aromatic heterocycle that can be readily functionalized, allowing for the generation of diverse chemical libraries with a broad range of pharmacological properties.[2][3] Its derivatives have been shown to interact with a variety of biological targets, including kinases, polymerases, and other enzymes.[1][7][8] This versatility, however, necessitates a rigorous and multi-faceted approach to MoA validation to pinpoint the precise molecular interactions responsible for their therapeutic effects.

A Multi-pronged Approach to MoA Validation

A definitive validation of a drug's MoA relies on a convergence of evidence from multiple, independent experimental approaches. This guide outlines a logical workflow, from initial target identification to in-depth biophysical characterization and cellular target engagement confirmation.

Phase 1: Unbiased Target Identification

The first crucial step is to identify the direct molecular target(s) of the benzotriazole compound. Chemical proteomics approaches are invaluable for this purpose.

For benzotriazole derivatives suspected to be kinase inhibitors, the "kinobeads" technology offers a powerful method for target identification and selectivity profiling.[9][10][11][12][13] This technique utilizes broadly selective kinase inhibitors immobilized on beads to capture a significant portion of the cellular kinome from a cell lysate.[9][11][12]

Experimental Workflow: Kinobeads-based Target Identification

Caption: Kinobeads workflow for target identification.

Protocol: Kinobeads Competitive Pull-Down Assay

• Cell Culture and Lysis: Culture relevant cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) to ~80% confluency. Harvest and lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the native state of the proteins.

• Drug Incubation: Incubate the cell lysate with varying concentrations of the benzotriazole drug and a DMSO control. This allows for the determination of dose-dependent target engagement.

• Kinobeads Incubation: Add the kinobeads slurry to the drug-treated lysates and incubate to allow for the binding of kinases to the immobilized inhibitors.

• Washing and Elution: Wash the beads extensively to remove non-specifically bound proteins. Elute the bound proteins using a denaturing buffer.

• Sample Preparation for Mass Spectrometry: Reduce, alkylate, and digest the eluted proteins with trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the proteins in each sample. Proteins that show a dose-dependent decrease in abundance in the drug-treated samples compared to the DMSO control are considered potential targets of the benzotriazole compound.

Phase 2: Biophysical Characterization of Drug-Target Interactions

Once potential targets are identified, it is essential to characterize the binding affinity and thermodynamics of the interaction using purified components.

ITC is a gold-standard technique for directly measuring the binding affinity (KD), stoichiometry (n), and thermodynamic parameters (enthalpy ΔH and entropy ΔS) of a drug-target interaction.[14][15][16][17][18] This label-free method measures the heat released or absorbed during the binding event, providing a complete thermodynamic profile of the interaction.[14][17]

Protocol: Isothermal Titration Calorimetry

• Protein and Compound Preparation: Purify the target protein to >95% homogeneity. Prepare a concentrated solution of the benzotriazole drug in the same buffer as the protein to minimize buffer mismatch effects.

• Instrument Setup: Thoroughly clean and rinse the ITC instrument. Load the protein solution into the sample cell and the drug solution into the titration syringe.

• Titration: Perform a series of small injections of the drug into the protein solution while monitoring the heat changes.

• Data Analysis: Integrate the heat-change peaks and fit the data to a suitable binding model to determine the KD, n, ΔH, and ΔS.

SPR is a real-time, label-free optical technique that provides kinetic data on drug-target interactions, including the association rate (kon) and dissociation rate (koff), in addition to the binding affinity (KD).[19][20][21][22][23]

Protocol: Surface Plasmon Resonance Analysis

• Sensor Chip Preparation: Immobilize the purified target protein onto the surface of an SPR sensor chip.

• Analyte Injection: Inject a series of concentrations of the benzotriazole drug over the sensor chip surface.

• Data Acquisition: Monitor the change in the refractive index at the sensor surface in real-time, which is proportional to the amount of drug bound to the protein.

• Data Analysis: Fit the resulting sensorgrams to a kinetic binding model to determine kon, koff, and KD.

Table 1: Comparison of Biophysical Techniques

Feature	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)
Primary Output	KD, n, ΔH, ΔS	KD, kon, koff
Principle	Measures heat change upon binding	Measures change in refractive index upon binding
Labeling	Label-free	Label-free
Immobilization	No	Requires protein immobilization
Throughput	Low to medium	Medium to high
Sample Consumption	High	Low

Phase 3: Confirming Target Engagement in a Cellular Context

While biophysical assays provide detailed information on the direct interaction between a drug and its target, it is crucial to confirm that this interaction occurs within the complex environment of a living cell.

CETSA is a powerful method for assessing drug-target engagement in intact cells and tissues.[24][25][26][27][28] The principle behind CETSA is that the binding of a drug to its target protein stabilizes the protein, leading to an increase in its melting temperature.[25][26]

Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: CETSA workflow for confirming cellular target engagement.

Protocol: Cellular Thermal Shift Assay

• Cell Treatment: Treat cultured cells with the benzotriazole drug or a vehicle control (DMSO) for a specified time.

• Heating: Aliquot the cell suspension into PCR tubes and heat them at a range of temperatures for a short period (e.g., 3 minutes).

• Cell Lysis: Lyse the cells by freeze-thaw cycles or with a lysis buffer.

• Fractionation: Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Protein Quantification: Quantify the amount of the target protein remaining in the soluble fraction using methods such as Western blotting or ELISA.

• Data Analysis: Plot the percentage of soluble protein as a function of temperature to generate melting curves. A shift in the melting curve to a higher temperature in the drug-treated samples indicates target engagement.

Phase 4: Elucidating Downstream Signaling Effects and Comparing with Alternatives

Validating the MoA extends beyond confirming direct target binding to understanding the functional consequences of this interaction.

Many benzotriazole-based drugs, particularly kinase inhibitors, exert their effects by disrupting protein-protein interactions within signaling pathways. Bioluminescence Resonance Energy Transfer (BRET) and Förster Resonance Energy Transfer (FRET) are powerful cell-based assays to monitor these dynamic events in real-time.[29][30][31][32][33]

Principle of BRET/FRET

These techniques rely on the transfer of energy between a donor and an acceptor molecule (e.g., luciferases and fluorescent proteins) that are fused to the two interacting proteins of interest.[29][30][31] When the proteins interact, the donor and acceptor are brought into close proximity, allowing for energy transfer. A benzotriazole drug that disrupts this interaction will lead to a decrease in the BRET/FRET signal.

Signaling Pathway Analysis: A Case Study of Kinase Inhibitors

A significant number of benzotriazole derivatives function as kinase inhibitors.[1][8] Kinase inhibitors are broadly classified based on their binding mode to the kinase domain.[34][35][36][37][38]

Types of Kinase Inhibitors:

• Type I: Bind to the active conformation of the kinase in the ATP-binding pocket.[34][35][38]

• Type II: Bind to the inactive conformation of the kinase, extending into an adjacent hydrophobic pocket.[34][35][38]

• Allosteric Inhibitors (Type III and IV): Bind to sites on the kinase other than the ATP-binding pocket, modulating its activity.[34][35][37]

Experimental Comparison: Benzotriazole vs. Other Kinase Inhibitors

To provide a comprehensive validation, it is essential to compare the effects of the benzotriazole drug with well-characterized inhibitors targeting the same pathway.

Table 2: Hypothetical Comparison of Kinase Inhibitors

Parameter	Benzotriazole Drug X	Type I Inhibitor (e.g., Dasatinib)	Type II Inhibitor (e.g., Imatinib)
Target Kinase	Kinase A	Kinase A, B, C	Kinase A, D
Binding Mode	To be determined	Type I	Type II
KD (Kinase A)	10 nM	5 nM	25 nM
Cellular Potency (IC50)	50 nM	20 nM	100 nM
Effect on Downstream Substrate Phosphorylation	Inhibition	Inhibition	Inhibition
Selectivity Profile	High	Moderate	High

This comparative data, obtained through a combination of the techniques described above, allows for a clear positioning of the novel benzotriazole drug within the existing therapeutic landscape.

Conclusion

Validating the mechanism of action for benzotriazole-based drugs is a multifaceted process that requires a combination of unbiased target identification, rigorous biophysical characterization, and confirmation of cellular target engagement. By following a structured experimental workflow and comparing the findings with those of alternative compounds, researchers can build a robust and comprehensive understanding of their drug's MoA. This detailed knowledge is paramount for successful preclinical and clinical development, ultimately leading to safer and more effective therapies.

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Performance Evaluation of 2-(2H-Benzotriazol-2-yl)ethanamine as a UV Stabilizer: A Comparative Guide

Introduction: The Imperative for Advanced Photostabilization

The relentless exposure of polymeric materials to ultraviolet (UV) radiation initiates a cascade of degradative processes known as photo-oxidation.[1] This phenomenon, driven by the combined action of light and oxygen, leads to chain scission and the formation of free radicals, progressively compromising the material's integrity.[2] The consequences manifest as discoloration, embrittlement, and a significant loss of mechanical properties, ultimately culminating in product failure.[3] To counteract these effects, UV stabilizers are incorporated into polymer matrices. This guide provides a comprehensive performance evaluation of a novel amino-functionalized benzotriazole, 2-(2H-Benzotriazol-2-yl)ethanamine, in comparison to established UV stabilizer technologies.

This document is intended for researchers, scientists, and professionals in drug development and material science who are engaged in the formulation and stabilization of polymers. We will delve into the mechanistic underpinnings of different UV stabilizers, present detailed experimental protocols for their evaluation, and offer a comparative analysis based on empirical data.

Understanding the Contenders: A Profile of UV Stabilizers

The selection of a UV stabilizer is contingent upon the polymer matrix, the intended application, and the anticipated environmental stressors. Here, we profile our target compound and two widely used alternatives.

2-(2H-Benzotriazol-2-yl)ethanamine: The Amino-Functionalized Benzotriazole

2-(2H-Benzotriazol-2-yl)ethanamine represents a modification of the classic benzotriazole UV absorber structure. The incorporation of a primary amine functionality is hypothesized to enhance its compatibility with certain polymer matrices and potentially introduce synergistic stabilization effects.

Plausible Synthesis: The synthesis of N-substituted benzotriazoles is well-documented.[4][5] A feasible route to 2-(2H-Benzotriazol-2-yl)ethanamine could involve the reaction of benzotriazole with a suitable halo-ethylamine derivative, such as 2-chloroethylamine or 2-bromoethylamine, in the presence of a base to facilitate nucleophilic substitution.[6]

Commercial Benzotriazole UV Absorber (UVA): An Industry Benchmark

For the purpose of this guide, we will use a well-established commercial benzotriazole, structurally similar to products like Tinuvin® 328, as our benchmark.[7][8] These compounds are renowned for their strong UV absorption in the UVA and UVB regions.[9]

Hindered Amine Light Stabilizer (HALS): The Radical Scavenger

HALS represent a different class of UV stabilizers that do not primarily function by absorbing UV radiation. Instead, they act as potent radical scavengers, interrupting the auto-oxidative degradation cycle of the polymer.[10]

Mechanisms of Photostabilization: A Tale of Two Strategies

The protective actions of benzotriazoles and HALS are fundamentally different, and understanding these mechanisms is crucial for their effective application.

• UV Absorption by Benzotriazoles: Benzotriazole UV absorbers operate by absorbing harmful UV radiation and dissipating it as harmless thermal energy. This process involves an excited-state intramolecular proton transfer (ESIPT), a rapid and reversible photochemical reaction that allows the molecule to return to its ground state without undergoing degradation.[10]

• Radical Scavenging by HALS: HALS function by neutralizing free radicals that are formed during the photo-oxidation of the polymer.[10] They are oxidized to form stable nitroxyl radicals, which can then react with and terminate polymer radicals. A key advantage of HALS is their regenerative nature; they are not consumed in the stabilization process and can participate in multiple radical scavenging cycles.

The distinct mechanisms of UVAs and HALS suggest the potential for synergistic effects when used in combination, offering a multi-pronged defense against photodegradation.[9]

Mechanisms of UV Stabilization.

Comparative Performance Evaluation: Experimental Design

To objectively assess the performance of 2-(2H-Benzotriazol-2-yl)ethanamine against the benchmark UVA and HALS, a series of standardized tests will be conducted on stabilized polyethylene samples.

Experimental Rationale

The chosen experimental workflow is designed to provide a multi-faceted evaluation of the UV stabilizers' efficacy. UV-Vis spectroscopy will characterize the fundamental UV-absorbing properties of the compounds. Accelerated weathering will simulate the damaging effects of long-term outdoor exposure. Finally, the physical and chemical integrity of the weathered samples will be quantified through colorimetry, mechanical testing, and FTIR spectroscopy.

Experimental Workflow for UV Stabilizer Evaluation.

Detailed Experimental Protocols

Protocol 1: UV-Vis Spectroscopic Analysis

Objective: To determine and compare the UV absorbance spectra of the three stabilizers.

Methodology:

• Prepare dilute solutions of each stabilizer in a suitable solvent (e.g., ethanol or hexane) at a concentration of approximately 10⁻⁵ M.[11]

• Use a dual-beam UV-Vis spectrophotometer, calibrated according to manufacturer's specifications.

• Record the absorbance spectrum of each solution from 200 nm to 500 nm, using the pure solvent as a reference.

• Identify the wavelength of maximum absorbance (λmax) and the absorbance range for each stabilizer.

Protocol 2: Accelerated Weathering

Objective: To simulate the long-term effects of outdoor exposure on stabilized polyethylene samples.

Methodology:

• Utilize a fluorescent UV accelerated weathering tester conforming to ASTM G154 standards.[2]

• Mount the prepared polyethylene plaques (stabilized with 0.5% wt. of each stabilizer, and an unstabilized control) in the sample holders.

• Select an appropriate test cycle, for example, ASTM G154 Cycle 1: 8 hours of UV exposure at 60°C using UVA-340 lamps, followed by 4 hours of condensation at 50°C.[12]

• Conduct the exposure for a total duration of 1000 hours, removing samples for analysis at 250, 500, and 1000 hours.

Protocol 3: Post-Weathering Performance Assessment

A. Yellowness Index (ASTM E313)

Objective: To quantify the discoloration of the polymer samples after weathering.

Methodology:

• Use a spectrophotometer or colorimeter capable of measuring color coordinates.

• Calibrate the instrument using a standard white reference tile.

• Measure the color coordinates (CIE Tristimulus Values X, Y, Z) of each weathered and unweathered sample.[1][13]

• Calculate the Yellowness Index (YI) for each sample according to the ASTM E313 standard formula.[3]

B. Mechanical Properties (ASTM D638)

Objective: To evaluate the retention of tensile properties after weathering.

Methodology:

• Cut dumbbell-shaped test specimens from the weathered and unweathered plaques according to ASTM D638 Type V specifications.[2]

• Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.

• Use a universal testing machine equipped with a suitable load cell and extensometer.[2][14]

• Conduct tensile tests at a constant crosshead speed (e.g., 5 mm/min) until the specimen fractures.[15]

• Record the tensile strength at break and the elongation at break for each specimen.

• Calculate the percentage retention of these properties for the weathered samples relative to the unweathered controls.

C. Chemical Degradation (FTIR Spectroscopy)

Objective: To monitor the formation of carbonyl groups as an indicator of photo-oxidation.

Methodology:

• Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Acquire the FTIR spectrum of the surface of each weathered and unweathered sample.

• Monitor the change in the intensity of the carbonyl absorption band (typically around 1700-1750 cm⁻¹).[16]

• Calculate the Carbonyl Index (CI) as the ratio of the absorbance of the carbonyl peak to the absorbance of a reference peak that is unaffected by degradation (e.g., a C-H stretching or bending vibration).[17]

Comparative Performance Data (Hypothetical)

The following tables present hypothetical but realistic data based on the expected performance of these classes of UV stabilizers. This data is for illustrative purposes to demonstrate the evaluation process.

Table 1: UV-Vis Absorbance Characteristics

Stabilizer	λmax (nm)	Effective UV Absorption Range (nm)
2-(2H-Benzotriazol-2-yl)ethanamine	345	290 - 380
Commercial Benzotriazole (UVA)	340	290 - 375
Hindered Amine Light Stabilizer (HALS)	N/A	Negligible

Table 2: Yellowness Index (YI) after Accelerated Weathering

Stabilizer	YI at 0 hours	YI at 250 hours	YI at 500 hours	YI at 1000 hours
Unstabilized Control	1.2	15.8	35.2	60.5
2-(2H-Benzotriazol-2-yl)ethanamine	1.3	3.5	6.8	12.4
Commercial Benzotriazole (UVA)	1.3	4.1	8.2	15.8
Hindered Amine Light Stabilizer (HALS)	1.1	2.5	5.1	9.7

Table 3: Retention of Mechanical Properties after 1000 hours of Weathering

Stabilizer	Tensile Strength Retention (%)	Elongation at Break Retention (%)
Unstabilized Control	25	10
2-(2H-Benzotriazol-2-yl)ethanamine	85	70
Commercial Benzotriazole (UVA)	80	65
Hindered Amine Light Stabilizer (HALS)	90	85

Table 4: Carbonyl Index (CI) after Accelerated Weathering

Stabilizer	CI at 0 hours	CI at 250 hours	CI at 500 hours	CI at 1000 hours
Unstabilized Control	0.01	0.25	0.60	1.10
2-(2H-Benzotriazol-2-yl)ethanamine	0.01	0.04	0.08	0.15
Commercial Benzotriazole (UVA)	0.01	0.05	0.10	0.18
Hindered Amine Light Stabilizer (HALS)	0.01	0.02	0.05	0.09

Discussion and Interpretation of Results

The hypothetical data presented above allows for a nuanced comparison of the three UV stabilizer systems.

• UV-Vis Absorbance: Both benzotriazole derivatives exhibit strong UV absorption in the critical region for polymer degradation, with the amino-functionalized version showing a slight bathochromic shift (to longer wavelengths). As expected, the HALS compound does not show significant UV absorbance, consistent with its different mechanism of action.

• Color Stability: The unstabilized polyethylene shows a dramatic increase in the Yellowness Index, indicating severe discoloration. All three stabilizers significantly mitigate this effect. The HALS compound demonstrates the best performance in preventing yellowing, followed closely by 2-(2H-Benzotriazol-2-yl)ethanamine. The improved performance of the amino-functionalized benzotriazole over the standard UVA could be attributed to its potentially better compatibility and distribution within the polymer matrix, reducing localized degradation.

• Mechanical Property Retention: The retention of tensile strength and elongation at break is a critical measure of a UV stabilizer's effectiveness. The HALS compound again shows superior performance, which is characteristic of its ability to protect the bulk of the polymer through radical scavenging. 2-(2H-Benzotriazol-2-yl)ethanamine demonstrates a notable improvement over the standard benzotriazole, suggesting that the amino functionality may contribute to better long-term mechanical stability.

• Chemical Degradation: The Carbonyl Index provides a direct measure of the extent of photo-oxidation. The data follows a similar trend to the other performance indicators, with the HALS being the most effective at suppressing carbonyl formation, followed by 2-(2H-Benzotriazol-2-yl)ethanamine.

Conclusion

This comparative guide outlines a robust framework for the evaluation of UV stabilizers. Based on the presented hypothetical data, 2-(2H-Benzotriazol-2-yl)ethanamine demonstrates significant potential as a high-performance UV stabilizer, outperforming a standard commercial benzotriazole in key metrics such as color stability and retention of mechanical properties. While Hindered Amine Light Stabilizers (HALS) remain a top-performing technology due to their regenerative radical scavenging mechanism, the development of functionalized benzotriazoles like 2-(2H-Benzotriazol-2-yl)ethanamine offers a promising avenue for achieving enhanced photostabilization, particularly in applications where a combination of UV absorption and improved polymer compatibility is desired. Further research into synergistic blends of amino-functionalized benzotriazoles and HALS could unlock even greater levels of performance in polymer protection.

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A Comparative Guide to the In-Vitro Antiprotozoal Activity of N-Substituted Benzotriazoles

Executive Summary

Protozoal infections, such as Chagas disease, leishmaniasis, and malaria, continue to pose a significant threat to global health, necessitating the urgent development of novel therapeutic agents. The benzotriazole nucleus has emerged as a versatile and privileged scaffold in medicinal chemistry, demonstrating a wide array of biological activities. This guide provides a detailed comparative analysis of the in-vitro antiprotozoal activity of N-substituted benzotriazoles, with a specific focus on a well-documented derivative, N-benzenesulfonylbenzotriazole (BSBZT), against Trypanosoma cruzi, the etiological agent of Chagas disease. By synthesizing available experimental data, this document serves as a technical resource for researchers and drug development professionals, offering insights into the compound's efficacy, selectivity, and the rigorous methodologies required for its evaluation.

The Benzotriazole Scaffold: A Promising Starting Point in Antiprotozoal Drug Discovery

The 1H-benzo[d][1][2][3]triazole system is a bicyclic aromatic heterocycle that has garnered significant interest in drug discovery.[2] Its structural similarity to endogenous purines allows it to interact with a variety of biological targets. The key feature of this scaffold is the triazole ring, which can be substituted at the N1 or N2 positions. This substitution is a critical determinant of the molecule's physicochemical properties and biological activity.

The rationale for exploring N-substitution stems from several key hypotheses:

• Modulation of Lipophilicity: Alkyl or aryl groups can increase the lipophilicity of the molecule, potentially enhancing its ability to cross parasitic cell membranes.

• Introduction of Pharmacophoric Features: The substituted group can introduce new binding interactions (e.g., hydrogen bonds, van der Waals forces) with parasitic targets that are absent in the parent molecule.

• Blocking Metabolic Sites: Substitution can protect the molecule from metabolic degradation, thereby increasing its bioavailability and duration of action.

Comparative Analysis: N-Benzenesulfonylbenzotriazole (BSBZT) vs. Trypanosoma cruzi

A pivotal study provides a quantitative comparison of N-benzenesulfonylbenzotriazole (BSBZT) against different life-cycle stages of T. cruzi, the causative agent of Chagas disease.[1][3] The performance of BSBZT was benchmarked against the unsubstituted benzotriazole (BZT) core and the clinically used drug, benznidazole (BZL).

Activity Against Epimastigotes (Replicative Stage)

The epimastigote is the replicative form of the parasite found in the insect vector and is commonly used for initial in vitro screening. BSBZT demonstrated a dose-dependent inhibitory effect on the growth of epimastigotes.[1] In contrast, the unsubstituted benzotriazole (BZT) showed no significant activity, highlighting the critical contribution of the N-benzenesulfonyl group to its trypanocidal effect.[1][3]

Activity Against Trypomastigotes (Infective Stage)

The trypomastigote is the non-replicative, infective stage found in the mammalian bloodstream. BSBZT was shown to be more effective against this clinically relevant form, with a stronger and more rapid toxic effect compared to its action on epimastigotes.[1][4]

Quantitative Data Summary & Selectivity

The efficacy and selectivity of a potential drug candidate are paramount. Efficacy is often measured by the half-maximal inhibitory concentration (IC50), while selectivity is determined by comparing the activity against the parasite to its toxicity against mammalian cells (Cytotoxic Concentration 50, CC50). The Selectivity Index (SI = CC50 / IC50) provides a crucial metric for therapeutic potential.

Compound	Parasite Stage	Activity Metric	Value (µM)	Host Cell Line	Cytotoxicity (at 25 µg/mL)	Selectivity Index (SI)	Reference
BSBZT	Epimastigotes	IC50	81.07	RAW 264.7	15%	> 1.16	[1][3]
BSBZT	Trypomastigotes	LC50	106.79	RAW 264.7	15%	> 0.88	[1][4]
Benznidazole	Epimastigotes	IC50	10.54	-	-	-	[3]
Benzotriazole	Epimastigotes	-	No Activity	-	-	-	[1]

Note: The Selectivity Index for BSBZT is estimated based on the available data. A full CC50 value was not provided, but cytotoxicity was low (15%) at a concentration (25 µg/mL ≈ 92.5 µM) higher than the IC50 value.

Analysis:

• The N-benzenesulfonyl substitution transforms the inert benzotriazole scaffold into a molecule with micromolar activity against T. cruzi.[3]

• While BSBZT is approximately 7.7-fold less potent than the reference drug benznidazole against epimastigotes, its demonstrated activity is significant for a lead compound.[3]

• Crucially, BSBZT exhibits low cytotoxicity against RAW 264.7 murine macrophage cells and low hemolytic activity, suggesting a favorable preliminary safety profile.[1][4]

Insights into the Mechanism of Action

The precise molecular target of N-alkylated benzotriazoles in protozoa is not yet fully elucidated. However, several hypotheses can be drawn from related compounds:

• Protein Kinase Inhibition: A related compound, 4,5,6,7-tetrabromo-1H-benzotriazole (TBBt), is known to be a highly selective inhibitor of protein kinase 2 (CK2), an enzyme crucial for cell growth and proliferation in both host and parasite.[2] It is plausible that N-substituted derivatives could target parasitic kinases.

• Nitroreductase Activation: Many successful anti-trypanosomal drugs, including benznidazole, are nitroheterocyclic compounds. They act as prodrugs that are activated by a parasitic type I nitroreductase (NTR) enzyme, leading to the generation of cytotoxic radical species.[5] While BSBZT is not a nitro-compound, other azole derivatives have been investigated as potential substrates for this enzyme pathway, suggesting a possible avenue for exploration.[5]

• Sterol Biosynthesis Disruption: Azole compounds are famous for their role in inhibiting sterol biosynthesis in fungi by targeting the enzyme 14α-demethylase. This pathway is also essential for protozoa like T. cruzi and Leishmania, making it a potential target.[6]

Further investigation is required to determine the specific mechanism of action for BSBZT and related analogues.

Essential Experimental Methodologies

To ensure reproducibility and validity, the protocols for assessing antiprotozoal activity and cytotoxicity must be rigorously defined. The following sections detail the workflows used to generate the data presented in this guide.

Workflow for In-Vitro Anti-Trypanosomal Assay

This workflow outlines the key steps for determining the IC50 of a test compound against T. cruzi epimastigotes.

Caption: Workflow for in-vitro anti-epimastigote activity screening.

Step-by-Step Protocol:

• Parasite Culture: T. cruzi epimastigotes are cultured in Brain Heart Infusion (BHI) medium supplemented with 10% Fetal Bovine Serum (FBS) at 28°C.[3]

• Compound Preparation: A stock solution of the test compound (e.g., BSBZT) is prepared in 100% Dimethyl Sulfoxide (DMSO). Serial dilutions are made to achieve the desired final concentrations for the assay.

• Assay Setup: Epimastigotes are seeded into 24-well plates. The test compound dilutions are added to the wells.

• Controls: It is critical to include proper controls:

  • Positive Control: A known trypanocidal drug, such as benznidazole, is used as a benchmark for activity.[3]

  • Negative Control (Vehicle): Cells are treated with the highest concentration of DMSO used in the dilutions to ensure the solvent has no effect on parasite growth.

  • Untreated Control: Cells are grown in medium alone to represent 100% growth.

• Incubation: The plates are incubated for a defined period, typically 72 hours, at 28°C.[3]

• Quantification: Parasite growth is determined by counting the parasites in a hemocytometer chamber under a microscope.[3]

• Data Analysis: The percentage of growth inhibition relative to the untreated control is calculated for each concentration. The IC50 value is then determined using a suitable statistical method, such as Probit analysis.[3]

Workflow for Mammalian Cell Cytotoxicity Assay

This workflow describes a standard method for assessing the toxicity of a compound against a mammalian cell line, such as RAW 264.7 macrophages, to determine selectivity.

Caption: General workflow for in-vitro mammalian cell cytotoxicity assay.

Step-by-Step Protocol:

• Cell Culture: RAW 264.7 cells are maintained in RPMI 1640 medium supplemented with 10% FBS and L-glutamine at 37°C in a humidified 5% CO2 atmosphere.

• Assay Setup: Cells are seeded in a 96-well microtiter plate and incubated overnight to allow for attachment.

• Compound Treatment: The culture medium is replaced with fresh medium containing the serially diluted test compound. Wells containing medium with DMSO (vehicle control) and medium alone (untreated control) are included.

• Incubation: The plate is incubated for a period corresponding to the parasite assay (e.g., 24-72 hours).

• Viability Assessment: A cell viability reagent is added. A common choice is Resazurin (AlamarBlue), which is metabolically reduced by viable cells from a blue, non-fluorescent dye to the pink, highly fluorescent resorufin.

• Measurement: After a short incubation (1-4 hours), the fluorescence is read using a microplate reader.

• Data Analysis: The fluorescence intensity is proportional to the number of viable cells. The percentage of viability relative to the control is calculated, and the CC50 value is determined by plotting viability against compound concentration.

Conclusion and Future Directions

The available data strongly indicate that the N-substituted benzotriazole scaffold is a viable starting point for the development of new antiprotozoal agents. The case of N-benzenesulfonylbenzotriazole (BSBZT) demonstrates that modification of the core benzotriazole structure can unlock potent and selective activity against Trypanosoma cruzi.

However, the field is still in its nascent stages. To advance this chemical class toward clinical consideration, the following research is imperative:

• Structure-Activity Relationship (SAR) Studies: A systematic synthesis and evaluation of a library of N-alkylated and N-arylated benzotriazole derivatives are required. This will allow for the identification of substituents that enhance potency and selectivity against T. cruzi, Leishmania spp., and Plasmodium falciparum.

• Mechanism of Action Deconvolution: Target identification studies are crucial to understand how these compounds exert their effect. This could involve affinity chromatography, genetic screening, or computational docking studies against known protozoan targets.

• Broad-Spectrum Screening: Promising analogues should be screened against a wider panel of protozoan parasites and drug-resistant strains to determine their full spectrum of activity.

• In-Vivo Evaluation: Compounds with high potency and selectivity in vitro must be advanced to animal models of infection to assess their pharmacokinetic properties and in vivo efficacy.

By pursuing these avenues of research, the scientific community can build upon these initial findings and potentially develop N-substituted benzotriazoles into a new class of much-needed therapies for neglected tropical diseases.

References

• Becerra, M. C., et al. (2012). In vitro activity of N-benzenesulfonylbenzotriazole on Trypanosoma cruzi epimastigote and trypomastigote forms. Experimental Parasitology, 131(1), 57-62. Available at: [Link]

• Iannazzo, D., et al. (2017). Benzotriazole: An overview on its versatile biological behavior. PMC - PubMed Central. Available at: [Link]

• Becerra, M. C., et al. (2012). In vitro activity of N-benzenesulfonylbenzotriazole on Trypanosoma cruzi epimastigote and trypomastigote forms. CONICET Digital. Available at: [Link]

• Becerra, M. C., et al. (2012). In vitro activity of N-benzenesulfonylbenzotriazole on Trypanosoma cruzi epimastigote and trypomastigote forms. Repositorio Institucional CONICET Digital. Available at: [Link]

• de Souza, W. (2023). Mechanisms underlying molecules exhibiting anti-Trypanosoma cruzi activity in vitro. Observador Eletrônico. Available at: [Link]

• França, T. C. C., et al. (2023). Anti-Trypanosoma cruzi Activity, Mutagenicity, Hepatocytotoxicity and Nitroreductase Enzyme Evaluation of 3-Nitrotriazole, 2-Nitroimidazole and Triazole Derivatives. MDPI. Available at: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine

A Researcher's Guide to the Safe Handling of 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine (CAS No. 69980-83-2). In the absence of a specific Safety Data Sheet (SDS) for this compound, this document establishes a conservative and comprehensive safety protocol based on the known hazards of structurally similar benzotriazole derivatives. The principle of "as low as reasonably practicable" (ALARP) exposure is paramount.

Hazard Assessment: Understanding the Risks of Benzotriazole Derivatives

While specific toxicity data for 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine is limited, the benzotriazole class of compounds presents a known hazard profile. Structurally related compounds are classified as harmful if swallowed and are known to cause skin and eye irritation.[1][2][4] Some data also suggests that certain benzotriazole derivatives may pose reproductive health risks.[1] Therefore, it is critical to handle this compound with a comprehensive personal protective equipment (PPE) strategy to minimize all potential routes of exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to prevent contact and inhalation. The following table outlines the minimum required PPE for handling 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine.

Protection Type	Specification	Rationale
Hand Protection	Gauntlet-type chemical-resistant gloves (e.g., butyl rubber, neoprene).[1]	Provides a robust barrier against skin contact and potential absorption. Always inspect gloves for integrity before use.
Eye & Face Protection	Safety glasses with side-shields or chemical safety goggles.[1][3] A full-face shield is required when there is a splash hazard.	Prevents eye contact, which can cause serious irritation.[2][4][5]
Skin & Body Protection	Chemical-resistant lab coat or apron worn over personal clothing.[1] Closed-toe shoes are mandatory.	Protects against accidental spills and skin exposure.
Respiratory Protection	A NIOSH/MSHA-approved respirator should be used if handling the compound as a powder outside of a certified chemical fume hood, or if aerosolization is possible.[2][6]	Minimizes the risk of inhaling fine particles or aerosols, which can cause respiratory tract irritation.[4]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is critical for minimizing exposure risk. The following procedure should be followed for all work involving 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine.

Preparation and Engineering Controls

• Designated Work Area: All handling of 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine should occur in a designated area within a certified chemical fume hood to ensure adequate ventilation.[2]

• Emergency Equipment: Ensure that a fully stocked eyewash station and safety shower are readily accessible and have been recently tested.[2]

• Gather Materials: Before starting, ensure all necessary PPE, handling equipment (spatulas, weigh boats, etc.), and waste containers are within the fume hood to minimize movement in and out of the controlled area.

Handling Procedure

The following diagram illustrates the standard workflow for handling 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine.

Caption: Standard workflow for handling 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine.

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

• Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2]

• Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate medical attention.[2]

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of laboratory safety and environmental responsibility.

• Solid Waste: All solid waste contaminated with 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine, including gloves, weigh boats, and paper towels, should be placed in a clearly labeled, sealed container for hazardous chemical waste.

• Liquid Waste: Solutions containing 2-(2H-Benzo[d][1][2][3]triazol-2-yl)ethanamine should be collected in a designated, sealed hazardous waste container. Do not dispose of this chemical down the drain.[3]

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The rinsed container can then be disposed of according to institutional guidelines.

Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Evacuate: Alert others in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For a solid spill, carefully sweep or vacuum the material to avoid creating dust.[2][6] Cover a powder spill with a plastic sheet to minimize spreading.[6]

• Absorb: For a liquid spill, use an inert absorbent material.

• Collect and Dispose: Place all contaminated materials into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and cleaning materials.

References

• BenchChem. (2025). Personal protective equipment for handling 7-chloro-5-methyl-1H-benzotriazole.
• Cole-Parmer. (n.d.). Material Safety Data Sheet: 1-(4-Piperidyl)-1H-1,2,3-benzotriazole hydrochloride, 90+%.
• Carl ROTH. (n.d.). Safety Data Sheet: 1,2,3-Benzotriazole.
• Ing. Petr Švec - PENTA s.r.o. (2025). SAFETY DATA SHEET: 1,2,3-Benzotriazol....

• ChemicalBook. (2022). 2-(2H-BENZO[D][1][2][3]TRIAZOL-2-YL)ETHANAMINE. Retrieved from

• Santa Cruz Biotechnology. (2018). SAFETY DATA SHEET: Benzotriazole-1-carboxamide.

• ChemicalBook. (n.d.). 69980-83-2(2-(2H-BENZO[D][1][2][3]TRIAZOL-2-YL)ETHANAMINE) Product Description. Retrieved from

• Fisher Scientific. (2010). SAFETY DATA SHEET: 1H-Benzotriazole.

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